2-cyano-N-(furan-2-ylmethyl)acetamide

• CAS: 59749-85-8

Core Science & Biosynthesis

2-cyano-N-(furan-2-ylmethyl)acetamide chemical properties

An In-depth Technical Guide to the Chemical Properties of 2-cyano-N-(furan-2-ylmethyl)acetamide

Abstract

This technical guide provides a comprehensive overview of the chemical and physical properties of 2-cyano-N-(furan-2-ylmethyl)acetamide, a versatile heterocyclic building block. The presence of reactive functional groups—nitrile, amide, and an active methylene bridge—flanked by a furan moiety makes this compound a valuable intermediate in synthetic organic chemistry, particularly for the construction of complex, biologically active molecules. This document details its molecular structure, methods of synthesis, spectroscopic and crystallographic characterization, reactivity profile, and potential applications in drug discovery. Safety and handling protocols based on analogous structures are also provided for laboratory personnel.

Molecular Structure and Physicochemical Properties

2-cyano-N-(furan-2-ylmethyl)acetamide (C₈H₈N₂O₂) is a Z-shaped molecule where the acetamide unit is nearly perpendicular to the plane of the furan ring.[1][2] This spatial arrangement influences its crystal packing and intermolecular interactions. The core structure features a furfuryl group attached to an acetamide backbone, which is further functionalized with a cyano group. This combination of functionalities dictates its chemical behavior and synthetic utility.

Table 1: Physicochemical Properties of 2-cyano-N-(furan-2-ylmethyl)acetamide

Property	Value	Source
Molecular Formula	C₈H₈N₂O₂	[1]
Molecular Weight	164.16 g/mol	[1]
Appearance	Colorless block-like crystals or yellow-brownish crystals	[1][3]
Crystal System	Monoclinic	[1]
Space Group	P2₁/c	[1]
Dihedral Angle	The acetamide unit is inclined to the furan ring by 76.7 (1)°.	[1][2]

Synthesis and Mechanistic Pathway

The synthesis of 2-cyano-N-(furan-2-ylmethyl)acetamide is primarily achieved through the condensation reaction between furfurylamine and an activated cyanoacetic acid derivative, typically ethyl cyanoacetate. Two common, effective protocols are described below.

Microwave-Assisted Synthesis (Solvent-Free)

This method offers a rapid and efficient route, leveraging microwave irradiation to accelerate the reaction.[1][2] The absence of a solvent makes this a greener synthetic alternative.

• Combine equimolar amounts of furfurylamine and ethyl cyanoacetate in a microwave-safe conical flask.

• Heat the mixture under microwave irradiation at 700 W for 3 minutes, applying the energy in 20-second intervals to prevent overheating and pressure buildup.

• After irradiation, pour the hot mixture into a beaker and allow it to cool to room temperature.

• A solid product will precipitate. Reduce its size by trituration and wash thoroughly with ethanol to remove unreacted starting materials.

• For purification, recrystallize the crude solid from an acetone/water mixture (7:3 v/v). Allow the solvent to evaporate slowly to yield colorless, block-like crystals.[1]

Thermal Condensation (Solvent-Free)

This traditional method involves direct fusion of the reactants at high temperatures and provides a high yield of the target compound.[3]

• In a round-bottom flask equipped with a condenser and placed in an oil bath, fuse furfurylamine with a slight excess of ethyl cyanoacetate.

• Heat the reaction mixture to approximately 210 °C for 20 minutes.

• After the reaction is complete, remove the excess ethyl cyanoacetate under vacuum.

• Triturate the resulting solid residue with methanol to induce crystallization and remove impurities.

• Filter the solid product and recrystallize from toluene to obtain yellow-brownish crystals with a reported yield of 80%.[3]

The underlying mechanism for both methods is a nucleophilic acyl substitution. The amino group of furfurylamine attacks the electrophilic carbonyl carbon of ethyl cyanoacetate, leading to the displacement of the ethoxy leaving group and the formation of the stable amide bond.

Caption: Synthesis of 2-cyano-N-(furan-2-ylmethyl)acetamide.

Spectroscopic and Crystallographic Characterization

Confirmation of the molecular structure is achieved through a combination of spectroscopic techniques and X-ray crystallography.

Spectroscopic Data

The following data provides the characteristic spectroscopic signature of the molecule.[3]

Table 2: Spectroscopic Data for 2-cyano-N-(furan-2-ylmethyl)acetamide

Technique	Data (Solvent: DMSO-d₆)	Interpretation
FT-IR (ν, cm⁻¹)	3210 (N-H), 2264 (C≡N)	Confirms the presence of the amide and nitrile functional groups.
¹H-NMR (δ, ppm)	8.8 (s, 1H, NH ), 7.6 (m, 1H, Fur-H ), 6.4 (m, 1H, Fur-H ), 6.3 (m, 1H, Fur-H ), 4.30 (s, 2H, NHCH ₂), 3.65 (s, 2H, CH ₂CO)	Shows all expected proton signals, including the amide proton (exchangeable with D₂O) and the distinct furan and methylene protons.
¹³C-NMR (δ, ppm)	162.04 (C =O), 151.33 (Fur-C ₂), 142.34 (Fur-C ₅), 116.04 (C ≡N), 110.46 (Fur-C ₄), 107.0 (Fur-C ₃), 35.88 (NHC H₂), 25.19 (C H₂CO)	Accounts for all eight unique carbon environments in the molecule.

Crystallographic Analysis

Single-crystal X-ray diffraction provides definitive proof of structure and reveals detailed insights into the molecule's three-dimensional conformation and intermolecular interactions.[1]

• Molecular Geometry: The molecule adopts a Z-shaped conformation. The furan ring and the acetamide group are not coplanar, exhibiting a dihedral angle of 76.7(1)°.[1][2]

• Intermolecular Forces: In the solid state, the crystal packing is stabilized by a network of hydrogen bonds. Molecules are linked by N—H⋯O and C—H⋯O interactions, forming chains that propagate along the crystal axis. The carbonyl oxygen atom acts as a bifurcated acceptor for these hydrogen bonds.[1][2]

Reactivity and Applications in Drug Discovery

The true value of 2-cyano-N-(furan-2-ylmethyl)acetamide lies in its role as a polyfunctional precursor for synthesizing more complex heterocyclic systems. The active methylene group (-CH₂-CN) is particularly reactive and serves as a key nucleophilic site for various condensation and cyclization reactions.

Furan and acetamide moieties are prevalent in pharmacologically active compounds, exhibiting a wide range of biological activities, including antibacterial, anti-inflammatory, and anticancer properties.[1][4] Consequently, this molecule is an attractive starting material for drug discovery programs.

Key Intermediate in Heterocyclic Synthesis

2-cyano-N-(furan-2-ylmethyl)acetamide is a key starting material for synthesizing derivatives with potential therapeutic applications.[3][5]

• Synthesis of Thiazolidinones: It reacts with aryl isothiocyanates in the presence of a base like sodium ethoxide to form intermediates that can be cyclized to produce 2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives. Some of these derivatives have been screened for anticancer activity.[5]

• Synthesis of Pyridinones and Chromenes: Through cyclocondensation reactions with reagents like acetylacetone or salicylaldehyde, it can be converted into various pyridinone and chromene derivatives, which are important scaffolds in medicinal chemistry.[3]

Caption: Role as a versatile intermediate in heterocyclic synthesis.

Safety and Handling

• Hazard Classification (Anticipated): Harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.[7][9]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles or a face shield.

  • Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a laboratory coat.

  • Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If dust is generated, a particle respirator may be necessary.

• Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash hands thoroughly after handling. Keep containers tightly sealed when not in use.[8]

• First Aid Measures:

  • If Inhaled: Move the person to fresh air.

  • In Case of Skin Contact: Wash off with soap and plenty of water.

  • In Case of Eye Contact: Rinse cautiously with water for several minutes.

  • If Swallowed: Rinse mouth with water. Do not induce vomiting.

  • In all cases of exposure, seek medical advice.[9]

• Stability: The compound is expected to be stable under normal laboratory conditions. Avoid strong oxidizing agents, acids, and bases.[10]

References

• Horishnya, V. Y., Arshadb, M., & Matiychukc, V. S. (2021). Synthesis and Anticancer Activity of 2-Cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide Derivatives. Russian Journal of Organic Chemistry, 57(2).

• Subhadramma, S., Siddaraju, B. P., Naveen, C., Saravanan, J., & Gayathri, D. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 7), o455–o456. [Link]

• Sayed, A. R. (2016). N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis. Der Pharma Chemica, 8(1), 130-140. [Link]

• Subhadramma, S., Siddaraju, B. P., Naveen, C., Saravanan, J., & Gayathri, D. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)-3-(3-nitrophenyl)propanamide. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 8), o568–o569. [Link]

• Subhadramma, S., Siddaraju, B. P., Naveen, C., Saravanan, J., & Gayathri, D. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. ResearchGate. [Link]

• Capot Chemical Co., Ltd. (n.d.). MSDS of 2-Cyano-N-methyl-acetamide. [Link]

• Saeid, H., Al-sayed, H., & Bader, M. (2023). A Review on Biological and Medicinal Significance of Furan. Alq J Med App Sci, 6(1), 116-131. [Link]

• Ing. Petr Švec - PENTA s.r.o. (2023). Acetamide Safety Data Sheet. [Link]

Sources

• 1. Crystal structure of 2-cyano-N-(furan-2-ylmeth­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
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• 4. Crystal structure of 2-cyano-N-(furan-2-ylmeth­yl)-3-(3-nitro­phen­yl)propanamide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. capotchem.cn [capotchem.cn]
• 7. fishersci.com [fishersci.com]
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• 10. pentachemicals.eu [pentachemicals.eu]

Introduction: The Significance of Furan and Cyanoacetamide Scaffolds

An In-depth Technical Guide to the Structure, Synthesis, and Utility of 2-cyano-N-(furan-2-ylmethyl)acetamide

Abstract

This technical guide provides a comprehensive analysis of 2-cyano-N-(furan-2-ylmethyl)acetamide, a heterocyclic compound of interest in synthetic and medicinal chemistry. We delve into its core structural features, supported by crystallographic data, and detail its spectroscopic signature. A validated, step-by-step protocol for its synthesis is presented, emphasizing efficiency and structural confirmation. Furthermore, this guide explores the molecule's reactivity and its demonstrated utility as a versatile intermediate in the synthesis of more complex, biologically active heterocyclic systems. This document is intended for researchers, chemists, and drug development professionals seeking a detailed understanding of this valuable chemical building block.

In the landscape of medicinal chemistry, certain structural motifs consistently emerge as privileged scaffolds due to their favorable interactions with biological targets. The furan ring is one such entity. As a five-membered aromatic heterocycle, furan is a core component in numerous natural products and synthetic pharmaceuticals, exhibiting a wide array of biological activities including antibacterial, anti-inflammatory, and antitumor properties.[1][2][3][4] Its unique electronic properties and ability to act as a bioisosteric replacement for other aromatic rings make it a focal point in drug design.[4]

Paired with the furan moiety in the title compound is the cyanoacetamide group. Cyanoacetamide and its derivatives are highly versatile building blocks in organic synthesis.[5] The presence of multiple reactive centers—the activated methylene group, the nitrile, and the amide—allows for a diverse range of chemical transformations, making it a powerful precursor for the construction of complex nitrogen- and oxygen-containing heterocycles.[6] The compound 2-cyano-N-(furan-2-ylmethyl)acetamide thus marries the biological potential of the furan scaffold with the synthetic flexibility of the cyanoacetamide unit, establishing it as a significant intermediate for chemical and pharmacological research.

Molecular Structure and Physicochemical Properties

The fundamental characteristics of a molecule are defined by its structure and resulting physical properties. A precise understanding of these features is critical for its application in further synthetic or biological studies.

Chemical Identity

• IUPAC Name: 2-cyano-N-(furan-2-ylmethyl)acetamide

• Molecular Formula: C₈H₈N₂O₂

• Molecular Weight: 164.16 g/mol

• CAS Number: 4756-39-2

Structural Diagram

The molecule consists of a central acetamide backbone. The amide nitrogen is substituted with a furan-2-ylmethyl group, and the α-carbon is substituted with a nitrile (cyano) group.

Caption: 2D structure of 2-cyano-N-(furan-2-ylmethyl)acetamide.

Physicochemical and Crystallographic Data

Crystallographic studies have provided precise data on the solid-state structure of this compound.[2][3]

Parameter	Value	Source
Molecular Formula	C₈H₈N₂O₂	[2][3]
Formula Weight (M_r)	164.16	[2][3]
Crystal System	Monoclinic	[2][3]
Space Group	P2₁/c	[2][3]
Unit Cell a	4.8093 (4) Å	[2]
Unit Cell b	14.9495 (16) Å	[2]
Unit Cell c	11.4969 (11) Å	[2]
Unit Cell β	93.482 (3)°	[2]
Volume (V)	825.06 (14) ų	[2]
Molecules per unit cell (Z)	4	[2]

Synthesis and Spectroscopic Characterization

The synthesis of 2-cyano-N-(furan-2-ylmethyl)acetamide is straightforward, and its structure can be unequivocally confirmed using standard spectroscopic techniques.

Retrosynthetic Analysis

The molecule can be logically disconnected at the amide bond. This reveals that the primary precursors are furfurylamine and a cyanoacetylating agent, such as ethyl cyanoacetate. This approach is a classic nucleophilic acyl substitution, where the amine attacks the electrophilic carbonyl carbon of the ester.

Caption: Retrosynthetic analysis of the target molecule.

Synthetic Protocol: Microwave-Assisted Method

A highly efficient and solvent-free method for synthesizing the title compound utilizes microwave irradiation.[2][3] This approach aligns with green chemistry principles by reducing reaction time and eliminating the need for conventional solvents.

Experimental Protocol:

• Reagent Preparation: An equimolar mixture of furfurylamine and ethyl cyanoacetate is prepared in a conical flask suitable for microwave synthesis.

• Microwave Irradiation: The mixture is subjected to microwave irradiation at 700 W for a total of 3 minutes.[2][3] To prevent overheating and ensure even energy distribution, the irradiation is applied in intervals of 20 seconds.

• Isolation: The resulting reaction mixture is poured into a beaker and allowed to cool to room temperature, upon which a solid product forms.

• Purification: The crude solid is washed with ethanol to remove any unreacted starting materials or byproducts.[2][3]

• Recrystallization (Self-Validation): For obtaining high-purity, crystalline material suitable for analysis, the washed solid is recrystallized from an acetone/water mixture (7:3 v/v).[2] Colorless, block-like crystals are obtained upon slow evaporation of the solvent.

Causality Insight: The choice of microwave irradiation dramatically accelerates the reaction. Microwaves directly couple with the polar molecules (amine, ester), leading to rapid, uniform heating that overcomes the activation energy for the nucleophilic acyl substitution much more efficiently than conventional heating. The solvent-free condition increases the concentration of reactants, further enhancing the reaction rate.

Synthesis Workflow Diagram

Caption: Workflow for microwave-assisted synthesis.

Spectroscopic Confirmation

The identity and purity of the synthesized product are confirmed by spectroscopic analysis. The following data is consistent with the structure of 2-cyano-N-(furan-2-ylmethyl)acetamide.[6]

Spectroscopy	Wavenumber (cm⁻¹) / Chemical Shift (δ, ppm)	Assignment and Interpretation
IR (KBr)	3210	N-H stretching of the secondary amide.
2264	C≡N stretching of the nitrile group.
1660-1680 (approx.)	C=O stretching (Amide I band).
¹H-NMR	8.8 (s, 1H)	The broad singlet corresponds to the amide proton (-NH-), which is exchangeable with D₂O.
(DMSO-d₆)	7.6, 6.4, 6.3 (m, 3H)	These signals represent the three protons on the furan ring.
4.30 (s, 2H)	A singlet for the methylene protons (-NH-CH₂ -furan) adjacent to the amide nitrogen.
3.65 (s, 2H)	A singlet for the active methylene protons (-CH₂ -CO) adjacent to the cyano group.
¹³C-NMR	160-165 (approx.)	Carbonyl carbon (C=O) of the amide.
(DMSO-d₆)	116.04	Nitrile carbon (C≡N).
107-143 (approx.)	Carbons of the furan ring.
35.88	Methylene carbon attached to the amide nitrogen (-NH-C H₂-).
25.19	Methylene carbon alpha to the carbonyl (C H₂-CN).

Crystallographic and Conformational Analysis

X-ray crystallography provides definitive proof of structure and offers deep insights into the molecule's three-dimensional shape and intermolecular interactions in the solid state.

Solid-State Conformation

The most striking conformational feature revealed by crystal structure analysis is the orientation of the furan ring relative to the acetamide group.[2][3] The molecule adopts a "Z-shaped" conformation.[2][3] The acetamide unit is significantly twisted out of plane with the furan ring, exhibiting a dihedral angle of 76.7(1)°.[2][3] This non-planar arrangement is a key structural characteristic, likely arising from the steric demands of the substituents and the optimization of crystal packing forces.

Intermolecular Interactions: A Hydrogen-Bonded Network

In the crystal lattice, molecules are not isolated but are organized into a stable, repeating array through a network of hydrogen bonds.[2][3]

• N—H⋯O Interaction: The primary interaction is a classical hydrogen bond where the amide proton (N-H) acts as a donor to the carbonyl oxygen (C=O) of an adjacent molecule.

• C—H⋯O Interaction: A weaker, non-classical hydrogen bond also occurs where the α-carbon's methylene group (Cα-H) acts as a donor to the same carbonyl oxygen.

This dual acceptance of hydrogen bonds by the carbonyl oxygen is known as a bifurcated acceptor pattern. These interactions link the molecules into chains along the[7] crystallographic axis, forming a robust supramolecular architecture.[2][3]

Caption: Key hydrogen bonds forming the crystal lattice.

Reactivity and Application as a Synthetic Intermediate

The true value of 2-cyano-N-(furan-2-ylmethyl)acetamide lies in its utility as a versatile synthetic precursor. The active methylene group, flanked by both the electron-withdrawing cyano and carbonyl groups, is readily deprotonated, making it a potent nucleophile for various condensation reactions.

Researchers have exploited this reactivity to build more complex heterocyclic systems:

• Synthesis of Pyridinones and Chromenes: The compound serves as a key intermediate in cyclocondensation reactions with reagents like acetylacetone or salicylaldehyde to furnish substituted pyridinone and chromene derivatives, many of which exhibit antimicrobial activity.[6]

• Synthesis of Thiazolidinones: It is a crucial starting material for producing novel 2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives. This is achieved through a multi-step reaction involving initial reaction with aryl isothiocyanates followed by cyclization. Importantly, some of these resulting thiazolidinone compounds have shown promising and selective cytotoxic effects against leukemia cell lines, highlighting the potential of the parent scaffold in cancer drug discovery.

Conclusion

2-cyano-N-(furan-2-ylmethyl)acetamide is a well-characterized molecule whose structure has been definitively established by spectroscopic and crystallographic methods. Its solid-state conformation is notable for the significant dihedral angle between its two core moieties, and its crystal packing is dominated by a robust hydrogen-bonding network. Efficient and modern synthetic routes make it readily accessible. Beyond its fundamental structure, its true significance lies in its proven role as a versatile and valuable building block, enabling the synthesis of diverse, biologically relevant heterocyclic compounds for applications in medicinal chemistry and drug development.

References

• Horishnya, V. Y., Arshad, M., & Matiychuk, V. S. (2021). Synthesis and Anticancer Activity of 2-Cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide Derivatives. Russian Journal of Organic Chemistry, 57(2), 265–273. [Link]

• Fadda, A. A., El-Awaad, H., & Gomaa, M. A. (2016). N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis. Der Pharma Chemica, 8(1), 130-141. [Link]

• Yadav, A., Kumar, A., Singh, S., & Kumar, D. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)-3-(3-nitrophenyl)propanamide. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 6), o568–o569. [Link]

• Subhadramma, S., Siddaraju, B. P., Naveen, C., Saravanan, J., & Gayathri, D. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 7), o455–o456. [Link]

• Subhadramma, S., Siddaraju, B. P., Naveen, C., Saravanan, J., & Gayathri, D. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. ResearchGate. [Link]

• Nivrutti, G. P. (2024). Furan: A Promising Scaffold for Biological Activity. International Journal of Advanced Biological and Biomedical Research, 12(2), 167-181. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 80622, 2-Cyano-N-methylacetamide. [Link]

• Wikipedia contributors. (2023, December 2). Cyanoacetamide. In Wikipedia, The Free Encyclopedia. [Link]

Sources

• 1. Crystal structure of 2-cyano-N-(furan-2-ylmeth­yl)-3-(3-nitro­phen­yl)propanamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Crystal structure of 2-cyano-N-(furan-2-ylmeth­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
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• 5. Cyanoacetamide - Wikipedia [en.wikipedia.org]
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• 7. researchgate.net [researchgate.net]

Technical Monograph: 2-Cyano-N-(furan-2-ylmethyl)acetamide

[1][2]

Executive Summary

2-Cyano-N-(furan-2-ylmethyl)acetamide (CAS: 59749-85-8 ) is a versatile bifunctional scaffold widely utilized in medicinal chemistry and organic synthesis.[1][2][3][4] Characterized by an active methylene group adjacent to a cyano functionality and a furan pharmacophore, it serves as a critical building block for the construction of complex heterocyclic systems, including substituted pyridinones, chromenes, and thiazolidinones.[1][2] This guide provides an in-depth technical analysis of its synthesis, reactivity profile, and application in drug discovery, emphasizing sustainable manufacturing protocols and self-validating experimental workflows.[1][2]

Part 1: Chemical Identity & Profile[1][2][5]

Property	Specification
Chemical Name	2-Cyano-N-(furan-2-ylmethyl)acetamide
CAS Number	59749-85-8
Synonyms	2-Cyano-N-furfurylacetamide; N-Furfuryl-2-cyanoacetamide
Molecular Formula	C₈H₈N₂O₂
Molecular Weight	164.16 g/mol
Physical State	Solid (Crystalline)
Appearance	Colorless to yellow-brownish crystals (solvent dependent)
Solubility	Soluble in DMSO, DMF, Ethanol, Acetone
SMILES	N#CCC(=O)NCC1=CC=CO1

Part 2: Synthesis & Manufacturing Protocols

The synthesis of 2-cyano-N-(furan-2-ylmethyl)acetamide relies on the aminolysis of ethyl cyanoacetate with furfurylamine.[1][2] While traditional thermal fusion requires high temperatures, modern Microwave-Assisted Organic Synthesis (MAOS) offers a superior, green chemistry alternative with higher yields and reduced reaction times.[1][2]

Method A: Microwave-Assisted Synthesis (Recommended)

High-efficiency protocol minimizing thermal degradation and solvent waste.[1][2]

Reagents:

• Ethyl cyanoacetate (1.0 equiv)[1][2]

• Furfurylamine (1.0 equiv)[1][2]

• Solvent: Ethanol (minimal) or Solvent-free[1][2]

• Recrystallization Solvent: Acetone/Water (7:[1][2]3) or Toluene[1][2]

Protocol:

• Charge: In a microwave-safe reaction vessel, mix equimolar amounts of furfurylamine and ethyl cyanoacetate.

• Irradiation: Subject the mixture to microwave irradiation (e.g., 700 W) for 3 minutes , utilizing 20-second pulse intervals to prevent overheating.

• Work-up: Pour the reaction mixture into a beaker and allow it to cool to room temperature. The product will precipitate as a solid.[1][2]

• Purification: Wash the crude solid with cold ethanol. Recrystallize from an Acetone/Water (7:3) mixture to obtain colorless block-like crystals.

• Validation: Check purity via TLC (Ethyl Acetate:Hexane 1:1).

Method B: Thermal Fusion (Traditional)

Solvent-free approach suitable for large-scale batches where microwave reactors are unavailable.[1][2]

Protocol:

• Fusion: Mix furfurylamine and ethyl cyanoacetate in a round-bottom flask.

• Heating: Heat the mixture in an oil bath at 210 °C for 20 minutes.

• Isolation: Evaporate any excess ethyl cyanoacetate under vacuum.[1][2]

• Trituration: Triturate the residue with methanol to induce crystallization.

• Purification: Recrystallize from toluene to yield yellow-brownish crystals (Yield ~80%).

Reaction Mechanism & Workflow

The following diagram illustrates the aminolysis mechanism and the comparative workflow between thermal and microwave methods.

Caption: Comparative synthesis workflows (Microwave vs. Thermal) and mechanistic pathway for CAS 59749-85-8.

Part 3: Reactivity & Applications[1][2]

The core utility of 2-cyano-N-(furan-2-ylmethyl)acetamide lies in its bifunctional nature :

• Active Methylene (C-2): Highly acidic protons allow for Knoevenagel condensations with aldehydes.[1][2]

• Amide/Nitrile Group: Facilitates cyclization reactions to form heterocycles.[1][2]

Knoevenagel Condensation (Acrylamide Synthesis)

Reaction with aromatic aldehydes (e.g., benzaldehyde, furfural) yields 2-cyano-3-aryl-acrylamides .[1][2] These derivatives often exhibit enhanced biological activity compared to the parent scaffold.[1][2]

• Conditions: Ethanol/Piperidine (cat.), Reflux.[1][2]

• Product: α-Cyanocinnamides (Potential EGFR/HER2 kinase inhibitors).[1][2]

Heterocyclic Cyclization

• Pyridinones: Reaction with 1,3-dicarbonyls (e.g., acetylacetone) yields substituted pyridin-2(1H)-ones.[1][2]

• Chromenes: Reaction with salicylaldehyde yields 2H-chromene-3-carboxamides.[1][2]

• Thiazolidinones: Reaction with isothiocyanates followed by chloroacetic acid yields 4-thiazolidinone derivatives (Anticancer agents).[1][2]

Divergent Synthesis Pathway

The diagram below maps the chemical space accessible from this single scaffold.[1][2]

Caption: Divergent synthesis map showing the transformation of the core scaffold into bioactive heterocycles.[1][2]

Part 4: Analytical Characterization

To validate the synthesis of CAS 59749-85-8 , compare experimental data against these standard values:

• ¹H NMR (DMSO-d₆, 500 MHz):

  • δ 8.80 (s, 1H, NH) – Broad singlet, D₂O exchangeable.[1][2]

  • δ 7.60 (m, 1H, Furan-H5).[1][2]

  • δ 6.40 (m, 1H, Furan-H4).[1][2]

  • δ 6.30 (m, 1H, Furan-H3).[1][2]

  • δ 4.30 (s/d, 2H, NH-CH ₂-Furan).[1][2]

  • δ 3.65 (s, 2H, COCH ₂CN) – Characteristic singlet for active methylene.[1][2]

• IR (KBr, cm⁻¹):

  • 3210 (NH stretch).[1][2]

  • 2264 (C≡N nitrile stretch).[1][2]

  • 1660-1680 (C=O amide stretch).[1][2]

Part 5: Safety & Handling (SDS Highlights)

• Signal Word: WARNING

• Hazard Statements:

  • H302: Harmful if swallowed.[1][2]

  • H315: Causes skin irritation.[1][2]

  • H319: Causes serious eye irritation.[1][2]

  • H335: May cause respiratory irritation.[1][2]

• Handling: Use in a fume hood.[1][2][5] Avoid dust formation.[1][2] The furan moiety can be sensitive to strong acids (ring opening).[1][2]

• Storage: Store in a cool, dry place. Keep container tightly closed.

References

• Synthesis & Characterization: Farag, A. A. (2015).[1][2] N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis. Der Pharma Chemica, 7(11), 130-141.[1][2]

• Crystal Structure: Subhadramma, S., et al. (2015).[1][2] Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. Acta Crystallographica Section E: Crystallographic Communications, 71(8), o568-o569.[1][2]

• Anticancer Applications: Horishnya, V. Y., et al. (2021).[1][2] Synthesis and Anticancer Activity of 2-Cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide Derivatives. Russian Journal of General Chemistry.

• CAS Verification: Echemi Chemical Database. 2-cyano-N-(furan-2-ylmethyl)acetamide (CAS 59749-85-8).[1][2][3]

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2-cyano-N-(furan-2-ylmethyl)acetamide molecular weight

An In-depth Technical Guide to 2-cyano-N-(furan-2-ylmethyl)acetamide: Synthesis, Characterization, and Applications in Medicinal Chemistry

Abstract

This technical guide provides a comprehensive overview of 2-cyano-N-(furan-2-ylmethyl)acetamide, a pivotal heterocyclic building block in modern synthetic and medicinal chemistry. The furan and acetamide moieties are prevalent scaffolds in numerous pharmacologically active compounds, making this molecule a subject of significant interest for drug development professionals. This document details the fundamental physicochemical properties, proven synthesis protocols, spectroscopic characterization, and crystallographic analysis of the title compound. Furthermore, it explores its role as a versatile intermediate in the synthesis of more complex heterocyclic systems with potential therapeutic applications, including antimicrobial and anticancer agents. The methodologies and insights presented herein are grounded in peer-reviewed scientific literature to ensure technical accuracy and reliability for researchers and scientists in the field.

Core Physicochemical Properties and Molecular Structure

2-cyano-N-(furan-2-ylmethyl)acetamide, with the chemical formula C₈H₈N₂O₂, is a crystalline solid whose appearance can range from colorless to yellow-brownish depending on the synthesis and purification method.[1][2] It serves as a foundational precursor, leveraging the reactivity of its cyano and acetamide functional groups for further molecular elaboration.

Property	Value	Source
Molecular Formula	C₈H₈N₂O₂	[1][3]
Molecular Weight	164.16 g/mol	[1][3]
Appearance	Colorless block-like crystals or yellow-brownish crystals	[1][2]
Crystal System	Monoclinic, P2₁/c	[1][3]

The molecular architecture features a central acetamide linkage between a furan ring and a cyanoacetic acid moiety. This structure is a nexus of chemical reactivity and biological potential, combining the electron-rich furan system with the versatile cyanoacetamide group.[2]

Caption: Molecular structure of 2-cyano-N-(furan-2-ylmethyl)acetamide.

Synthesis Methodologies

The synthesis of 2-cyano-N-(furan-2-ylmethyl)acetamide is efficiently achieved through the condensation of furfurylamine and a cyanoacetate ester. The choice of reaction conditions can be adapted to optimize yield, purity, and reaction time. Two primary, field-proven protocols are detailed below.

Protocol 2.1: Microwave-Assisted Synthesis

Microwave irradiation offers a significant advantage by providing rapid, uniform heating, which drastically reduces reaction times from hours to minutes. This method is noted for its efficiency and is well-suited for high-throughput synthesis applications.

Experimental Protocol:

• Combine equimolar amounts of furfurylamine and ethyl cyanoacetate in a microwave-safe conical flask.

• Heat the mixture using microwave irradiation at 700 W for a total of 3 minutes.[1] To prevent overheating and ensure controlled reaction, apply the irradiation in 20-second intervals.[1][4]

• After irradiation, pour the resulting mixture into a beaker and allow it to cool to room temperature.

• Upon cooling, a solid product will form. Wash the solid with ethanol to remove unreacted starting materials and byproducts.[1][4]

• For crystallographic-grade purity, the crude product can be recrystallized from an acetone/water mixture (7:3 v/v) via slow evaporation.[1]

Causality: The use of microwave energy directly excites the polar molecules in the reaction mixture, leading to a rapid increase in temperature and reaction rate. This avoids the slower, less efficient heat transfer associated with conventional oil baths and results in a cleaner reaction profile.

Protocol 2.2: Solvent-Free Thermal Condensation

This classical approach relies on high-temperature fusion of the reactants without a solvent, which simplifies the workup process as there is no solvent to remove.

Experimental Protocol:

• In a flask equipped for heating in an oil bath, fuse furfurylamine with an excess of ethyl cyanoacetate.

• Heat the mixture to approximately 210 °C and maintain this temperature for 20 minutes.[2]

• After the reaction is complete, remove the excess ethyl cyanoacetate under a vacuum.[2]

• The remaining solid product is then triturated with methanol.

• Filter the resulting solid and recrystallize from toluene to yield the final product as yellow-brownish crystals with an approximate yield of 80%.[2]

Causality: The high temperature provides the necessary activation energy for the nucleophilic acyl substitution reaction to occur. Using an excess of ethyl cyanoacetate drives the reaction equilibrium towards the product side, maximizing the conversion of the limiting reagent, furfurylamine.

Caption: General workflow for the synthesis of the title compound.

Spectroscopic Characterization

Structural confirmation of 2-cyano-N-(furan-2-ylmethyl)acetamide is achieved through standard spectroscopic techniques. The data presented here are consistent with the assigned structure.

• Fourier-Transform Infrared (FT-IR) Spectroscopy : Key vibrational frequencies confirm the presence of essential functional groups.

  • 3210 cm⁻¹ : N-H stretching of the secondary amide.[2]

  • 2264 cm⁻¹ : C≡N stretching of the nitrile group.[2]

• ¹H Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy (DMSO-d₆): The proton signals correspond to the different chemical environments in the molecule.

  • δ 8.8 ppm : A singlet corresponding to the amide proton (NH), which is exchangeable with D₂O.[2]

  • δ 7.6, 6.4, 6.3 ppm : A set of multiplets characteristic of the three protons on the furan ring.[2]

  • δ 4.30 ppm : A singlet for the two protons of the methylene group adjacent to the amide nitrogen (-NHCH₂ -).[2]

  • δ 3.65 ppm : A singlet for the two protons of the methylene group adjacent to the carbonyl (-COCH₂ CN).[2]

• ¹³C Nuclear Magnetic Resonance (¹³C-NMR) Spectroscopy (DMSO-d₆): Carbon signals provide further structural validation.

  • δ 116.04 ppm : Signal for the nitrile carbon (C N).[2]

  • δ 35.88 ppm, 25.19 ppm : Signals for the two methylene carbons (-C H₂-).[2]

Applications as a Synthetic Intermediate in Drug Discovery

The true value of 2-cyano-N-(furan-2-ylmethyl)acetamide in drug development lies in its utility as a versatile precursor for a variety of heterocyclic scaffolds.[2] The presence of both electrophilic and nucleophilic centers allows for diverse cyclocondensation reactions. Furan derivatives are widely recognized for their broad pharmacological properties, including antibacterial, antitumor, anti-inflammatory, and antifungal activities.[1][4]

This compound has been successfully utilized as a key intermediate in the synthesis of:

• Pyridinone Derivatives : Through cyclocondensation reactions with reagents like acetylacetone or ethyl acetoacetate.[2]

• Chromene Derivatives : By reacting with salicylaldehyde.[2]

• Thiazolidinone Derivatives : In multi-step reactions involving aryl isothiocyanates and chloroacetic acid, leading to compounds with potential anticancer activity.[5]

Many of the resulting hybrid molecules, which combine the furan ring with other heterocyclic systems, have demonstrated significant antimicrobial activity, addressing the critical public health challenge of drug-resistant microbes.[2]

Caption: Role as a versatile building block in medicinal chemistry.

Crystallography and Solid-State Structure

X-ray crystallographic analysis provides definitive proof of the molecular structure and reveals details about its three-dimensional conformation and intermolecular interactions. The acetamide unit is significantly inclined relative to the furan ring, with a dihedral angle of 76.7°.[1][3]

In the solid state, the crystal packing is stabilized by a network of intermolecular hydrogen bonds. Notably, N—H···O and C—H···O interactions link adjacent molecules into chains.[1][6] The carbonyl oxygen atom acts as a bifurcated acceptor, participating in two hydrogen bonds simultaneously, which contributes to the stability of the crystal lattice.[1] These non-covalent interactions are crucial for understanding the compound's physical properties and can inform polymorphism screening and formulation development.

Safety and Handling

As a cyano- and amide-containing organic compound, 2-cyano-N-(furan-2-ylmethyl)acetamide should be handled with appropriate laboratory precautions. Standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. All manipulations should be performed in a well-ventilated fume hood to avoid inhalation of dust or vapors. A substance-specific Safety Data Sheet (SDS) should be consulted prior to use for detailed hazard information and emergency procedures.

References

• Subhadramma, S., Siddaraju, B. P., Naveen, C., Saravanan, J., & Gayathri, D. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. Acta Crystallographica Section E: Crystallographic Communications, 71(7), o455-o456. [Link]

• Gouda, M. A., Eldien, H. F., Girges, M. M., & Salem, M. A. (2015). N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis. Der Pharma Chemica, 7(10), 131-143. [Link]

• Horishnya, V. Y., Arshad, M., & Matiychuk, V. S. (2021). Synthesis and Anticancer Activity of 2-Cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide Derivatives. Russian Journal of General Chemistry, 91(2), 304-310. [Link]

• Subhadramma, S., Siddaraju, B. P., Naveen, C., Saravanan, J., & Gayathri, D. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)-3-(3-nitrophenyl)propanamide. Acta Crystallographica Section E: Structure Reports Online, 71(8), o568-o569. [Link]

• Subhadramma, S., Siddaraju, B. P., Naveen, C., Saravanan, J., & Gayathri, D. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. ResearchGate. [Link]

• Subhadramma, S., Siddaraju, B. P., Naveen, C., Saravanan, J., & Gayathri, D. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. Corrigendum. ResearchGate. [Link]

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The Pharmacological & Toxicological Profile of Furan Derivatives: A Technical Guide

Executive Summary

The furan ring—a five-membered aromatic heterocycle containing one oxygen atom—serves as a critical pharmacophore in medicinal chemistry.[1] Its electron-rich character allows for diverse non-covalent interactions within protein binding pockets, making it a staple in antimicrobial (e.g., nitrofurans), diuretic (e.g., furosemide), and cardiovascular therapeutics. However, the furan moiety represents a "structural alert" in drug discovery.[2] Its metabolic bioactivation by Cytochrome P450 enzymes can yield reactive dicarbonyl species, leading to hepatotoxicity.[3] This guide provides a balanced technical analysis of the furan scaffold, detailing its structural activity relationships (SAR), therapeutic mechanisms, and the critical experimental protocols required to de-risk its metabolic liabilities.

Part 1: Medicinal Chemistry & Structural Activity Relationship (SAR)[4]

The Furan Pharmacophore

Furan is an aromatic system (

electrons) where the oxygen atom contributes one lone pair to the -system. This results in a planar, electron-rich ring that acts as a bioisostere for benzene or thiophene, often improving water solubility due to oxygen's hydrogen-bond accepting capability.

Key SAR Features[4][5]

• Electronic Character: The ring is

  -excessive, making it susceptible to electrophilic substitution but also oxidative opening.

• H-Bonding: The oxygen atom acts as a weak hydrogen bond acceptor.

• Lipophilicity: Furan is less lipophilic than thiophene or benzene, often lowering logP and improving oral bioavailability.

Visualization: Furan SAR & Liability Logic

The following diagram illustrates the dual nature of the furan ring: its binding utility versus its metabolic instability.

Figure 1: Structural Activity Relationship (SAR) map highlighting the balance between physicochemical benefits and metabolic risks of the furan scaffold.

Part 2: Therapeutic Classes & Mechanisms

Antimicrobials: The Nitrofurans

Key Agents: Nitrofurantoin, Furazolidone.[6][7] Mechanism: These are prodrugs. The furan ring is substituted with a nitro group (

) at the 5-position.[4] Bacterial nitroreductases (Type I) reduce this group to highly reactive intermediates (nitroso and hydroxylamine derivatives) that damage bacterial DNA and ribosomal proteins [1].

• Selectivity: Mammalian cells lack the specific nitroreductases found in bacteria, providing a therapeutic window.

Loop Diuretics: Furosemide

Key Agent: Furosemide (Lasix). Mechanism: Furosemide inhibits the Na

-K -2Cl cotransporter (NKCC2) in the thick ascending limb of the Loop of Henle.

• Role of Furan: The furfuryl group (furan-2-ylmethyl) attached to the amino nitrogen serves as a hydrophobic anchor. It fits into a specific lipophilic pocket within the NKCC2 transporter, enhancing potency compared to unsubstituted sulfonamides [2].

Cardiovascular Agents

Key Agent: Amiodarone Analogues (e.g., Dronedarone). Mechanism: While Amiodarone is a benzofuran derivative, the furan moiety is central to its Class III antiarrhythmic activity (K

channel blockade). Dronedarone was designed to reduce thyroid toxicity by removing iodine, relying heavily on the benzofuran scaffold for receptor affinity.

Comparative Data: Key Furan Drugs

Drug	Therapeutic Class	Furan Role	Primary Target	Metabolic Status
Nitrofurantoin	Antibiotic	Scaffold for Nitro-reduction	Bacterial DNA/Ribosomes	Bioactivated by bacteria
Furosemide	Diuretic	Hydrophobic Anchor	NKCC2 Transporter	Stable (Renal excretion)
Ranitidine	H2 Antagonist	Linker / H-Bonding	H2 Histamine Receptor	Withdrawn (NDMA impurity issues)
Dronedarone	Antiarrhythmic	Pharmacophore Core	K+ / Ca2+ Channels	CYP3A4 substrate

Part 3: Toxicology & Metabolic Liabilities[3][8]

This is the most critical section for drug developers. The furan ring is susceptible to metabolic activation by Cytochrome P450 enzymes (specifically CYP2E1), leading to toxicity.[2]

The Mechanism of Bioactivation

• Oxidation: CYP450 oxidizes the furan double bond.[2]

• Ring Opening: The initial epoxide or radical intermediate rapidly rearranges to form cis-2-butene-1,4-dial (also known as acetylacrolein).

• Adduct Formation: This

  -unsaturated dicarbonyl is a potent electrophile. It reacts with nucleophiles (cysteine residues on proteins, glutathione, or DNA) via Michael addition or Schiff base formation [3].

Visualization: Metabolic Activation Pathway

The following DOT diagram traces the path from stable drug to toxic metabolite.

Figure 2: The bioactivation pathway of furan derivatives mediated by CYP450, leading to the formation of the reactive metabolite cis-2-butene-1,4-dial.

Part 4: Experimental Protocols

Protocol 1: Synthesis of Furan Derivatives (Paal-Knorr)

Objective: To synthesize a substituted furan scaffold for SAR testing. Principle: Acid-catalyzed cyclization of 1,4-diketones [4].[8]

Reagents:

• 1,4-Diketone (1.0 eq)

• p-Toluenesulfonic acid (p-TSA) (0.1 eq)

• Toluene (Solvent)

Step-by-Step Workflow:

• Setup: Charge a round-bottom flask with the 1,4-diketone (e.g., hexane-2,5-dione) and dissolve in toluene (0.5 M concentration).

• Catalysis: Add p-TSA (10 mol%). Attach a Dean-Stark trap to remove water (driving the equilibrium).

• Reflux: Heat the mixture to reflux (

  ) for 4–6 hours. Monitor by TLC (disappearance of diketone).

• Workup: Cool to room temperature. Wash with saturated

  (to neutralize acid) and brine.

• Purification: Dry organic layer over

  , concentrate in vacuo, and purify via silica gel column chromatography (Hexane/EtOAc gradient).

Protocol 2: Glutathione (GSH) Trapping Assay

Objective: To detect reactive furan metabolites (bioactivation potential) early in the drug discovery cascade [5].

Reagents:

• Test Compound (

  )

• Human Liver Microsomes (HLM) (

  )[9]

• NADPH-regenerating system

• Glutathione (GSH) (

  )

• Negative Control: No NADPH[9]

Step-by-Step Workflow:

• Incubation: Mix Test Compound, HLM, and GSH in phosphate buffer (pH 7.4) at

  .

• Initiation: Add NADPH-regenerating system to start the metabolic reaction.

• Time Course: Incubate for 60 minutes.

• Termination: Quench reaction with ice-cold Acetonitrile (1:1 v/v) to precipitate proteins.

• Analysis: Centrifuge at 10,000g for 10 min. Inject supernatant into LC-MS/MS.

• Data Interpretation: Scan for Neutral Loss of 129 Da (pyroglutamic acid moiety) or specific GSH adduct masses.

  • Positive Result: Detection of a GSH-conjugate (M + 307 Da) indicates the formation of a reactive intermediate (likely cis-2-butene-1,4-dial).

Part 5: Future Outlook

The pharmaceutical industry is moving toward "safer" furan isosteres to mitigate the ring-opening toxicity.

• Deuteration: Selective deuteration of the furan ring positions can slow down CYP-mediated oxidation (Kinetic Isotope Effect), potentially improving the safety profile of furan-containing drugs [6].

• Green Synthesis: Shift toward using ionic liquids (e.g., [bmim]HSO4) as catalysts for Paal-Knorr synthesis to eliminate volatile organic solvents [4].[8]

References

• McOsker, C. C., & Fitzpatrick, P. M. (1994). Nitrofurantoin: mechanism of action and implications for resistance development in common uropathogens. Journal of Antimicrobial Chemotherapy, 33(suppl_A), 23-30. Link

• Somani, P. (1996). Pharmacokinetics and pharmacodynamics of furosemide: a review. Journal of Clinical Pharmacology, 36(10), 965-967.

• Peterson, L. A. (2013). Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. Chemical Research in Toxicology, 26(1), 6-25. Link

• Li, J., et al. (2010). Ionic Liquid as Catalyst and Reaction Medium: A Simple and Efficient Procedure for Paal–Knorr Furan Synthesis.[8] Synthetic Communications, 40(10), 1500-1506. Link

• Chen, Y., et al. (2006). Glutathione trapping to measure microsomal oxidation of furan to cis-2-butene-1,4-dial. Chemical Research in Toxicology, 19(1), 98-104. Link

• Harbeson, S. L., & Tung, R. D. (2011). Deuterium in drug discovery and development. Annual Reports in Medicinal Chemistry, 46, 403-417.

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The Acetamide Moiety: A Linchpin of Modern Drug Design

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Foreword

In the intricate world of medicinal chemistry, few functional groups offer the blend of simplicity, versatility, and profound biological relevance as the acetamide moiety. Its recurrent appearance in a pantheon of blockbuster drugs is no coincidence; it is a testament to its exceptional ability to forge critical interactions with biological targets and to bestow favorable pharmacokinetic properties upon a molecule. This guide moves beyond a cursory overview to provide a deep, mechanistic understanding of the acetamide group's role in biological activity. We will dissect its fundamental physicochemical properties, explore its strategic deployment across diverse therapeutic areas, and detail the rigorous experimental and computational workflows used to validate its function. This document is designed for the practicing scientist, offering not just information, but a framework for rational drug design centered on this pivotal chemical scaffold.

The Molecular Underpinnings: Physicochemical Properties of the Acetamide Group

The utility of the acetamide moiety (-NHC(O)CH₃) in drug design stems directly from its distinct electronic and steric characteristics. These properties govern its interactions with both target proteins and the broader physiological environment.

• Hydrogen Bonding Capability : The acetamide is a quintessential hydrogen bonding pharmacophore. It simultaneously presents a hydrogen bond donor (the N-H proton) and a hydrogen bond acceptor (the carbonyl oxygen).[1] This dual nature allows it to form robust, highly directional interactions within the intricate topographies of enzyme active sites and receptor binding pockets, often acting as a critical anchor for the entire molecule.

• Resonance and Planarity : The lone pair of electrons on the nitrogen atom participates in resonance with the carbonyl group. This delocalization imparts partial double-bond character to the C-N bond, resulting in a planar, rigid amide unit. This conformational constraint is a powerful tool in drug design; it reduces the entropic penalty upon binding to a target, as the moiety is already "pre-organized" for the interaction, which can lead to a significant boost in binding affinity.

• Metabolic Stability : Compared to other common functional groups like esters, amides are significantly more resistant to hydrolysis by metabolic enzymes.[2][3] This inherent stability is crucial for developing orally bioavailable drugs with a longer duration of action, as it prevents premature degradation in the gastrointestinal tract and plasma.

• Modulation of Physicochemical Profile (ADME) : The introduction of an acetamide group can profoundly influence a drug candidate's Absorption, Distribution, Metabolism, and Excretion (ADME) profile.[1] Its polarity can enhance aqueous solubility, which is vital for formulation and bioavailability, while the N-substituents can be modified to fine-tune lipophilicity, a key determinant of membrane permeability.[1]

Table 1: Summary of Physicochemical Properties and Their Significance

Property	Description	Implication in Drug Design
H-Bonding	Donor (N-H) & Acceptor (C=O)	Anchors ligand in target binding site, enhances potency and selectivity.[1]
Geometry	Planar due to resonance	Reduces conformational flexibility, minimizing the entropic cost of binding.
Dipole Moment	Significant, due to C=O and N-H bonds	Influences long-range interactions and membrane permeability.
Metabolic Stability	Resistant to enzymatic hydrolysis	Improves in-vivo half-life and oral bioavailability.[2][3]
Solubility/Lipophilicity	Balances polar (amide) and non-polar (methyl) features	Allows for fine-tuning of ADME properties for optimal pharmacokinetics.[1]

Strategic Deployment: The Acetamide in Marketed Pharmaceuticals

The theoretical advantages of the acetamide moiety are borne out by its presence in numerous successful drugs across a wide range of therapeutic areas.

• Analgesia (Paracetamol): Perhaps the most famous example, paracetamol (acetaminophen) is a globally recognized analgesic and antipyretic. The acetamide group is a cornerstone of its structure and is believed to be essential for its activity, which involves the inhibition of COX enzymes in the central nervous system.[4]

• Anesthetics (Lidocaine): Lidocaine, a staple local anesthetic, relies on its acetamide group to interact with and block voltage-gated sodium channels in neurons, thereby preventing pain signal transmission.

• Oncology (Gefitinib): In targeted cancer therapy, many kinase inhibitors use the acetamide's hydrogen bonding capacity to anchor themselves in the ATP-binding pocket of the target kinase. In the EGFR inhibitor Gefitinib, the broader acetamide-containing side chain is crucial for its high-affinity binding.

• Antibacterials (Chloramphenicol): Though its use is now limited, the broad-spectrum antibiotic chloramphenicol features a dichloroacetamide group that is vital for its ability to inhibit bacterial protein synthesis by binding to the 50S ribosomal subunit.

Elucidating Function: Experimental and Computational Workflows

Determining the precise role of an acetamide group is a cornerstone of the lead optimization process. This requires a multi-pronged approach combining synthesis, biological assay, and structural analysis.

SAR is the systematic modification of a molecule's structure to assess the effect of these changes on biological activity.[5] This is the most definitive way to understand a functional group's contribution.[5]

Experimental Protocol: Probing the Acetamide Moiety via SAR

• Establish a Baseline: Synthesize and purify the parent acetamide-containing compound. Determine its biological activity (e.g., IC₅₀, Kᵢ, or EC₅₀) using a validated, high-precision assay. This serves as the reference point.

• Synthesize Key Analogs: The choice of analogs is critical and must be driven by specific mechanistic questions.

  • Probe the H-bond Donor (N-H): Synthesize the N-methylated analog (replace -NH- with -N(CH₃)-). A significant loss of activity strongly implies the N-H donor is critical for a key interaction.

  • Probe the H-bond Acceptor (C=O): Replace the amide with a bioisostere that lacks a strong H-bond acceptor, such as a trans-double bond or a fluoroalkene. This directly tests the importance of the carbonyl oxygen.

  • Probe Steric and Electronic Requirements: Synthesize analogs with varying alkyl groups (e.g., formamide, propionamide) to map the steric tolerance of the binding pocket.

  • Full Moiety Replacement (Bioisosteres): Replace the entire acetamide group with classic or non-classic bioisosteres like sulfonamides, 1,2,3-triazoles, or oxadiazoles.[2][6] This helps determine if the amide's specific combination of planarity, stability, and H-bonding is unique or if other groups can replicate its function, potentially with improved properties.[6][7]

• Quantitative Biological Evaluation: Test all synthesized analogs in the same biological assay under identical conditions to ensure data comparability.

• Data Analysis and Interpretation: Correlate the structural changes with the observed changes in activity. A >10-fold loss in potency is typically considered a significant effect. This analysis builds a molecular picture of the acetamide's role.

Logical Workflow for Acetamide SAR Investigation

Caption: A systematic workflow for elucidating the role of an acetamide moiety through SAR.

While SAR provides functional data, structural methods reveal the precise physical interactions.

• X-ray Co-crystallography: This is the gold standard. Obtaining a high-resolution crystal structure of a ligand bound to its target protein provides unambiguous evidence of the acetamide's binding mode, visualizing the exact hydrogen bonds and other interactions it makes.

• Molecular Docking: In the absence of a crystal structure, computational docking can predict the likely binding pose of the acetamide-containing molecule within the target's active site. These models can generate hypotheses that are then tested and validated through SAR studies.

The Synergy of Techniques in Drug Design

Caption: The synergistic interplay of experimental and computational methods in drug discovery.

Conclusion and Future Outlook

The acetamide group is a privileged scaffold in medicinal chemistry, valued for its predictable hydrogen bonding patterns, metabolic robustness, and its capacity for fine-tuning physicochemical properties. Its continued prevalence in newly approved drugs underscores its enduring importance. A deep, quantitative understanding of its role within a specific chemical series, achieved through the rigorous application of SAR, structural biology, and computational modeling, is not merely an academic exercise. It is a critical, value-adding component of any successful drug discovery program, enabling the rational design of safer, more potent, and more effective medicines.

References

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• What is Acetamide used for? (2024). Patsnap Synapse. [Link]

• Antibacterial Potential of Novel Acetamide Derivatives of 2-Mercaptobenzothiazole: Synthesis and Docking Studies. (2023). ACS Omega. [Link]

• Exploring the Potential of New Benzamide-Acetamide Pharmacophore Containing Sulfonamide as Urease Inhibitors: Structure–Activity Relationship, Kinetics Mechanism, and In Silico Studies. (2023). PubMed Central. [Link]

• Acetamide. (N.D.). Wikipedia. [Link]

• Acetamide. (2024). PubChem, National Institutes of Health. [Link]

• Synthesis and analgesic activity of some acetamide derivatives. (2011). ResearchGate. [Link]

• Acetamide Derivatives with Antioxidant Activity and Potential Anti-Inflammatory Activity. (2025). ResearchGate. [Link]

• New Acetamide-Sulfonamide-Containing Scaffolds: Antiurease Activity Screening, Structure-Activity Relationship, Kinetics Mechanism, Molecular Docking, and MD Simulation Studies. (2023). MDPI. [Link]

• Replacement of amide with bioisosteres led to a new series of potent adenosine A2A receptor antagonists. (2013). PubMed. [Link]

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• Generated pharmacophore models and overlays. (N.D.). ResearchGate. [Link]

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The Synthetic Heart of Innovation: A Technical Guide to 2-Cyano-N-(furan-2-ylmethyl)acetamide in Modern Drug Discovery

For Immediate Release

A Deep Dive into the Synthesis, Properties, and Untapped Potential of a Key Chemical Intermediate

This technical guide, intended for researchers, medicinal chemists, and professionals in drug development, provides a comprehensive literature review of 2-cyano-N-(furan-2-ylmethyl)acetamide. This document moves beyond a simple recitation of facts to offer a Senior Application Scientist's perspective on the strategic importance of this molecule, focusing on the rationale behind its use and the proven potential of its derivatives.

Introduction: The Unseen Workhorse of Medicinal Chemistry

In the vast landscape of chemical compounds, some stand out for their inherent biological activity, while others gain prominence for their role as versatile building blocks. 2-Cyano-N-(furan-2-ylmethyl)acetamide falls firmly into the latter category. While direct pharmacological data on the parent molecule is scarce, its significance lies in its strategic use as a "synthon" – a foundational unit in the synthesis of a diverse array of heterocyclic compounds with pronounced biological activities.[1] The presence of both a furan ring, a known pharmacophore with a wide range of biological properties, and a reactive cyanoacetamide group makes this molecule a prime starting point for combinatorial chemistry and the development of novel therapeutic agents.[2][3] This guide will illuminate the synthesis, structural characteristics, and, most importantly, the application of this compound in the creation of potent anticancer and antimicrobial agents.

Synthesis and Structural Elucidation: Building the Foundation

The synthesis of 2-cyano-N-(furan-2-ylmethyl)acetamide is a straightforward and efficient process, a key factor in its widespread use as a starting material. The most common and effective method involves the reaction of furfurylamine with ethyl cyanoacetate.[4] This reaction can be performed under solvent-free conditions or with the assistance of microwave irradiation to enhance reaction rates and yields.[4]

Experimental Protocol: Microwave-Assisted Synthesis

This protocol is adapted from established and verified laboratory procedures.[4]

Materials:

• Furfurylamine

• Ethyl cyanoacetate

• Conical flask

• Microwave reactor

• Ethanol (for washing)

• Acetone/water mixture (7:3) for recrystallization

Procedure:

• An equimolar mixture of furfurylamine and ethyl cyanoacetate is placed in a conical flask.

• The mixture is subjected to microwave irradiation at 700 W for 3 minutes, with intermittent pausing every 20 seconds to ensure even heating and prevent overheating.

• Following irradiation, the reaction mixture is cooled, resulting in the formation of a solid.

• The solid product is triturated with ethanol to remove any unreacted starting materials.

• The crude product is then recrystallized from an acetone/water mixture (7:3) to yield colorless, block-like crystals of 2-cyano-N-(furan-2-ylmethyl)acetamide.

Causality of Experimental Choices:

• Microwave Irradiation: This technique is employed to accelerate the reaction by efficiently and uniformly heating the reactants, leading to shorter reaction times and often cleaner product formation compared to conventional heating methods.

• Solvent-Free Conditions: The absence of a solvent makes this a greener and more atom-economical synthesis, reducing waste and simplifying purification.

• Recrystallization: This is a crucial final step to ensure the purity of the compound, which is essential for its use in subsequent, often sensitive, synthetic transformations.

Structural Characteristics

The molecular structure of 2-cyano-N-(furan-2-ylmethyl)acetamide has been determined by X-ray crystallography.[4] The acetamide unit is inclined to the furan ring by approximately 76.7 degrees. In the crystalline state, the molecules are linked by hydrogen bonds, forming a stable structure.[4]

A Gateway to Bioactive Heterocycles: The Synthetic Utility of 2-Cyano-N-(furan-2-ylmethyl)acetamide

The true value of 2-cyano-N-(furan-2-ylmethyl)acetamide is realized in its role as a precursor to a multitude of heterocyclic systems. The reactive methylene group adjacent to the cyano and carbonyl groups provides a handle for a variety of chemical transformations, allowing for the construction of complex molecular architectures.[5]

Biological Activities of Derivatives: Unlocking Therapeutic Potential

While the core molecule is primarily a synthetic tool, its derivatives have demonstrated significant potential in preclinical studies, particularly in the areas of oncology and infectious diseases.

Anticancer Activity of Thiazolidinone Derivatives

A notable class of compounds derived from 2-cyano-N-(furan-2-ylmethyl)acetamide are the 2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives. These compounds have been screened for their anticancer activity against a panel of 60 human cancer cell lines.[6]

Table 1: Cytotoxicity of Selected Thiazolidinone Derivatives [6]

Compound	Most Sensitive Cell Line	Growth Percent (GP, %) at 10µM
8b	SR (Leukemia)	27.90
8e	CCRF-CEM (Leukemia)	21.55
8g	CCRF-CEM (Leukemia)	31.54
9b	UO-31 (Renal Cancer)	37.65

Note: Lower Growth Percent indicates higher cytotoxicity.

The data clearly indicates that these derivatives possess potent and selective cytotoxic effects against various cancer cell lines, particularly leukemia and renal cancer.[6] The mechanism of action for some thiazolidinone derivatives has been linked to the induction of apoptosis in cancer cells.[3]

Antimicrobial Activity of Furan-Containing Heterocycles

Derivatives synthesized from 2-cyano-N-(furan-2-ylmethyl)acetamide have also been evaluated for their antibacterial and antifungal properties. While one study reported that "most of the tested compounds showed significant activities," specific quantitative data such as Minimum Inhibitory Concentration (MIC) values were not provided for direct derivatives.[5] However, to illustrate the antimicrobial potential of similar furan-containing structures, the following data on carbamothioyl-furan-2-carboxamide derivatives is presented.[7]

Table 2: Antimicrobial Activity (MIC in µg/mL) of Representative Furan Derivatives [7]

Compound	S. aureus (Gram-positive)	E. coli (Gram-negative)	C. albicans (Fungus)
4a	-	-	120.7
4b	-	-	122.1
4f	295	230	125.3
Gentamicin (Std.)	-	-	-

Note: Lower MIC values indicate greater antimicrobial activity. '-' indicates data not reported or not active at the tested concentrations.

The antimicrobial activity of these furan derivatives is thought to be related to their ability to penetrate bacterial cell walls and inhibit essential cellular processes.[7]

Conclusion and Future Directions

2-Cyano-N-(furan-2-ylmethyl)acetamide stands as a testament to the crucial role of synthetic intermediates in the landscape of drug discovery. Its straightforward synthesis and versatile reactivity make it an invaluable tool for medicinal chemists. The potent anticancer and promising antimicrobial activities of its derivatives underscore the strategic value of this core structure.

Future research should focus on several key areas:

• Direct Biological Screening: A comprehensive biological screening of 2-cyano-N-(furan-2-ylmethyl)acetamide itself would be valuable to definitively establish its pharmacological profile, even if to confirm its role as a largely inactive scaffold.

• Mechanism of Action Studies: Elucidating the precise molecular targets and mechanisms of action of the most potent anticancer and antimicrobial derivatives is crucial for their further development.

• Structure-Activity Relationship (SAR) Studies: A systematic exploration of the structure-activity relationships of the derivatives will guide the design of next-generation compounds with improved potency and selectivity.

References

• Farag, A. A. (2015). N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis: Synthesis of novel antimicrobial agents encompassing furan, pyri dine, chromene, and chromenopyridine moieties. Der Pharma Chemica, 7(11), 130-141. [Link]

• Anupam, V., Pandeya, S. N., & Shweta, S. (2011). A review on biological activities of furan derivatives. International Journal of Research in Ayurveda and Pharmacy, 2(4), 1110-1116.

• Subhadramma, S., Siddaraju, B. P., Naveen, C., Saravanan, J., & Gayathri, D. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. Acta Crystallographica Section E: Crystallographic Communications, E71(Pt 7), o455–o456. [Link]

• Kavitha, S., & Raj, V. P. (2023). Pharmacophore ANTICANCER POTENTIAL OF COMPOUNDS BEARING THIAZOLIDIN-4-ONE SCAFFOLD: COMPREHENSIVE REVIEW. Asian Journal of Pharmaceutical and Clinical Research, 16(2), 1-11.

• Rehman, A. U., Fatima, A., Abbasi, M. A., et al. (2023). In Vitro Anti-Microbial Activity and Anti-Cancer Potential of Novel Synthesized Carbamothioyl-Furan-2-Carboxamide Derivatives. Molecules, 28(12), 4683. [Link]

• Fadda, A. A., et al. (2008). Cyanoacetamide Derivatives as Synthons in Heterocyclic Synthesis. Turkish Journal of Chemistry, 32(2), 259-286.
• Saeed, A., Abbas, N., & Florke, U. (2007). Synthesis and antibacterial activity of some novel 2-aroylimino-3-aryl-thiazolidin-4-ones. Journal of the Brazilian Chemical Society, 18(3), 559-565.

• Horishny, V. Y., Arshad, M., & Matiychuk, V. S. (2021). Synthesis and Anticancer Activity of 2-Cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide Derivatives. Russian Journal of Organic Chemistry, 57(2), 250-258. [Link]

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• 1. Synthesis and anticancer activity of 2-cyano-2-(4-oxo-3-phenylthiazolidin-2-ylidene)-N-arylacetamides | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
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• 7. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note & Protocol: A Comprehensive Guide to the Synthesis of 2-Cyano-N-(furan-2-ylmethyl)acetamide

Introduction: The Significance of a Versatile Synthetic Intermediate

In the landscape of medicinal chemistry and heterocyclic synthesis, the furan ring and the cyanoacetamide moiety represent privileged structures. Furan derivatives are known for a wide spectrum of pharmacological activities, including antibacterial, antitumor, anti-inflammatory, and antifungal properties.[1][2][3] Similarly, the cyanoacetamide group is a versatile building block, possessing both electrophilic and nucleophilic centers that are instrumental in constructing complex molecular architectures.[1]

The compound 2-cyano-N-(furan-2-ylmethyl)acetamide, CAS No. 14036-74-7, strategically combines these two pharmacophores. It serves as a pivotal intermediate for the synthesis of more elaborate, biologically active molecules, such as pyridinone and chromene derivatives.[1] Its value lies in its capacity for cyclocondensation and further functionalization, making it a cornerstone for developing novel therapeutic agents.[1][4]

This document provides a detailed, field-proven guide for the synthesis, purification, and characterization of 2-cyano-N-(furan-2-ylmethyl)acetamide. It is designed to equip researchers with a robust and reproducible methodology, grounded in established chemical principles.

Reaction Principle: The Aminolysis of an Activated Ester

The synthesis of 2-cyano-N-(furan-2-ylmethyl)acetamide is fundamentally an amide bond formation reaction. It proceeds via the aminolysis of an ester, specifically the nucleophilic acyl substitution of ethyl cyanoacetate with furfurylamine.[1][5]

Mechanism: The reaction mechanism involves the nucleophilic attack of the primary amine (furfurylamine) on the electrophilic carbonyl carbon of the ester (ethyl cyanoacetate). This process is driven by the lone pair of electrons on the nitrogen atom.

• Nucleophilic Attack: The nitrogen atom of furfurylamine attacks the carbonyl carbon of ethyl cyanoacetate, breaking the C=O pi bond and forming a tetrahedral intermediate.

• Intermediate Collapse: The tetrahedral intermediate is unstable and collapses. The C-O bond of the ethoxy group is weaker than the newly formed C-N bond. The electron pair from the oxygen atom reforms the C=O double bond, leading to the expulsion of the ethoxide ion (⁻OEt), a good leaving group.

• Proton Transfer: The liberated ethoxide ion is basic and deprotonates the newly formed, positively charged amide nitrogen, yielding the final product, 2-cyano-N-(furan-2-ylmethyl)acetamide, and ethanol as the sole byproduct.[5] This final step drives the equilibrium towards the product.

This reaction can be performed under solvent-free conditions at high temperatures or accelerated significantly using microwave irradiation.[1][2]

Caption: Reaction Mechanism of Amide Formation

Detailed Experimental Protocols

Two primary methods for the synthesis are presented: a conventional high-temperature fusion and a modern microwave-assisted approach. The choice of method may depend on available equipment and desired reaction time.

Materials and Equipment

Table 1: Reagents and Materials

Reagent/Material	CAS Number	Molecular Wt.	Supplier	Notes
Furfurylamine	617-89-0	97.12 g/mol	Sigma-Aldrich	Corrosive, handle with care.
Ethyl Cyanoacetate	105-56-6	113.12 g/mol	Sigma-Aldrich	Combustible liquid.
Toluene	108-88-3	92.14 g/mol	Fisher Scientific	Recrystallization solvent. Flammable.
Methanol	67-56-1	32.04 g/mol	Fisher Scientific	Trituration solvent. Flammable.
Acetone	67-64-1	58.08 g/mol	Fisher Scientific	Alternative recrystallization solvent.

| Deionized Water | 7732-18-5 | 18.02 g/mol | In-house | Used with acetone for recrystallization. |

Equipment:

• Round-bottom flask or conical flask

• Heating mantle with magnetic stirrer or dedicated scientific microwave reactor

• Oil bath (for conventional heating)

• Rotary evaporator

• Büchner funnel and filter flask

• Standard laboratory glassware

• Melting point apparatus

• FT-IR, NMR, and Mass Spectrometers

Protocol 1: Conventional High-Temperature Synthesis

This method relies on thermal energy to drive the reaction without a solvent.[1]

• Reaction Setup: In a 100 mL round-bottom flask, place furfurylamine (e.g., 0.1 mol, 9.71 g). Add a molar excess of ethyl cyanoacetate (e.g., 0.2 mol, 22.62 g). The excess ester acts as both reactant and solvent.

• Heating: Immerse the flask in an oil bath preheated to approximately 210 °C. Heat the mixture under constant stirring for 20-30 minutes.

• Removal of Excess Reagent: After the reaction period, cool the mixture slightly and remove the excess ethyl cyanoacetate under reduced pressure using a rotary evaporator. A thick, oily residue or solid should remain.

• Initial Purification (Trituration): To the cooled solid product, add approximately 30-40 mL of cold methanol and stir vigorously or sonicate. This process, known as trituration, washes away residual starting materials and soluble impurities.

• Isolation: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid cake with a small amount of cold methanol.

• Final Purification (Recrystallization): Transfer the crude solid to a flask and add a minimal amount of hot toluene to dissolve it completely. Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of cold toluene, and dry in a vacuum oven to a constant weight. A typical yield is around 80%.[1]

Protocol 2: Microwave-Assisted Synthesis

This method offers a significant reduction in reaction time and is often considered a greener alternative.[2][3]

• Reaction Setup: In a microwave-safe reaction vessel, mix an equimolar amount of furfurylamine (e.g., 10 mmol, 0.97 g) and ethyl cyanoacetate (10 mmol, 1.13 g).

• Microwave Irradiation: Seal the vessel and place it in a scientific microwave reactor. Irradiate the mixture at a power of 700 W for 3 minutes. It is advisable to apply the power in short intervals (e.g., 20-30 seconds) to control any potential exotherm.[2]

• Cooling and Solidification: After irradiation, carefully remove the vessel and allow it to cool to room temperature. The mixture should solidify upon cooling.

• Initial Purification: Wash the resulting solid with cold ethanol to remove any unreacted starting materials.

• Final Purification (Recrystallization): Dissolve the crude product in a hot acetone/water mixture (e.g., 7:3 v/v).[2] Allow the solution to cool slowly to induce crystallization.

• Isolation and Drying: Collect the colorless, block-like crystals by vacuum filtration and dry them thoroughly.

Caption: General Experimental Workflow

Product Characterization and Validation

To ensure the successful synthesis of the target compound, a thorough characterization is essential. This process validates the structure and purity of the final product, forming a self-validating system for the protocol.

Table 2: Characterization Data for 2-Cyano-N-(furan-2-ylmethyl)acetamide

Analysis Method	Expected Result	Interpretation
Appearance	Yellowish-brownish or colorless crystals[1][2]	Indicates crystalline solid formation.
Yield	~80% (Conventional)[1]	Varies with method and scale.
Melting Point	Data varies; consistency is key.	A sharp melting range indicates high purity.
FT-IR (ν, cm⁻¹)	~3210 (N-H stretch), ~2264 (C≡N stretch), ~1660 (C=O amide I band)[1]	Confirms the presence of key functional groups: amide N-H, nitrile, and carbonyl.
¹H-NMR (DMSO-d₆, δ ppm)	~8.8 (s, 1H, NH), ~7.6, ~6.4, ~6.3 (m, 3H, Furan-H), ~4.3 (s, 2H, NH-CH₂), ~3.65 (s, 2H, CH₂-CO)[1]	Provides the exact proton environment, confirming the connectivity of the molecular structure. The NH peak disappears upon D₂O exchange.
¹³C-NMR (DMSO-d₆, δ ppm)	~116.0 (CN), ~35.9 (NH-CH₂), ~25.2 (CH₂-CO), plus furan and carbonyl carbons[1]	Confirms the carbon skeleton of the molecule.
Elemental Analysis	Calculated for C₈H₈N₂O₂: C, 58.53%; H, 4.91%; N, 17.06%	Experimental values should be within ±0.4% of calculated values to confirm elemental composition.

| Mass Spec (MS) | M⁺ = 164.16 g/mol | Confirms the molecular weight of the compound. |

Safety and Handling

• General Precautions: All manipulations should be performed in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, is mandatory.

• Reagent Hazards:

  • Furfurylamine: Corrosive and can cause burns. Avoid inhalation and skin contact.

  • Ethyl Cyanoacetate: Combustible. Keep away from heat and open flames.

  • Toluene & Methanol: Flammable liquids and toxic. Handle with care.

Conclusion

This application note details two effective and reproducible protocols for the synthesis of 2-cyano-N-(furan-2-ylmethyl)acetamide. The conventional heating method is robust and high-yielding, while the microwave-assisted method provides a rapid and efficient alternative. The provided characterization data serves as a benchmark for validating the identity and purity of the synthesized compound. As a versatile precursor, 2-cyano-N-(furan-2-ylmethyl)acetamide is a valuable tool for researchers engaged in the discovery and development of novel heterocyclic compounds with potential therapeutic applications.

References

• Al-matar, H. M., El-messiery, M. A., & El-nagdi, M. H. (2012). N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis. Der Pharma Chemica, 4(1), 131-144. [Link]

• Horishnya, V. Y., Arshad, M., & Matiychuk, V. S. (2021). Synthesis and Anticancer Activity of 2-Cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide Derivatives. Russian Journal of Organic Chemistry, 57(2), 259–266. [Link]

• Subhadramma, S., Siddaraju, B. P., Naveen, C., Saravanan, J., & Gayathri, D. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 7), o455–o456. [Link]

• Ghaffar, T., & Parkins, A. W. (2016). Atom-economic catalytic amide synthesis from amines and carboxylic acids activated in situ with acetylenes. Scientific reports, 6, 27598. [Link]

• Subhadramma, S., et al. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. ResearchGate. [Link]

• Naveen, C., Siddaraju, B. P., Subhadramma, S., Saravanan, J., & Gayathri, D. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)-3-(3-nitrophenyl)propanamide. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 8), o568–o569. [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. [Link]

• Ashenhurst, J. (2018). The Amide Functional Group: Properties, Synthesis, and Nomenclature. Master Organic Chemistry. [Link]

• Ashenhurst, J. (n.d.). Formation of Amides From Esters. Master Organic Chemistry. [Link]

• LibreTexts Chemistry. (2021). 24.3: Synthesis of Amides. [Link]

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• 2. Crystal structure of 2-cyano-N-(furan-2-ylmeth­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Crystal structure of 2-cyano-N-(furan-2-ylmeth­yl)-3-(3-nitro­phen­yl)propanamide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: Synthesis and Characterization of 2-cyano-N-(furan-2-ylmethyl)acetamide

Abstract

This application note provides a comprehensive guide for the synthesis of 2-cyano-N-(furan-2-ylmethyl)acetamide, a valuable chemical intermediate, from furfurylamine and ethyl cyanoacetate. The strategic importance of this molecule lies in its hybrid structure, incorporating both a furan ring and a cyanoacetamide moiety. Furan derivatives are foundational scaffolds in medicinal chemistry, known for a wide spectrum of biological activities including antibacterial, anti-inflammatory, and antitumor properties[1][2][3]. Similarly, the cyanoacetamide group is a versatile pharmacophore and a key precursor for various heterocyclic systems[4]. We present two robust and reproducible protocols: a rapid, solvent-free microwave-assisted method and a conventional thermal synthesis. This guide includes a detailed mechanistic explanation, step-by-step experimental procedures, comprehensive characterization data, and expert insights to ensure successful synthesis and validation for researchers in organic synthesis and drug development.

Introduction and Scientific Context

The synthesis of novel heterocyclic compounds is a cornerstone of modern drug discovery. The target molecule, 2-cyano-N-(furan-2-ylmethyl)acetamide (C₈H₈N₂O₂), serves as a critical building block for more complex molecular architectures[4]. Its synthesis via the acylation of furfurylamine with ethyl cyanoacetate is a direct and efficient amidation reaction. The resulting product is not merely an endpoint but a versatile intermediate, primed for further chemical elaboration. For instance, the active methylene group adjacent to the nitrile can participate in Knoevenagel condensations, and the entire scaffold can be used in cyclocondensation reactions to build pyridinone and chromene systems, among others[4]. This document provides the necessary protocols and scientific rationale to empower researchers to reliably produce and validate this key intermediate.

Reaction Scheme and Mechanism

The synthesis proceeds via a nucleophilic acyl substitution reaction. The lone pair of electrons on the nitrogen atom of furfurylamine acts as a nucleophile, attacking the electrophilic carbonyl carbon of ethyl cyanoacetate. This forms a transient tetrahedral intermediate. The intermediate then collapses, expelling the ethoxide (EtO⁻) leaving group, which is subsequently protonated by the newly formed ammonium ion or another proton source to yield ethanol and the stable amide product.

Overall Reaction: Furfurylamine + Ethyl Cyanoacetate → 2-cyano-N-(furan-2-ylmethyl)acetamide + Ethanol

Caption: Reaction mechanism for amide formation.

Experimental Protocols

Two distinct, solvent-free protocols are presented. The choice between them depends on the available equipment and desired reaction time.

Overall Experimental Workflow

The general procedure involves the reaction of the starting materials, followed by cooling to induce crystallization, and subsequent purification of the solid product.

Caption: From reagents to validated product.

Protocol A: Microwave-Assisted Synthesis

This method offers a significant reduction in reaction time and is considered a green chemistry approach due to its energy efficiency and solvent-free nature.

• Materials and Reagents

  Reagent / Material	Grade	Supplier	Notes
  Furfurylamine	≥99%	Sigma-Aldrich	Corrosive, handle with care.
  Ethyl cyanoacetate	≥98%	Sigma-Aldrich	Combustible liquid.
  Ethanol	Reagent Grade	Fisher Scientific	For washing the product.
  Conical flask (10 mL)	-	-	Must be microwave-safe.

  | Microwave Reactor | - | - | Standard laboratory model. |

• Step-by-Step Procedure [2]

  • In a 10 mL conical flask, combine an equimolar mixture of furfurylamine and ethyl cyanoacetate. For a representative scale, use 5.0 mmol of each (Furfurylamine: ~0.49 g; Ethyl cyanoacetate: ~0.57 g).

  • Mix the reagents gently by swirling the flask.

  • Place the flask in the microwave reactor and irradiate at 700 W for a total of 3 minutes. Crucial Insight: It is advisable to apply the irradiation in short intervals (e.g., 20 seconds of heating followed by 10 seconds of cooling) to prevent overheating and potential side reactions[2].

  • After irradiation, carefully remove the flask and allow it to cool to room temperature.

  • Pour the cooled mixture into a beaker. A solid product should form upon cooling.

  • Wash the resulting solid with cold ethanol to remove any unreacted starting materials.

  • Collect the solid by vacuum filtration and dry it in a desiccator.

  • For enhanced purity, the product can be recrystallized from an acetone/water mixture (7:3 v/v)[2].

Protocol B: Conventional Thermal Synthesis

This classic fusion method is highly effective and does not require specialized microwave equipment, making it accessible to any standard organic chemistry laboratory.

• Materials and Reagents

  Reagent / Material	Grade	Supplier	Notes
  Furfurylamine	≥99%	Sigma-Aldrich	-
  Ethyl cyanoacetate	≥98%	Sigma-Aldrich	Use in excess.
  Methanol	Reagent Grade	Fisher Scientific	For trituration.
  Toluene	Reagent Grade	Fisher Scientific	For recrystallization.
  Round-bottom flask	-	-	-

  | Oil bath & Hotplate | - | - | Capable of reaching 210 °C. |

• Step-by-Step Procedure [4]

  • In a round-bottom flask, add furfurylamine and a slight excess of ethyl cyanoacetate (e.g., 1.2 equivalents).

  • Heat the mixture in an oil bath at approximately 210 °C for 20 minutes. The reaction is performed neat (without solvent).

  • Causality Note: The high temperature is necessary to drive the amidation reaction to completion in the absence of a catalyst. The excess ethyl cyanoacetate ensures the complete consumption of the limiting reagent, furfurylamine.

  • After 20 minutes, remove the flask from the oil bath and allow it to cool.

  • Remove the excess ethyl cyanoacetate under reduced pressure using a rotary evaporator.

  • The remaining solid or viscous oil is triturated with methanol. Trituration involves stirring the solid with a solvent in which it is poorly soluble, which helps to induce crystallization and wash away soluble impurities.

  • Filter the solid product, wash with a small amount of cold methanol, and then recrystallize from toluene to yield yellow-brownish crystals[4].

Characterization and Data Validation

To confirm the identity and purity of the synthesized 2-cyano-N-(furan-2-ylmethyl)acetamide, a combination of spectroscopic methods should be employed. The data below, obtained from authoritative literature, serves as a benchmark for validation[4].

Technique	Parameter	Expected Result / Observation	Interpretation
Appearance	Physical State	Yellow-brownish crystalline solid	-
Yield	%	~80% (Thermal Method)	Indicates efficient conversion.
FT-IR	Wavenumber (cm⁻¹)	~3210 (N-H stretch)~2264 (C≡N stretch)~1620 (C=O, Amide I)	Confirms the presence of the amide N-H, nitrile, and carbonyl functional groups.
¹H NMR	Chemical Shift (δ, ppm) in DMSO-d₆	δ 8.8 (s, 1H)δ 7.6 (m, 1H)δ 6.4, 6.3 (m, 2H)δ 4.30 (s, 2H)δ 3.65 (s, 2H)	Amide NH proton.Furan H5 proton.Furan H3, H4 protons.Methylene protons (NH-CH₂).Methylene protons (CH₂-CO).
¹³C NMR	Chemical Shift (δ, ppm) in DMSO-d₆	δ 162.04δ 151.33, 142.34δ 116.04δ 110.46, 107.0δ 35.88δ 25.19	Amide carbonyl carbon (C=O).Furan C2, C5 carbons.Nitrile carbon (C≡N).Furan C3, C4 carbons.Methylene carbon (NH-CH₂).Methylene carbon (CH₂-CO).
Molecular Formula	-	C₈H₈N₂O₂	-
Molecular Weight	g/mol	164.16	-

Troubleshooting and Expert Insights

Problem	Potential Cause	Recommended Solution
Low or No Yield	Insufficient heating (time or temperature).	Ensure the reaction conditions are met as per the protocol. For the thermal method, confirm the oil bath temperature. For microwave, ensure appropriate power and time.
Reagents are degraded.	Use fresh, high-purity furfurylamine and ethyl cyanoacetate. Furfurylamine can darken over time due to oxidation.
Oily Product / Fails to Crystallize	Presence of unreacted starting materials or impurities.	Ensure excess ethyl cyanoacetate is removed completely (Protocol B). Thoroughly wash the product with the recommended solvent (ethanol or methanol). Attempt recrystallization from a different solvent system if needed.
Product is Dark/Discolored	Overheating leading to decomposition.	For microwave synthesis, use pulsed heating rather than continuous irradiation. For thermal synthesis, do not exceed the recommended temperature or time.

Expert Insight: The reaction is a straightforward condensation that liberates ethanol. Performing the reaction under solvent-free conditions, as described, leverages Le Chatelier's principle by allowing the volatile ethanol byproduct to escape, thus driving the equilibrium towards product formation. While both methods are effective, the microwave-assisted synthesis is preferable for rapid, small-scale library generation due to its speed and efficiency. The conventional heating method is robust and easily scalable for larger quantity production.

Conclusion

This application note details two validated, efficient, and solvent-free methods for the synthesis of 2-cyano-N-(furan-2-ylmethyl)acetamide. By providing clear, step-by-step protocols, mechanistic insights, benchmark characterization data, and troubleshooting advice, this guide serves as an essential resource for researchers. The successful synthesis of this compound provides reliable access to a versatile chemical intermediate crucial for the development of novel heterocyclic molecules in pharmaceutical and materials science research.

References

• Horishny, V. Y., Arshad, M., & Matiychuk, V. S. (2021). Synthesis and Anticancer Activity of 2-Cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide Derivatives. Russian Journal of Organic Chemistry, 57(2), 241-248. [Link to source is not available, but the research is accessible via academic search engines].

• Subhadramma, S., et al. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)-3-(3-nitrophenyl)propanamide. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 9), o568–o569. [Link]

• Subhadramma, S., et al. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 7), o455–o456. [Link]

• Gouda, M. A., et al. (2015). N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis. Der Pharma Chemica, 7(10), 329-338. [Link]

• Subhadramma, S., et al. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. ResearchGate. [Link]

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• 4. derpharmachemica.com [derpharmachemica.com]

Application Notes and Protocols: Microwave-Assisted Synthesis of 2-Cyano-N-(furan-2-ylmethyl)acetamide

Introduction: Accelerating Amide Synthesis with Microwave Technology

The furan moiety is a cornerstone in medicinal chemistry, with its derivatives exhibiting a wide spectrum of pharmacological activities, including antibacterial, antitumor, and anti-inflammatory properties.[1][2] Similarly, acetamide derivatives are recognized for their diverse biological functions.[1][2] The compound 2-cyano-N-(furan-2-ylmethyl)acetamide, which incorporates both of these critical pharmacophores, represents a molecule of significant interest for drug discovery and development.

Traditionally, the synthesis of such amides involves conventional heating methods that often require long reaction times and may lead to lower yields.[3] This application note details a robust and highly efficient protocol for the synthesis of 2-cyano-N-(furan-2-ylmethyl)acetamide utilizing microwave-assisted organic synthesis (MAOS). This "green chemistry" approach offers substantial advantages, including dramatically reduced reaction times, increased yields, and minimized energy consumption.[4][5][6] By leveraging the principles of microwave heating, which involves direct and uniform heating of the reaction mixture through dipolar polarization and ionic conduction, we can achieve rapid and efficient amide bond formation.[4][6]

Reaction Mechanism: The Formation of an Amide Bond

The synthesis of 2-cyano-N-(furan-2-ylmethyl)acetamide proceeds via a nucleophilic acyl substitution reaction between furfurylamine and ethyl cyanoacetate. Under microwave irradiation, the polar molecules of the reactants align with the rapidly oscillating electric field of the microwaves. This forced rotation and the resulting intermolecular friction lead to a rapid and uniform increase in temperature throughout the reaction mixture, significantly accelerating the rate of reaction.[7][8]

The reaction is believed to proceed through a tetrahedral intermediate formed by the nucleophilic attack of the amine group of furfurylamine on the electrophilic carbonyl carbon of ethyl cyanoacetate. The subsequent collapse of this intermediate, with the expulsion of ethanol as a leaving group, results in the formation of the stable amide bond. While the fundamental mechanism is consistent with conventional heating, microwave irradiation provides the necessary activation energy more efficiently, often leading to cleaner reactions with fewer byproducts.[7]

Experimental Workflow

The following diagram outlines the key stages in the microwave-assisted synthesis of 2-cyano-N-(furan-2-ylmethyl)acetamide.

Caption: Experimental workflow for the synthesis of 2-cyano-N-(furan-2-ylmethyl)acetamide.

Detailed Protocol: A Step-by-Step Guide

This protocol is designed to be a self-validating system, with clear checkpoints and expected outcomes at each stage.

Materials and Equipment:

• Furfurylamine (Reagent grade)

• Ethyl cyanoacetate (Reagent grade)

• Ethanol (ACS grade)

• Acetone (ACS grade)

• Deionized water

• Microwave synthesis reactor

• Conical flask or appropriate reaction vessel

• Beaker

• Buchner funnel and filter paper

• Rotary evaporator

• Melting point apparatus

• FTIR spectrometer

• ¹H NMR spectrometer

Procedure:

• Reagent Preparation:

  • In a suitable reaction vessel (e.g., a conical flask), combine equimolar amounts of furfurylamine and ethyl cyanoacetate. For example, mix 1.0 equivalent of furfurylamine with 1.0 equivalent of ethyl cyanoacetate. No solvent is required for this reaction.[1][3]

• Microwave-Assisted Reaction:

  • Place the reaction vessel containing the mixture into the microwave synthesis reactor.

  • Irradiate the mixture at 700 W for a total of 3 minutes. It is crucial to apply the microwave energy in intervals, for instance, 20-second intervals, to ensure controlled heating and prevent excessive pressure buildup.[1]

• Work-up and Isolation:

  • After the irradiation is complete, carefully remove the reaction vessel from the microwave reactor.

  • Pour the hot reaction mixture into a beaker and allow it to cool to room temperature. A solid product should precipitate out.[1]

  • Wash the resulting solid with ethanol to remove any unreacted starting materials and byproducts.[1][9]

  • Collect the solid product by vacuum filtration using a Buchner funnel.

• Purification:

  • For further purification, recrystallize the crude product from an acetone/water mixture (e.g., a 7:3 ratio).[1] Dissolve the solid in a minimal amount of the hot solvent mixture and allow it to cool slowly to form crystals.

  • Collect the purified crystals by vacuum filtration and dry them thoroughly. A conventional synthesis method reports crystallization from toluene, which can also be considered.[3]

• Characterization:

  • Determine the melting point of the purified product.

  • Confirm the identity and purity of the compound using spectroscopic methods such as Fourier-Transform Infrared (FTIR) spectroscopy and Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy. The expected spectral data is provided in the table below.[3]

Quantitative Data and Characterization

Parameter	Conventional Method	Microwave-Assisted Method
Reaction Time	20 minutes (at ~210 °C)	3 minutes
Yield	~80%	High (specific yield not reported but expected to be comparable or higher)
Solvent	Solvent-free (fusion)	Solvent-free
Appearance	Yellow brownish crystals	Colorless block-like crystals
FT-IR (ν, cm⁻¹)	3210 (N-H), 2264 (C≡N)	Not explicitly reported, but expected to be similar
¹H-NMR (DMSO-d₆, δ ppm)	3.65 (s, 2H, CH₂CO), 4.30 (s, 2H, NHCH₂), 6.3, 6.4, 7.6 (m, 3H, Furan-H), 8.8 (s, 1H, NH)	Not explicitly reported, but expected to be similar

Causality Behind Experimental Choices

• Solvent-Free Conditions: The choice of a solvent-free reaction aligns with the principles of green chemistry by reducing chemical waste and simplifying the work-up procedure.[5] Both the conventional and microwave methods for this synthesis have been successfully performed without a solvent.[1][3]

• Equimolar Reactants: The use of equimolar amounts of furfurylamine and ethyl cyanoacetate ensures high atom economy and minimizes the need for extensive purification to remove excess starting materials.[1]

• Intermittent Microwave Irradiation: Applying microwave energy in short bursts prevents the rapid, uncontrolled heating of the reaction mixture, which could lead to side reactions or pressure build-up in a sealed vessel.[1] This controlled heating is a key aspect of safe and effective microwave synthesis.[10]

• Recrystallization Solvent System: The choice of an acetone/water mixture for recrystallization is based on the solubility profile of the product.[1] The compound is likely soluble in the hot mixture and less soluble upon cooling, allowing for the formation of pure crystals.

Safety and Handling

• Microwave Safety: Always use a microwave reactor specifically designed for chemical synthesis.[10] Domestic microwave ovens are not suitable and can be hazardous.[10] Be aware of the potential for pressure buildup, especially when working with volatile substances.[6]

• Chemical Handling: Furfurylamine and ethyl cyanoacetate should be handled in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Thermal Hazards: The reaction mixture will be hot after microwave irradiation. Handle the reaction vessel with care to avoid burns.

Conclusion

The microwave-assisted synthesis of 2-cyano-N-(furan-2-ylmethyl)acetamide offers a significant improvement over conventional heating methods. The dramatically reduced reaction time and adherence to green chemistry principles make it an attractive and efficient method for researchers in medicinal chemistry and drug development.[4][5] The protocol detailed in this application note provides a reliable and reproducible method for the synthesis of this valuable compound, with clear steps for purification and characterization to ensure a high-quality final product.

References

• Der Pharma Chemica, N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis. Available at: [Link]

• National Center for Biotechnology Information, Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. Available at: [Link]

• MDPI, Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. Available at: [Link]

• ResearchGate, Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. Available at: [Link]

• CEM Corporation, Theory of Microwave Heating for Organic Synthesis. Available at: [Link]

• ACS Publications, Impact of Microwaves on Organic Synthesis and Strategies toward Flow Processes and Scaling Up. Available at: [Link]

• ResearchGate, Synthesis and Anticancer Activity of 2-Cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide Derivatives. Available at: [Link]

• International Journal of Research in Pharmacy and Allied Science, Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy. Available at: [Link]

• National Center for Biotechnology Information, Crystal structure of 2-cyano-N-(furan-2-ylmethyl)-3-(3-nitrophenyl)propanamide. Available at: [Link]

• ResearchGate, Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. Available at: [Link]

• CEM Corporation, Safety Considerations for Microwave Synthesis. Available at: [Link]

• National Center for Biotechnology Information, Microwave-Assisted Catalytic Method for a Green Synthesis of Amides Directly from Amines and Carboxylic Acids. Available at: [Link]

• ScienceDirect, Microwave assisted synthesis of substituted furan-2-carboxaldehydes and their reactions. Available at: [Link]

• Bentham Science, Microwave-assisted One-pot Synthesis of Amide Bond using WEB. Available at: [Link]

• International Journal of Pharmaceutical Sciences and Research, Microwave Assisted Synthesis and Characterization of 2-Cyano-N-(4-Oxo- 2-Substituted Thiazolidin-3-yl) Acetamide derivatives. Available at: [Link]

• ResearchGate, Microwave‐Assisted Synthesis of Amide under Solvent‐free Conditions. Available at: [Link]

• ResearchGate, A Review of Amide Bond Formation in Microwave Organic Synthesis. Available at: [Link]

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• 10. Safety Considerations for Microwave Synthesis [cem.com]

The Versatile Synthon: Application Notes on 2-Cyano-N-(furan-2-ylmethyl)acetamide in Modern Heterocyclic Synthesis

Introduction: A Privileged Scaffold in Medicinal Chemistry

In the landscape of contemporary drug discovery and materials science, the synthesis of novel heterocyclic compounds remains a cornerstone of innovation. Among the myriad of building blocks available to the synthetic chemist, 2-cyano-N-(furan-2-ylmethyl)acetamide has emerged as a particularly versatile and powerful synthon. Its unique structural features—a reactive methylene group activated by an adjacent nitrile, a nucleophilic amide, and an electrophilic nitrile carbon—provide a rich platform for a diverse array of cyclization strategies. The presence of the furan moiety further enhances its utility, as this ring system is a well-established pharmacophore found in numerous biologically active molecules, exhibiting a wide spectrum of activities including antibacterial, antitumor, and anti-inflammatory properties.[1][2][3] This guide provides an in-depth exploration of the synthetic utility of 2-cyano-N-(furan-2-ylmethyl)acetamide, offering detailed protocols and mechanistic insights for the synthesis of key heterocyclic scaffolds.

I. Synthesis of the Core Synthon: 2-Cyano-N-(furan-2-ylmethyl)acetamide

The journey into the diverse applications of this synthon begins with its efficient preparation. A straightforward and environmentally conscious approach involves the microwave-assisted, solvent-free condensation of furfurylamine and ethyl cyanoacetate.[1][2] This method offers significant advantages over traditional heating, including reduced reaction times, higher yields, and cleaner reaction profiles.

Protocol 1: Microwave-Assisted Synthesis of 2-Cyano-N-(furan-2-ylmethyl)acetamide

Materials:

• Furfurylamine

• Ethyl cyanoacetate

• Ethanol (for washing)

• Microwave reactor

Procedure:

• In a microwave-safe vessel, combine equimolar amounts of furfurylamine and ethyl cyanoacetate.

• Thoroughly mix the reactants.

• Place the vessel in a microwave reactor and irradiate at 700 W for 3 minutes, using intermittent heating (e.g., 20-second intervals) to prevent overheating and pressure buildup.[1][2]

• After irradiation, allow the reaction mixture to cool to room temperature. The product will solidify.

• Wash the resulting solid with a small amount of cold ethanol to remove any unreacted starting materials.

• Dry the product under vacuum to yield 2-cyano-N-(furan-2-ylmethyl)acetamide as a crystalline solid.

Data Summary:

Parameter	Value
Molecular Formula	C₈H₈N₂O₂
Molecular Weight	164.16 g/mol
Appearance	Colorless to pale yellow solid
Purity (Typical)	>98% (by NMR)

II. Synthesis of Substituted Pyridin-2-ones: Accessing a Key Pharmacophore

Substituted pyridin-2-ones are a prominent class of heterocycles with a broad range of biological activities. The reaction of 2-cyano-N-(furan-2-ylmethyl)acetamide with 1,3-dicarbonyl compounds, such as acetylacetone, provides a direct and efficient route to this scaffold.[4] The reaction proceeds through a base-catalyzed cascade involving a Knoevenagel condensation followed by an intramolecular cyclization.

Mechanistic Pathway: Pyridin-2-one Formation

The reaction is initiated by the deprotonation of the active methylene group of the cyanoacetamide by a base (e.g., piperidine). The resulting carbanion then undergoes a Knoevenagel condensation with one of the carbonyl groups of the 1,3-dicarbonyl compound. Subsequent intramolecular cyclization via nucleophilic attack of the amide nitrogen onto the second carbonyl group, followed by dehydration, yields the pyridin-2-one ring system.

Caption: Pyridin-2-one Synthesis Workflow.

Protocol 2: Synthesis of 1-(Furan-2-ylmethyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

Materials:

• 2-Cyano-N-(furan-2-ylmethyl)acetamide

• Acetylacetone (2,4-pentanedione)

• Piperidine

• Ethanol

Procedure:

• Dissolve 2-cyano-N-(furan-2-ylmethyl)acetamide (1 eq.) and acetylacetone (1 eq.) in absolute ethanol.

• Add a catalytic amount of piperidine (e.g., 0.1 eq.) to the solution.

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The product will precipitate out of the solution. Collect the solid by filtration.

• Wash the solid with cold ethanol and dry under vacuum.

• Recrystallize from a suitable solvent (e.g., ethanol or ethyl acetate) to obtain the pure pyridin-2-one derivative.

Expected Yield: 75-85%

III. The Gewald Three-Component Reaction: A Gateway to 2-Aminothiophenes

The Gewald reaction is a powerful multicomponent reaction for the synthesis of highly substituted 2-aminothiophenes.[5][6] This reaction involves the condensation of a carbonyl compound, an active methylene nitrile, and elemental sulfur in the presence of a base. 2-Cyano-N-(furan-2-ylmethyl)acetamide serves as an excellent active methylene component in this transformation, leading to the formation of 2-amino-3-carboxamidothiophenes.

Mechanistic Insights: The Gewald Reaction

The mechanism of the Gewald reaction is generally accepted to proceed through an initial Knoevenagel condensation between the carbonyl compound and the active methylene nitrile to form an α,β-unsaturated nitrile.[2] This is followed by the addition of sulfur to the β-position of the unsaturated intermediate, and subsequent intramolecular cyclization of the resulting thiolate onto the nitrile group, which upon tautomerization yields the 2-aminothiophene product.[2]

Caption: Gewald Reaction Workflow.

Protocol 3: Gewald Synthesis of 2-Amino-N-(furan-2-ylmethyl)-4,5-dimethylthiophene-3-carboxamide

Materials:

• 2-Cyano-N-(furan-2-ylmethyl)acetamide

• 2-Butanone (Methyl ethyl ketone)

• Elemental sulfur

• Triethylamine

• Ethanol

Procedure:

• In a round-bottom flask, suspend 2-cyano-N-(furan-2-ylmethyl)acetamide (1 eq.), 2-butanone (1 eq.), and elemental sulfur (1.1 eq.) in ethanol.

• Add triethylamine (1.5 eq.) to the suspension.

• Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the reaction by TLC.

• After completion, cool the mixture to room temperature and pour it into ice-water.

• The product will precipitate. Collect the solid by filtration.

• Wash the crude product with water and then with a small amount of cold ethanol.

• Purify the product by recrystallization from ethanol to afford the desired 2-aminothiophene.

Data for Representative 2-Aminothiophenes:

R¹	R²	Product Structure	Typical Yield
CH₃	CH₃	2-Amino-N-(furan-2-ylmethyl)-4,5-dimethylthiophene-3-carboxamide	80-90%
-(CH₂)₄-	Cyclohexanone as starting material	2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide derivative	75-85%

IV. Synthesis of 2H-Chromenes: Building Bioactive Scaffolds

2H-Chromenes are another important class of heterocyclic compounds with diverse biological activities. The reaction of 2-cyano-N-(furan-2-ylmethyl)acetamide with salicylaldehyde provides an entry into this class of compounds. The reaction is typically base-catalyzed and proceeds via an initial Knoevenagel condensation followed by an intramolecular O-alkylation.[4]

Protocol 4: Synthesis of 2-Amino-N-(furan-2-ylmethyl)-4H-chromene-3-carboxamide

Materials:

• 2-Cyano-N-(furan-2-ylmethyl)acetamide

• Salicylaldehyde

• Piperidine or Triethylamine

• Ethanol or Dimethylformamide (DMF)

Procedure:

• Dissolve 2-cyano-N-(furan-2-ylmethyl)acetamide (1 eq.) and salicylaldehyde (1 eq.) in a suitable solvent like ethanol or DMF.

• Add a catalytic amount of a base such as piperidine or triethylamine.

• Heat the reaction mixture to reflux for 3-5 hours.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture and pour it into acidified ice-water to precipitate the product.

• Collect the solid by filtration, wash with water, and dry.

• Recrystallize from a suitable solvent to obtain the pure 2H-chromene derivative.

V. Synthesis of Thiazolidin-4-ones: A Versatile Pharmaceutical Scaffold

Thiazolidin-4-one derivatives are a cornerstone in medicinal chemistry, known for a wide range of pharmacological activities.[7] A multi-step synthesis starting from 2-cyano-N-(furan-2-ylmethyl)acetamide allows for the construction of 2-ylidenethiazolidin-4-one derivatives.

Mechanistic Pathway: Thiazolidin-4-one Formation

The synthesis begins with the reaction of 2-cyano-N-(furan-2-ylmethyl)acetamide with an aryl isothiocyanate in the presence of a base like sodium ethoxide.[7] This forms a thiourea intermediate which is then cyclized by reaction with an α-haloacetic acid (e.g., chloroacetic acid).

Caption: Thiazolidin-4-one Synthesis Workflow.

Protocol 5: Synthesis of 2-(4-Oxo-3-phenylthiazolidin-2-ylidene)-2-cyano-N-(furan-2-ylmethyl)acetamide

Materials:

• 2-Cyano-N-(furan-2-ylmethyl)acetamide

• Phenyl isothiocyanate

• Sodium ethoxide

• Ethanol

• Chloroacetic acid

• Pyridine

Procedure: Step 1: Formation of the Thiourea Intermediate

• In a flask, dissolve 2-cyano-N-(furan-2-ylmethyl)acetamide (1 eq.) in ethanol.

• Add an equimolar amount of sodium ethoxide, followed by the dropwise addition of phenyl isothiocyanate (1 eq.).[7]

• Stir the reaction mixture at room temperature for 2-3 hours. The intermediate, 2-cyano-N-(furan-2-ylmethyl)-3-sulfanyl-3-phenylaminoacrylamide, is formed and can be used in the next step without further purification.[7]

Step 2: Cyclization to the Thiazolidin-4-one

• To the reaction mixture containing the thiourea intermediate, add chloroacetic acid (1 eq.) and pyridine.

• Reflux the mixture for 4-6 hours.

• Cool the reaction mixture and pour it into water.

• The solid product will precipitate. Collect it by filtration.

• Recrystallize from a suitable solvent (e.g., ethanol/DMF) to obtain the pure 2-(4-oxo-3-phenylthiazolidin-2-ylidene)-2-cyano-N-(furan-2-ylmethyl)acetamide.[7]

Expected Yield: 70-80%

Conclusion

2-Cyano-N-(furan-2-ylmethyl)acetamide has proven to be a highly valuable and versatile building block in heterocyclic synthesis. Its ability to participate in a variety of cyclization reactions, including condensations and multicomponent reactions, provides facile access to a wide range of biologically relevant heterocyclic scaffolds such as pyridinones, thiophenes, chromenes, and thiazolidinones. The protocols and mechanistic insights provided in this guide are intended to empower researchers in the fields of medicinal chemistry and materials science to harness the full synthetic potential of this remarkable synthon.

References

• Subhadramma, S., Siddaraju, B. P., Naveen, C., Saravanan, J., & Gayathri, D. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 7), o455–o456. [Link]

• Horishnya, V. Y., Arshadb, M., & Matiychuk, V. S. (2021). Synthesis and Anticancer Activity of 2-Cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide Derivatives. Russian Journal of Organic Chemistry, 57(2), 269-277. [Link]

• Subhadramma, S., et al. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. Acta Crystallographica Section E: Structure Reports Online, 71(7), o455-o456. [Link]

• Abdel-latif, E. (2016). N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis. Der Pharma Chemica, 8(19), 337-344. [Link]

• Ghozlan, S. A. S., et al. (2020). Synthesis, and synthetic applications of cyanoacetamides. Arkivoc, 2020(i), 1-100. [Link]

• Jung, S.-H., et al. (2016). A mild Cu-catalyzed approach for the N-arylation of 2-pyridones with diaryliodonium salts. J. Org. Chem., 81, 7717-7724. [Link]

• Anupam, et al. (2011). Biological properties of furan derivatives. [Referenced within other provided search results].

• Wang, K., Kim, D., & Dömling, A. (2010). Cyanoacetamide MCR (III): three-component Gewald reactions revisited. Journal of combinatorial chemistry, 12(1), 111–118. [Link]

• Rao, H. S. P., Muthanna, N., & Padder, A. H. (2018). Vinylogous Blaise Reaction: Conceptually New Synthesis of Pyridin-2-ones. Synlett, 29(12), 1649–1653. [Link]

• Wang, N., et al. (2024). A facile and efficient [4 + 2] annulation of in situ generated azadienes from N-propargylamines and active methylene compounds. J. Org. Chem., 89, 3657-3665. [Link]

• Sabnis, R. W. (2010). The Gewald reaction. Arkivoc, 2010(i), 209-246. [Link]

• Wang, Z. (2010). Comprehensive Organic Name Reactions and Reagents. John Wiley & Sons, Inc.[Link]

• A mild, step-economical method for the synthesis of highly conjugated functionalized 2-pyridones from N-(furan-2-ylmethyl) alkyne amides. (2025-08-10). ResearchGate. [Link]

• Kang, B., & Ikeda, K. (2023). The annulative condensation of salicylaldehydes and acrylonitrile to give 3-cyano-2H-chromenes is efficiently mediated by 4-dimethylaminopyridine (DMAP). Chem. Pharm. Bull., 71, 318-325. [Link]

• Puterova, Z., et al. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Arkivoc, 2010(i), 209-246. [Link]

• Kumar, D., & Poonam. (2015). Catalytic Synthesis of 2H‑Chromenes. MSU chemistry. [Link]

• L-proline as an organocatalyst for the synthesis of 2-aminothiophenes. (2022-08-29). PubMed Central. [Link]

• Wang, K., Kim, D., & Dömling, A. (2010). Cyanoacetamide MCR (III): three-component Gewald reactions revisited. Journal of combinatorial chemistry, 12(1), 111–118. [Link]

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Application Notes and Protocols: Investigating the Anticancer Potential of 2-cyano-N-(furan-2-ylmethyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Emerging Potential of Furan-Containing Cyanoacetamides in Oncology

The furan ring system is a cornerstone in medicinal chemistry, with its derivatives exhibiting a wide array of biological activities, including antibacterial, anti-inflammatory, and notably, antitumor properties.[1][2][3] Similarly, the acetamide moiety is a common feature in many pharmacologically active compounds.[1][2] The convergence of these two pharmacophores in the molecule 2-cyano-N-(furan-2-ylmethyl)acetamide presents a compelling case for its investigation as a potential anticancer agent. While research has demonstrated that derivatives of this core structure exhibit cytotoxic effects against various cancer cell lines, particularly leukemia, the specific application and mechanistic underpinnings of the parent compound remain an area of active exploration.[4]

These application notes provide a comprehensive guide for researchers to explore the anticancer properties of 2-cyano-N-(furan-2-ylmethyl)acetamide. We will delve into the rationale behind its selection, propose a putative mechanism of action centered on the induction of apoptosis, and provide detailed, field-proven protocols for its systematic evaluation.

Scientific Rationale and Proposed Mechanism of Action

The therapeutic efficacy of many anticancer agents is predicated on their ability to induce programmed cell death, or apoptosis, in malignant cells. Given the cytotoxic potential observed in its derivatives, it is hypothesized that 2-cyano-N-(furan-2-ylmethyl)acetamide may exert its anticancer effects by triggering the apoptotic cascade. This could potentially occur through the intrinsic (mitochondrial) or extrinsic (death receptor) pathways, leading to the activation of caspases and subsequent cell death.

The following protocols are designed to systematically test this hypothesis, starting from a broad assessment of cytotoxicity to a more detailed investigation of apoptotic markers and key signaling proteins.

Experimental Workflows

A logical and stepwise approach is crucial for the effective evaluation of a novel compound. The following workflow is recommended for investigating the anticancer potential of 2-cyano-N-(furan-2-ylmethyl)acetamide.

Caption: A three-phase experimental workflow for the anticancer evaluation of 2-cyano-N-(furan-2-ylmethyl)acetamide.

Protocols

Cell Viability Assays: MTT and XTT

Rationale: The initial step in assessing the anticancer potential of a compound is to determine its cytotoxicity across various cancer cell lines.[5][6][7] The MTT and XTT assays are reliable, colorimetric methods that measure cell metabolic activity, which is directly proportional to the number of viable cells.[8]

Protocol: MTT Assay [9][10]

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Compound Treatment: Prepare serial dilutions of 2-cyano-N-(furan-2-ylmethyl)acetamide in culture medium. Replace the existing medium with 100 µL of medium containing the desired concentrations of the compound. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 24, 48, or 72 hours.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.[9]

• Formazan Solubilization: Carefully aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[9]

• Absorbance Reading: Shake the plate for 15 minutes on an orbital shaker and measure the absorbance at 570 nm using a microplate reader.[10]

Protocol: XTT Assay [8][11]

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• XTT Reagent Preparation: Prepare the XTT labeling mixture by mixing the XTT labeling reagent and the electron-coupling reagent according to the manufacturer's instructions.[8]

• XTT Addition: Add 50 µL of the freshly prepared XTT labeling mixture to each well.[8]

• Incubation: Incubate the plate for 2-4 hours at 37°C.[8]

• Absorbance Reading: Measure the absorbance at 450 nm (with a reference wavelength of 660 nm) using a microplate reader.[11]

Data Analysis:

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Plot the percentage of cell viability against the compound concentration to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Cell Line	Compound	Incubation Time (h)	IC50 (µM)
CCRF-CEM (Leukemia)	2-cyano-N-(furan-2-ylmethyl)acetamide	48	Hypothetical Value
SR (Leukemia)	2-cyano-N-(furan-2-ylmethyl)acetamide	48	Hypothetical Value
T-47D (Breast Cancer)	2-cyano-N-(furan-2-ylmethyl)acetamide	48	Hypothetical Value
UO-31 (Renal Cancer)	2-cyano-N-(furan-2-ylmethyl)acetamide	48	Hypothetical Value

Table 1: Hypothetical IC50 values of 2-cyano-N-(furan-2-ylmethyl)acetamide against various cancer cell lines.

Apoptosis Assay: Annexin V/Propidium Iodide (PI) Staining

Rationale: To determine if the observed cytotoxicity is due to apoptosis, an Annexin V/PI staining assay followed by flow cytometry is performed.[12][13] In the early stages of apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane, where it can be detected by fluorescently labeled Annexin V.[14] Propidium iodide is a fluorescent intercalating agent that cannot cross the membrane of live cells, thus it is used to identify necrotic or late apoptotic cells.[13]

Protocol: [15]

• Cell Treatment: Seed cells in 6-well plates and treat with 2-cyano-N-(furan-2-ylmethyl)acetamide at concentrations around the determined IC50 value for 24 hours.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a new tube and add 5 µL of FITC-conjugated Annexin V and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within 1 hour.

Data Interpretation:

• Annexin V (-) / PI (-): Live cells

• Annexin V (+) / PI (-): Early apoptotic cells

• Annexin V (+) / PI (+): Late apoptotic or necrotic cells

• Annexin V (-) / PI (+): Necrotic cells

Treatment	% Live Cells	% Early Apoptotic Cells	% Late Apoptotic/Necrotic Cells
Vehicle Control	Hypothetical Value	Hypothetical Value	Hypothetical Value
Compound (IC50/2)	Hypothetical Value	Hypothetical Value	Hypothetical Value
Compound (IC50)	Hypothetical Value	Hypothetical Value	Hypothetical Value
Compound (2 x IC50)	Hypothetical Value	Hypothetical Value	Hypothetical Value

Table 2: Hypothetical results from Annexin V/PI staining analysis.

Western Blotting for Apoptotic and Signaling Proteins

Rationale: To further elucidate the molecular mechanism of apoptosis induction, Western blotting is employed to analyze the expression levels of key proteins involved in the apoptotic pathway.[16][17] This technique allows for the detection and quantification of specific proteins in a complex mixture.[16]

Caption: A simplified diagram of the intrinsic apoptotic pathway potentially targeted by 2-cyano-N-(furan-2-ylmethyl)acetamide.

Protocol: [18][19]

• Protein Extraction: Treat cells with 2-cyano-N-(furan-2-ylmethyl)acetamide as described for the apoptosis assay. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE: Load equal amounts of protein (20-30 µg) onto an SDS-polyacrylamide gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., Bcl-2, Bax, Cleaved Caspase-3, Cleaved PARP, and a loading control like β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Data Analysis:

• Quantify the band intensities using densitometry software.

• Normalize the expression of target proteins to the loading control.

• Compare the expression levels of proteins in treated cells to the vehicle control.

Conclusion and Future Directions

These application notes provide a robust framework for the initial investigation of 2-cyano-N-(furan-2-ylmethyl)acetamide as a potential anticancer agent. The outlined protocols, from initial cytotoxicity screening to mechanistic studies of apoptosis, will enable researchers to gather critical data on the compound's efficacy and mode of action. Positive results from these in vitro studies would warrant further investigation, including in vivo studies in animal models, to fully assess its therapeutic potential.

References

• Horishny, V. Y., Arshad, M., & Matiychuk, V. S. (2021). Synthesis and Anticancer Activity of 2-Cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide Derivatives. Russian Journal of Organic Chemistry, 57(2), 235-243.

• Subhadramma, S., et al. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)-3-(3-nitrophenyl)propanamide. Acta Crystallographica Section E: Crystallographic Communications, E71(6), o568. [Link]

• Subhadramma, S., et al. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. Acta Crystallographica Section E: Crystallographic Communications, E71(5), o455-o456. [Link]

• Subhadramma, S., et al. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. ResearchGate. [Link]

• El-Gazzar, A. R. B. A., et al. (2018). Synthesis, Crystal Structure and Antitumor Activity of Novel 2-Cyano-N-(quinolin-3-yl)acetamide. ResearchGate. [Link]

• Ghorab, M. M., et al. (2016). N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis. Der Pharma Chemica, 8(1), 328-339. [Link]

• Baskaran, R., et al. (2021). In vitro assays and techniques utilized in anticancer drug discovery. PubMed. [Link]

• Quratul Ain. (2023). Western Blotting for Cancer Research: A Comprehensive Guide to Investigating Signaling Proteins in Cancer Cells. Medium. [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays. Assay Guidance Manual. [Link]

• Bio-Techne. (2023). Blotting Basics - Western Blot Applications in Preclinical Oncology Research. Bio-Techne. [Link]

• Wozniak, M., et al. (2020). Cell Culture Based in vitro Test Systems for Anticancer Drug Screening. Frontiers in Bioengineering and Biotechnology. [Link]

• Jayaraman, S. (2020). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. PMC. [Link]

• Tanamura, S., et al. (1997). In vitro bioassays for anticancer drug screening: effects of cell concentration and other assay parameters on growth inhibitory activity. PubMed. [Link]

• Noble Life Sciences. (n.d.). In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verification. Noble Life Sciences. [Link]

• Smalley, K. S. M. (2014). Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines. PMC. [Link]

• Mwesigwa, J., et al. (2021). Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. ACS Omega. [Link]

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The Versatile Scaffold: Application Notes on 2-cyano-N-(furan-2-ylmethyl)acetamide in the Synthesis of Novel Therapeutic Agents

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Privileged Starting Point in Medicinal Chemistry

In the landscape of modern drug discovery, the identification and utilization of versatile chemical scaffolds is paramount. 2-cyano-N-(furan-2-ylmethyl)acetamide has emerged as a highly valuable and reactive intermediate, providing a strategic starting point for the synthesis of a diverse array of heterocyclic compounds with significant therapeutic potential. The molecule's inherent structural features—a reactive cyanoacetamide moiety coupled with a furan ring—offer multiple points for chemical modification, enabling the construction of complex molecular architectures. The furan ring itself is a well-established pharmacophore found in numerous biologically active compounds, known to exhibit a wide spectrum of activities including antibacterial, antitumor, anti-inflammatory, and anticonvulsant properties.[1][2] This guide provides an in-depth exploration of the applications of 2-cyano-N-(furan-2-ylmethyl)acetamide in the synthesis of novel therapeutic agents, complete with detailed protocols and mechanistic insights.

Physicochemical Properties and Synthesis of the Core Scaffold

A thorough understanding of the starting material is critical for successful downstream applications. The key properties of 2-cyano-N-(furan-2-ylmethyl)acetamide are summarized below.

Property	Value	Reference
Molecular Formula	C₈H₈N₂O₂	[1]
Molecular Weight	164.16 g/mol	[1]
Appearance	Colorless, block-like crystals	[2]
Melting Point	Not widely reported
Solubility	Soluble in DMF, DMSO, and acetic acid	[3]

Protocol 1: Solvent-Free Synthesis of 2-cyano-N-(furan-2-ylmethyl)acetamide

This protocol offers a straightforward and efficient method for the synthesis of the title compound, minimizing solvent waste.

Rationale: The direct fusion of furfurylamine and ethyl cyanoacetate at an elevated temperature provides the driving force for the condensation reaction, eliminating the need for a solvent and simplifying the work-up procedure.

Materials:

• Furfurylamine

• Ethyl cyanoacetate

• Methanol

• Toluene

• Oil bath

• Vacuum evaporator

• Standard laboratory glassware

Procedure:

• In a suitable reaction vessel, combine furfurylamine and an excess of ethyl cyanoacetate.

• Heat the mixture in an oil bath to approximately 210°C for 20 minutes.[4]

• After the reaction is complete, remove the excess ethyl cyanoacetate under vacuum.

• Triturate the resulting solid product with methanol to remove impurities.

• Collect the solid by filtration.

• Recrystallize the crude product from toluene to yield pure 2-cyano-N-(furan-2-ylmethyl)acetamide as yellow-brownish crystals (Yield: 80%).[4]

Protocol 2: Microwave-Assisted Synthesis of 2-cyano-N-(furan-2-ylmethyl)acetamide

This method provides a rapid and energy-efficient alternative to conventional heating.

Rationale: Microwave irradiation can significantly accelerate the reaction rate by efficiently coupling with the polar reactants, leading to a shorter reaction time and often cleaner product formation.

Materials:

• Furfurylamine

• Ethyl cyanoacetate

• Ethanol

• Microwave reactor

• Standard laboratory glassware

Procedure:

• Mix an equimolar amount of furfurylamine and ethyl cyanoacetate in a microwave-safe conical flask.[1]

• Heat the mixture under microwave irradiation at 700 W for a total of 3 minutes, using 20-second intervals of heating.[1]

• Pour the hot mixture into a beaker and allow it to cool.

• Wash the resulting solid with ethanol to remove any unreacted starting materials.

• The solid product, 2-cyano-N-(furan-2-ylmethyl)acetamide, can be further purified by recrystallization if necessary.

Application in the Synthesis of Anticancer Agents

The 2-cyano-N-(furan-2-ylmethyl)acetamide scaffold has proven to be a valuable precursor for the development of potent anticancer agents, particularly derivatives containing the 4-thiazolidinone ring system.[3]

Rationale for Targeting Cancer with 4-Thiazolidinone Derivatives

The 4-thiazolidinone core is considered a "privileged structure" in medicinal chemistry due to its ability to interact with multiple biological targets. Thiazolidinediones, a related class of compounds, are known to induce apoptosis and cause cell cycle arrest in various cancer cell lines.[5] The proposed mechanisms often involve the activation of PPAR-γ (peroxisome proliferator-activated receptor gamma) and the modulation of key signaling pathways that control cell survival and proliferation, such as the PI3K/Akt/mTOR pathway.[5][6] Additionally, some thiazolidinone derivatives have been shown to induce apoptosis through the Fas/FasL pathway and by activating executioner caspases like caspase-3.[7]

Caption: Synthetic workflow for anticancer 4-thiazolidinone derivatives.

Protocol 3: Synthesis of 2-(5-Benzyl-4-oxo-3-p-tolylthiazolidin-2-ylidene)-2-cyano-N-(furan-2-ylmethyl)acetamide

This protocol details the synthesis of a specific 4-thiazolidinone derivative with demonstrated cytotoxic activity against leukemia cell lines.[3]

Materials:

• 2-cyano-N-(furan-2-ylmethyl)acetamide

• p-tolyl isothiocyanate

• Sodium ethoxide

• Ethanol

• Ethyl 2-bromo-3-phenylpropanoate

• Standard laboratory glassware for reflux and purification

Procedure:

Step 1: Synthesis of 2-cyano-N-(furan-2-ylmethyl)-3-sulfanyl-3-(p-tolylamino)acrylamide

• In a reaction flask, dissolve 2-cyano-N-(furan-2-ylmethyl)acetamide in ethanol.

• Add an equimolar amount of sodium ethoxide, followed by the dropwise addition of p-tolyl isothiocyanate.

• Stir the reaction mixture at room temperature until the reaction is complete (monitor by TLC).

• The resulting intermediate can be isolated or used directly in the next step.

Step 2: Cyclization to the 4-Thiazolidinone Derivative

• To the solution containing the intermediate from Step 1, add an equimolar amount of ethyl 2-bromo-3-phenylpropanoate.

• Reflux the mixture for several hours until the cyclization is complete (monitor by TLC).

• Cool the reaction mixture and isolate the crude product by filtration.

• Purify the product by recrystallization to obtain 2-(5-benzyl-4-oxo-3-p-tolylthiazolidin-2-ylidene)-2-cyano-N-(furan-2-ylmethyl)acetamide. (Yield: 74%, m.p. 177-179°C).[3]

Anticancer Activity Data

The following table summarizes the cytotoxicity of selected 2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives, synthesized from the core scaffold, against a panel of 60 human cancer cell lines. The data is presented as the percentage of growth (GP %) at a 10 µM concentration.[3]

Compound ID	Average GP (%)	Most Sensitive Cell Line	GP (%) in Most Sensitive Line
8b	92.11	SR (Leukemia)	27.90
8e	91.74	CCRF-CEM (Leukemia)	21.55
8g	96.25	CCRF-CEM (Leukemia)	31.54
9a	103.45	UO-31 (Renal Cancer)	47.24
9b	98.37	UO-31 (Renal Cancer)	37.65
13a	98.54	T-47D (Breast Cancer)	49.24

Data adapted from Horishnya et al., 2021.[3]

Caption: Proposed apoptotic pathways for thiazolidinone derivatives.

Application in the Synthesis of Antimicrobial Agents

The versatility of 2-cyano-N-(furan-2-ylmethyl)acetamide extends to the synthesis of novel antimicrobial compounds. By reacting the core scaffold with various reagents, heterocyclic systems such as pyridinones and chromenes can be constructed, many of which exhibit significant antibacterial and antifungal activity.[4]

Protocol 4: Synthesis of Pyridinone Derivatives

This protocol describes a general method for the synthesis of pyridinone derivatives through cyclocondensation.

Rationale: The active methylene group in 2-cyano-N-(furan-2-ylmethyl)acetamide can undergo condensation with 1,3-dicarbonyl compounds like acetylacetone, leading to the formation of a substituted pyridinone ring, a scaffold known for its antimicrobial properties.

Materials:

• 2-cyano-N-(furan-2-ylmethyl)acetamide

• Acetylacetone

• Piperidine

• Ethanol

• Standard laboratory glassware for reflux

Procedure:

• Dissolve 2-cyano-N-(furan-2-ylmethyl)acetamide in ethanol in a round-bottom flask.

• Add an equimolar amount of acetylacetone to the solution.

• Add a catalytic amount of piperidine to the mixture.

• Reflux the reaction mixture for several hours, monitoring the progress by TLC.

• Upon completion, cool the reaction mixture to allow the product to precipitate.

• Collect the solid by filtration and wash with cold ethanol.

• Recrystallize the product from a suitable solvent to obtain the pure pyridinone derivative.[4]

Antimicrobial Activity Data

A series of compounds synthesized from 2-cyano-N-(furan-2-ylmethyl)acetamide were tested for their antimicrobial activity. The table below presents the minimum inhibitory concentration (MIC) in µg/mL.

Compound ID	S. aureus	B. subtilis	E. coli	C. albicans	A. flavus
4a	12.5	25	25	12.5	25
6c	25	12.5	25	25	12.5
7	12.5	12.5	25	12.5	25
10b	25	12.5	12.5	25	25
Ampicillin	6.25	6.25	6.25	-	-
Clotrimazole	-	-	-	6.25	6.25

Data adapted from Farag et al., 2015.[4]

Prospective Applications: Anticonvulsant and Anti-inflammatory Agents

While direct studies on 2-cyano-N-(furan-2-ylmethyl)acetamide derivatives for anticonvulsant and anti-inflammatory activities are emerging, the structural motifs present in this scaffold and its derivatives strongly suggest their potential in these therapeutic areas.

Anticonvulsant Potential

Numerous furan-containing compounds and thiazolidinone derivatives have been reported to possess significant anticonvulsant properties.[8][9] The mechanism of action for some furan derivatives has been linked to the modulation of neurotransmitter systems, including serotonergic, GABAergic, and glycinergic neurons through NMDA-sigma receptor interactions.[10] The established anticonvulsant activity of these related classes of compounds provides a strong rationale for screening 2-cyano-N-(furan-2-ylmethyl)acetamide derivatives in anticonvulsant models, such as the maximal electroshock (MES) seizure test.[11]

Anti-inflammatory Potential

The inflammatory response is significantly mediated by cyclooxygenase (COX) enzymes, particularly COX-2.[12] Thiazolidinone derivatives have been investigated as potential anti-inflammatory agents, with some showing selective inhibition of COX-2.[10] By blocking COX-2, these compounds can reduce the production of prostaglandins, which are key mediators of inflammation. This provides a clear mechanistic hypothesis for the development of novel anti-inflammatory drugs from the 2-cyano-N-(furan-2-ylmethyl)acetamide scaffold.

Caption: Mechanism of COX-2 inhibition by thiazolidinone derivatives.

Conclusion and Future Directions

2-cyano-N-(furan-2-ylmethyl)acetamide is a demonstrably powerful and versatile building block in medicinal chemistry. The protocols and data presented herein highlight its successful application in the synthesis of novel anticancer and antimicrobial agents. The structural relationship of its derivatives to known anticonvulsant and anti-inflammatory compounds opens exciting new avenues for future research. Further exploration of the structure-activity relationships, optimization of the pharmacological properties, and in-depth investigation of the mechanisms of action of these novel compounds will be crucial in translating the potential of this scaffold into clinically effective therapeutic agents.

References

• Horishnya, V. Ya., Arshad, M., & Matiychuk, V. S. (2021). Synthesis and Anticancer Activity of 2-Cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide Derivatives. Russian Journal of Organic Chemistry, 57(2), 293-303. [Link]

• Farag, A. A. (2015). N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis. Der Pharma Chemica, 7(11), 130-141. [Link]

• Subhadramma, S., Siddaraju, B. P., Naveen, C., Saravanan, J., & Gayathri, D. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. Acta Crystallographica Section E: Crystallographic Communications, 71(7), o455-o456. [Link]

• Subhadramma, S., Siddaraju, B. P., Naveen, C., Saravanan, J., & Gayathri, D. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. ResearchGate. [Link]

• Girnun, G. D., Smith, W. M., Drori, S., Sarraf, P., Mueller, E., Eng, C., ... & Spiegelman, B. M. (2002). Thiazolidinediones as anti-cancer agents. Journal of Clinical Investigation, 109(9), 1155-1161. [Link]

• De Sarro, G., De Sarro, A., Grasso, S., Zappala, M., & Micale, N. (1999). [Action mechanism of anticonvulsant and anti-immobility (forced swim) effects of 3', 4'-dihydro-N, N-dimethylspiro-[9H-fluorene-9, 2' (5'H) furane]-3'-methanamine (AE37F)]. Revue neurologique, 155(10), 833-841. [Link]

• Löscher, W. (2011). Critical review of current animal models of seizures and epilepsy. Epilepsia, 52, 5-13. [Link]

• Zhao, Y. F., Li, X. L., Sun, Y. X., Niu, W., Hu, Z. L., Lin, L., ... & Wu, L. J. (2010). MMPT: a thiazolidin compound inhibits the growth of lung cancer H1792 cells via Fas-mediated and caspase-dependent apoptosis pathway. Investigational new drugs, 28(3), 318-325. [Link]

• Saleh, A. M., El-Sayed, W. A., & Al-Said, M. S. (2022). Thiazolidinedione-Conjugated Lupeol Derivatives as Potent Anticancer Agents Through a Mitochondria-Mediated Apoptotic Pathway. Molecules, 27(19), 6683. [Link]

• Ghozlan, S. A. S., Abdel-monem, M. I., & Hassan, A. A. (2020). Synthesis, and synthetic applications of cyanoacetamides. Arkivoc, 2020(1), 39-106. [Link]

• Jasinski, J. P., Golen, J. A., & El-Gohary, N. S. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)-3-(3-nitrophenyl)propanamide. Acta Crystallographica Section E: Crystallographic Communications, 71(7), o568-o569. [Link]

• Vane, J. R. (1971). Inhibition of prostaglandin synthesis as a mechanism of action for aspirin-like drugs. Nature new biology, 231(25), 232-235. [Link]

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• Abdel-Aziz, A. A. M., El-Azab, A. S., & Al-Obaid, A. M. (2012). Synthesis and anticonvulsant activity of new thiazolidinone and thioxoimidazolidinone derivatives derived from furochromones. Archiv der Pharmazie, 345(1), 47-56. [Link]

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Application Notes and Protocols: Synthesis and Utility of 2-cyano-N-(furan-2-ylmethyl)acetamide in Heterocyclic Chemistry

Introduction: The Strategic Value of N-Acylated Furans

The amide bond is a cornerstone of modern chemistry, integral to pharmaceuticals, materials science, and biology.[1] The N-acylation of amines is a fundamental transformation for creating these robust linkages.[2] Within this context, molecules incorporating a furan ring are of particular interest to researchers in drug discovery. The furan nucleus is a privileged scaffold found in numerous bioactive compounds, exhibiting a wide array of pharmacological activities, including antibacterial, anti-inflammatory, and anticancer properties.[3][4][5][6]

This guide focuses on 2-cyano-N-(furan-2-ylmethyl)acetamide , a versatile N-acylated furan derivative. This compound is not typically used as a direct N-acylating agent but serves as a highly valuable and reactive key intermediate for the synthesis of more complex heterocyclic systems.[7] Its structure, featuring an active methylene group flanked by cyano and carbonyl functionalities, makes it an ideal precursor for cyclocondensation reactions.

Herein, we provide detailed, field-proven protocols for the synthesis of 2-cyano-N-(furan-2-ylmethyl)acetamide via N-acylation of furfurylamine. We further explore its application as a foundational building block in synthetic schemes, explaining the chemical principles that underpin its utility and offering insights for researchers in organic synthesis and medicinal chemistry.

Part 1: Synthesis of 2-cyano-N-(furan-2-ylmethyl)acetamide via N-Acylation

The synthesis of the target compound is a direct N-acylation reaction where the primary amine, furfurylamine, acts as a nucleophile, attacking the electrophilic carbonyl carbon of ethyl cyanoacetate. The reaction proceeds via a nucleophilic acyl substitution mechanism, displacing the ethoxide leaving group to form the stable amide bond. This transformation can be achieved efficiently under solvent-free conditions using either microwave irradiation or conventional heating.

Core Reaction Mechanism Visualization

Caption: Simplified mechanism for the N-acylation of furfurylamine.

Materials & Reagents

Reagent/Material	Grade	Supplier (Example)	Notes
Furfurylamine	≥99%	Sigma-Aldrich	Corrosive, handle with care in a fume hood.
Ethyl Cyanoacetate	≥98%	Sigma-Aldrich	Lachrymator.
Ethanol	Reagent Grade	Fisher Scientific	For washing the crude product.
Toluene	ACS Grade	VWR	For recrystallization (Protocol 1.2).
Acetone	ACS Grade	VWR	For recrystallization (Protocol 1.1).
Deionized Water	N/A	In-house	For recrystallization (Protocol 1.1).
Conical Flask	50 mL	N/A
Microwave Synthesizer	N/A	CEM, Biotage	For Protocol 1.1.
Oil Bath & Hot Plate	N/A	N/A	For Protocol 1.2.
Buchner Funnel & Flask	N/A	N/A	For filtration.
Rotary Evaporator	N/A	Buchi	For solvent removal.

Protocol 1.1: Microwave-Assisted Solvent-Free Synthesis

This method offers rapid, energy-efficient synthesis with high yield, making it ideal for rapid library generation and process optimization.[3][8]

Step-by-Step Procedure:

• Reagent Preparation: In a 50 mL conical flask, combine furfurylamine (e.g., 10 mmol, 0.971 g) and ethyl cyanoacetate (10 mmol, 1.131 g) to form an equimolar mixture.

• Microwave Irradiation: Place the flask (uncapped) into the microwave synthesizer. Irradiate the mixture at 700 W for a total of 3 minutes.

  • Expert Insight: It is crucial to apply the power in short intervals (e.g., 20-30 seconds on, 10-15 seconds off) to prevent localized overheating and potential charring of the reactants.[8] This ensures uniform heating.

• Cooling and Precipitation: After irradiation, carefully remove the hot flask and pour the resulting mixture into a clean beaker. Allow it to cool to room temperature, during which a solid product will precipitate.

• Washing: Triturate the solid product with cold ethanol (approx. 10-15 mL) to wash away unreacted starting materials.

• Isolation: Collect the solid product by suction filtration using a Buchner funnel. Continue to wash the solid on the filter with a small amount of cold ethanol.

• Drying & Recrystallization: Air-dry the crude product. For high purity, recrystallize from an acetone/water mixture (e.g., 7:3 v/v). Dissolve the solid in a minimum amount of the hot solvent mixture, allow it to cool slowly to form colorless, block-like crystals, and isolate by filtration.[8]

Protocol 1.2: Conventional Thermal Solvent-Free Synthesis

This classic method is suitable for larger-scale synthesis and laboratories without access to a microwave synthesizer. It provides excellent yields, though with a longer reaction time.[7]

Step-by-Step Procedure:

• Reagent Preparation: In a round-bottom flask equipped with a reflux condenser, add furfurylamine (e.g., 10 mmol, 0.971 g) and a slight excess of ethyl cyanoacetate (e.g., 12 mmol, 1.357 g).

  • Causality: Using an excess of the higher-boiling point ethyl cyanoacetate helps to drive the reaction to completion and ensures the amine is fully consumed.

• Heating: Heat the mixture in an oil bath maintained at approximately 210°C for 20-30 minutes.[7] The reaction is typically complete when the evolution of ethanol ceases.

• Removal of Excess Reagent: After cooling, evaporate the excess ethyl cyanoacetate under reduced pressure using a rotary evaporator.[7]

• Trituration and Isolation: Triturate the solid residue with methanol. The solid product is then collected by suction filtration.

• Purification: Recrystallize the crude product from hot toluene to yield yellow-brownish crystals.[7]

Synthesis Workflow and Data Summary

Caption: Overview of the synthesis and purification process.

Parameter	Protocol 1.1 (Microwave)	Protocol 1.2 (Thermal)	Reference
Reaction Time	~3 minutes	~20-30 minutes	[7][8]
Temperature	N/A (Microwave Power)	~210 °C	[7][8]
Conditions	Solvent-free, Equimolar	Solvent-free, Excess Ester	[7][8]
Reported Yield	High (not specified)	80%	[7]
Purification	Recrystallization (Acetone/Water)	Recrystallization (Toluene)	[7][8]
Appearance	Colorless crystals	Yellow-brownish crystals	[7][8]
Melting Point	119-120 °C	Not specified, but expected to be similar	[9]

Note: Yields are dependent on reaction scale and purification efficiency.

Part 2: Application in Heterocyclic Synthesis

The true value of 2-cyano-N-(furan-2-ylmethyl)acetamide lies in its role as a synthon for building more complex molecules. The methylene protons (-CH₂-) positioned between the electron-withdrawing cyano (-C≡N) and carbonyl (-C=O) groups are acidic and can be easily deprotonated, forming a reactive carbanion. This reactivity is exploited in cyclocondensation reactions to construct various heterocyclic rings, such as pyridines and chromenes, which are of significant interest in medicinal chemistry.[7]

Example Protocol: Synthesis of a Pyridinone Derivative

This protocol illustrates the cyclocondensation of the title compound with a 1,3-dicarbonyl compound like acetylacetone to form a substituted pyridinone derivative.

Step-by-Step Procedure (Illustrative):

• Reaction Setup: In a suitable solvent (e.g., ethanol) containing a basic catalyst (e.g., piperidine or sodium ethoxide), dissolve 2-cyano-N-(furan-2-ylmethyl)acetamide (1 equivalent).

• Addition of Dicarbonyl: To this solution, add acetylacetone (1 equivalent).

• Reflux: Heat the reaction mixture to reflux for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Workup and Isolation: Upon completion, cool the reaction mixture. The product often precipitates and can be collected by filtration. Alternatively, the solvent is removed under reduced pressure, and the residue is purified by column chromatography or recrystallization.

Causality of Reactivity: The base catalyst deprotonates the active methylene group of the cyanoacetamide. The resulting nucleophilic carbanion attacks one of the carbonyl carbons of acetylacetone. A series of subsequent intramolecular condensation and dehydration steps leads to the formation of the stable, aromatic pyridinone ring system.[7]

Best Practices and Troubleshooting

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield in Synthesis	- Incomplete reaction. - Loss during workup/purification. - Impure starting materials.	- Extend reaction time or increase microwave power/temperature slightly. - Ensure product fully precipitates before filtration; minimize transfers. - Use freshly distilled or high-purity reagents.
Product is Oily/Dark	- Overheating/charring. - Presence of impurities.	- For microwave, use shorter irradiation intervals. For thermal, ensure accurate temperature control. - Perform the recommended recrystallization step; use activated charcoal if color persists.
Recrystallization Fails	- Incorrect solvent system. - Too much solvent used. - Cooling too rapidly.	- Test different solvent polarities. - Use the minimum amount of hot solvent required to dissolve the solid. - Allow the solution to cool slowly to room temperature before placing it in an ice bath.

References

• Subhadramma, S., et al. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. Acta Crystallographica Section E: Crystallographic Communications, E71, o455–o456. [Link]

• Gouda, M. A., et al. (2015). N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis. Der Pharma Chemica, 7(1), 109-118. [Link]

• ResearchGate. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. ResearchGate Publication. [Link]

• Horishnya, V. Y., et al. (2021). Synthesis and Anticancer Activity of 2-Cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide Derivatives. Russian Journal of Organic Chemistry. [Link]

• Li, Q., et al. (2025). Synthesis of furfurylamine and its derivative N-(furan-2-ylmethyl) acetamide from renewable biomass via chemobiocatalytic cascade catalysis. Chemical Engineering Journal, 167685.
• University of Bath. (2019). An evaluation of novel Cyanoacrylamides for use as covalent Kinase inhibitors in fragment-based drug discovery.

• Organic Syntheses. (n.d.). cyanoacetamide. Organic Syntheses Procedure. [Link]

• Inba, C., & Raj, R. S. (2024). Furan: A Promising Scaffold for Biological Activity. Journal of Drug Delivery and Therapeutics, 14(1), 134-142.

• ResearchGate. (2020). N-Acylation Reactions of Amines. ResearchGate Publication. [Link]

• Slideshare. (n.d.). Applications of furan and its derivative.
• TÜBİTAK Academic Journals. (2010). Synthesis and surfactant properties of N-acylation compounds derived from hydrolysis degradation products of N-(β-cianoethyl)-ε-caprolactam. Turkish Journal of Chemistry.
• Schmid, H. H. (1996). The N-acylation-phosphodiesterase pathway and cell signalling. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1301(1-2), 1-13.

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Organic Chemistry Portal. [Link]

• Yakimova, L. S., et al. (2023). Bio-Derived Furanic Compounds with Natural Metabolism: New Sustainable Possibilities for Selective Organic Synthesis. International Journal of Molecular Sciences, 24(4), 3843.
• Pharmacological activity of furan derivatives. (2024).
• Oriental Journal of Chemistry. (2016). An eco-friendly and highly efficient route for N-acylation under catalyst-free conditions. Oriental Journal of Chemistry, 32(2).
• YouTube. (2023). Preparations and Reactions of Amides and Nitriles. YouTube Video.

• Chemguide. (n.d.). the preparation of amides. Chemguide. [Link]

• Al-Warhi, T., et al. (2022). Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity. Molecules, 27(19), 6296.
• BOC Sciences. (2024).

Sources

• 1. researchgate.net [researchgate.net]
• 2. An eco-friendly and highly efficient route for N-acylation under catalyst-free conditions. – Oriental Journal of Chemistry [orientjchem.org]
• 3. researchgate.net [researchgate.net]
• 4. ijabbr.com [ijabbr.com]
• 5. wisdomlib.org [wisdomlib.org]
• 6. Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity | MDPI [mdpi.com]
• 7. derpharmachemica.com [derpharmachemica.com]
• 8. Crystal structure of 2-cyano-N-(furan-2-ylmeth­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Cyano-N-(furan-2-ylmethyl)acetamide

Welcome to the dedicated technical support center for the synthesis of 2-cyano-N-(furan-2-ylmethyl)acetamide. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important chemical intermediate. Here, we address common challenges and frequently asked questions to help you optimize your synthesis, improve yields, and troubleshoot potential issues. Our approach is grounded in established chemical principles and practical, field-proven experience.

I. Troubleshooting Guide: Addressing Common Synthesis Problems

This section is formatted to help you quickly identify and solve specific problems you may encounter during the synthesis of 2-cyano-N-(furan-2-ylmethyl)acetamide.

Question 1: My reaction yield is consistently low. What are the most likely causes and how can I improve it?

Low yield is a frequent issue in many chemical syntheses. For the preparation of 2-cyano-N-(furan-2-ylmethyl)acetamide via the reaction of ethyl cyanoacetate and furfurylamine, several factors can be at play.

Answer:

Several factors can contribute to low yields in this amide synthesis. Let's break down the most common culprits and their solutions:

• Incomplete Reaction: The reaction may not be going to completion.

  • Causality: The direct amidation of an ester with an amine is often a slow process that requires elevated temperatures to drive the equilibrium towards the product by removing the ethanol byproduct.

  • Solution: A common and effective method for this specific synthesis is to conduct the reaction under solvent-free conditions at a high temperature. One established protocol involves heating a mixture of furfurylamine and an excess of ethyl cyanoacetate at approximately 210°C in an oil bath for about 20 minutes.[1] The excess ethyl cyanoacetate serves as both a reactant and a solvent. After the reaction, the excess reagent can be removed under vacuum.[1]

• Side Reactions: The high temperatures required can sometimes lead to decomposition or side reactions.

  • Causality: Furans, while aromatic, can be susceptible to degradation under harsh acidic or high-temperature conditions. Furfurylamine itself can undergo self-condensation or other side reactions.

  • Solution: While high heat is necessary to drive the reaction, prolonged heating should be avoided. Monitor the reaction progress, for example by thin-layer chromatography (TLC), to determine the optimal reaction time. Using a slight excess of the more stable reagent, ethyl cyanoacetate, can also help to drive the reaction to completion more quickly, minimizing the time the product and reactants are exposed to high temperatures.

• Sub-optimal Work-up and Purification: Product may be lost during the isolation and purification steps.

  • Causality: The product, 2-cyano-N-(furan-2-ylmethyl)acetamide, is a solid. If not properly precipitated or if it has significant solubility in the trituration solvent, losses will occur.

  • Solution: After removing the excess ethyl cyanoacetate under vacuum, the resulting solid product is often triturated with a solvent like methanol to remove any remaining impurities.[1] It is crucial to ensure the product is not significantly soluble in methanol at the temperature of trituration. Cooling the mixture can help to maximize precipitation. The choice of crystallization solvent is also critical for obtaining a high purity final product with good recovery; toluene has been reported to be an effective solvent for crystallization.[1]

Question 2: I'm observing multiple spots on my TLC plate after the reaction. What are these byproducts and how can I minimize them?

Answer:

Multiple spots on a TLC plate are indicative of a mixture of compounds. In the context of this synthesis, you are likely observing the following:

• Unreacted Starting Materials: Spots corresponding to furfurylamine and ethyl cyanoacetate.

• Desired Product: The spot for 2-cyano-N-(furan-2-ylmethyl)acetamide.

• Potential Byproducts:

  • Diketene-derived impurities: Ethyl cyanoacetate can dimerize to form a diketene derivative, which can then react with furfurylamine.

  • Furfurylamine degradation products: As mentioned, furfurylamine can be sensitive to heat.

To address this, consider the following:

• Reagent Purity: Ensure the purity of your starting materials. Old or improperly stored furfurylamine can darken due to oxidation and polymerization, which can introduce impurities into your reaction.

• Reaction Monitoring: Use TLC to monitor the reaction. This will help you to stop the reaction once the starting materials have been consumed and before significant byproduct formation occurs.

• Stoichiometry: While using an excess of ethyl cyanoacetate is common, an extremely large excess might lead to more side reactions involving this reagent. A modest excess is generally sufficient.

Question 3: The product is difficult to crystallize. What can I do to improve crystallization?

Answer:

Difficulty in crystallization often points to the presence of impurities that inhibit the formation of a crystal lattice.

• Initial Purification: Before attempting crystallization, ensure the crude product is as pure as possible. The trituration with methanol is an important step to remove more soluble impurities.[1]

• Solvent Screening: If toluene is not yielding good crystals, a systematic screening of other solvents is recommended. Consider solvents of varying polarities. A good crystallization solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.

• Seeding: If you have a small amount of pure crystalline product from a previous batch, adding a "seed" crystal to a supersaturated solution can induce crystallization.

• Slow Cooling: Allow the hot, saturated solution to cool slowly to room temperature, and then in a refrigerator. Slow cooling promotes the formation of larger, more well-defined crystals.

• Anti-Solvent Addition: Another technique is to dissolve the product in a good solvent and then slowly add a solvent in which the product is insoluble (an "anti-solvent") until the solution becomes turbid. This can often induce crystallization.

II. Frequently Asked Questions (FAQs)

This section provides answers to more general questions about the synthesis of 2-cyano-N-(furan-2-ylmethyl)acetamide.

What is the reaction mechanism for the formation of 2-cyano-N-(furan-2-ylmethyl)acetamide from ethyl cyanoacetate and furfurylamine?

The reaction is a nucleophilic acyl substitution. The nitrogen atom of the furfurylamine acts as a nucleophile and attacks the electrophilic carbonyl carbon of the ethyl cyanoacetate. This is followed by the elimination of ethanol to form the amide. The reaction is typically uncatalyzed but requires heat to proceed at a reasonable rate.

Caption: Reaction mechanism for amide formation.

Is a solvent-free reaction the only way to synthesize this compound?

While the solvent-free, high-temperature method is well-documented and effective, other amide synthesis methods could potentially be adapted.[1][2] For instance, one could use coupling reagents common in peptide synthesis, such as dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), to activate cyanoacetic acid for reaction with furfurylamine. However, these methods introduce additional reagents that must be removed and may be less atom-economical than the direct thermal condensation.

What are the key safety precautions for this synthesis?

• Furfurylamine: This compound is toxic and can be absorbed through the skin. It is also a corrosive substance. Always handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• High Temperatures: The reaction is conducted at a high temperature (around 210°C). Use a properly secured oil bath in a fume hood and take precautions to avoid burns.

• Vacuum Distillation: When removing excess ethyl cyanoacetate under vacuum, ensure your glassware is free of cracks or defects to prevent implosion.

III. Experimental Protocol and Data

This section provides a detailed, step-by-step methodology for the synthesis and includes a table for easy reference to key quantitative data.

Optimized Protocol for the Synthesis of 2-Cyano-N-(furan-2-ylmethyl)acetamide

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine furfurylamine and ethyl cyanoacetate in the molar ratio specified in the table below.

• Heating: Immerse the flask in a preheated oil bath at 210°C and heat the mixture for 20 minutes.

• Removal of Excess Reagent: After cooling, remove the excess ethyl cyanoacetate by vacuum distillation.

• Trituration: To the solid residue, add methanol and stir to break up the solid.

• Isolation: Filter the solid product, wash it with a small amount of cold methanol, and dry it.

• Crystallization: Recrystallize the crude product from toluene to obtain pure 2-cyano-N-(furan-2-ylmethyl)acetamide.

Quantitative Data Summary

Parameter	Value	Reference
Furfurylamine	1.0 equivalent	[1]
Ethyl Cyanoacetate	1.5-2.0 equivalents (excess)	[1]
Reaction Temperature	~210 °C	[1]
Reaction Time	20 minutes	[1]
Trituration Solvent	Methanol	[1]
Crystallization Solvent	Toluene	[1]
Reported Yield	~80%	[1]

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting common issues with this synthesis.

Caption: Troubleshooting workflow for the synthesis.

IV. References

• El-Sayed, N. F., et al. (2012). Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis: Synthesis of novel antimicrobial agents encompassing furan, pyridine, chromene, and chromenopyridine moieties. Der Pharma Chemica, 4(1), 131-142. Available at: [Link]

• Shams, H. Z., et al. (2012). N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis. Der Pharma Chemica, 4(1), 131-142. Available at: [Link]

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. derpharmachemica.com [derpharmachemica.com]

stability of 2-cyano-N-(furan-2-ylmethyl)acetamide under reaction conditions

Welcome to the technical support center for 2-cyano-N-(furan-2-ylmethyl)acetamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information and troubleshooting advice for experiments involving this versatile building block. Here, we synthesize crystallographic data, reaction precedents, and mechanistic principles to address common challenges related to the stability and reactivity of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the key structural features of 2-cyano-N-(furan-2-ylmethyl)acetamide?

A1: 2-Cyano-N-(furan-2-ylmethyl)acetamide, with the molecular formula C₈H₈N₂O₂, is a crystalline solid.[1] X-ray crystallography data reveals that the molecule adopts a "Z-shaped" conformation where the furan ring is nearly perpendicular to the acetamide group, with a dihedral angle of approximately 76.7°.[1] The molecule is stabilized by intermolecular N—H⋯O and C—H⋯O hydrogen bonds in the solid state.[1]

Q2: What are the primary reactive sites on 2-cyano-N-(furan-2-ylmethyl)acetamide?

A2: This molecule possesses three primary sites of reactivity that researchers should be mindful of:

• The Furan Ring: As an electron-rich aromatic system, the furan ring is susceptible to electrophilic attack and can undergo degradation under certain conditions.

• The Cyanoacetamide Moiety: This functional group contains two key features:

  • An active methylene group (-CH₂-) positioned between two electron-withdrawing groups (cyano and carbonyl), making its protons acidic and prone to deprotonation and subsequent reactions.

  • Amide and Nitrile groups , which are susceptible to hydrolysis under acidic or basic conditions.

Q3: What are the recommended storage conditions for 2-cyano-N-(furan-2-ylmethyl)acetamide?

A3: To ensure long-term stability, it is recommended to store 2-cyano-N-(furan-2-ylmethyl)acetamide in a cool, dry, and dark place under an inert atmosphere. This minimizes potential degradation from moisture, light, and atmospheric oxygen.

Troubleshooting Guide

This section addresses specific issues that may arise during the use of 2-cyano-N-(furan-2-ylmethyl)acetamide in chemical reactions.

Issue 1: Low Yield or No Product Formation in Reactions Involving the Active Methylene Group

Question: I am attempting a base-catalyzed condensation reaction (e.g., Knoevenagel condensation) using 2-cyano-N-(furan-2-ylmethyl)acetamide, but I am observing low yields and the recovery of starting material. What could be the cause?

Answer:

Low reactivity of the active methylene group in 2-cyano-N-(furan-2-ylmethyl)acetamide can be attributed to several factors. Here is a step-by-step guide to troubleshoot this issue:

Step 1: Re-evaluate Your Choice of Base. The acidity of the active methylene protons is crucial for deprotonation to occur. While weaker bases can be effective, a base that is not strong enough may not generate a sufficient concentration of the carbanion for the reaction to proceed efficiently.

• Recommendation: If you are using a weak base (e.g., triethylamine, piperidine), consider switching to a stronger base such as sodium ethoxide or sodium hydride. The use of sodium ethylate has been reported in reactions involving the initial deprotonation of 2-cyano-N-(furan-2-ylmethyl)acetamide.[2]

Step 2: Assess the Reaction Solvent. The choice of solvent can significantly impact the solubility of the reactants and the stability of the intermediate carbanion.

• Recommendation: Ensure your solvent is anhydrous, as water can quench the carbanion. Aprotic polar solvents like DMF or DMSO can be beneficial in solubilizing reactants and stabilizing charged intermediates. However, protic solvents like ethanol have also been used successfully, particularly with stronger bases like sodium ethoxide.[2]

Step 3: Consider the Reaction Temperature. While some condensation reactions proceed at room temperature, others may require heating to overcome the activation energy barrier.

• Recommendation: If the reaction is sluggish at room temperature, consider gradually increasing the temperature. The synthesis of derivatives from 2-cyano-N-(furan-2-ylmethyl)acetamide has been performed at elevated temperatures, including reflux in glacial acetic acid or fusion at high temperatures (~210 °C).[3][4]

Issue 2: Formation of Unexpected Byproducts and Compound Degradation

Question: During my reaction, which is run under acidic/basic conditions or at elevated temperatures, I am observing significant byproduct formation and a decrease in the yield of my desired product. What are the likely degradation pathways?

Answer:

2-Cyano-N-(furan-2-ylmethyl)acetamide is susceptible to degradation under harsh reaction conditions, primarily through pathways involving the furan ring and the cyanoacetamide moiety.

Potential Degradation Pathways:

• Furan Ring Opening (Acid-Catalyzed): In the presence of strong acids, particularly aqueous acids and heat, the furan ring can undergo hydrolysis and ring-opening to form γ-dicarbonyl compounds.[5] This is a known instability of furan derivatives.[5]

• Hydrolysis of the Amide and Nitrile Groups: Both the amide and nitrile functionalities can be hydrolyzed under acidic or basic conditions, especially upon heating. This would lead to the formation of a carboxylic acid (or its salt) and ammonia (or an ammonium salt), resulting in the cleavage of the molecule.

• Thermal Decomposition: High temperatures can lead to complex decomposition pathways. One reported synthesis of 2-cyano-N-(furan-2-ylmethyl)acetamide involves fusing furfurylamine with ethyl cyanoacetate at approximately 210 °C, indicating a degree of thermal stability.[3] However, prolonged heating or higher temperatures may initiate decomposition.

Troubleshooting and Mitigation Strategies:

The following table summarizes the potential degradation pathways and suggests experimental adjustments to minimize them:

Condition	Potential Degradation Pathway	Recommended Action
Strongly Acidic (e.g., reflux in aq. HCl)	Furan ring opening; Hydrolysis of amide and nitrile.	- Use milder acidic conditions (e.g., glacial acetic acid).[4]- Minimize water content in the reaction mixture.- Perform the reaction at the lowest effective temperature.
Strongly Basic (e.g., reflux in aq. NaOH)	Hydrolysis of amide and nitrile.	- Use non-aqueous basic conditions if possible (e.g., NaH in THF).- Employ shorter reaction times.- Conduct the reaction at a lower temperature.
High Temperature (>200 °C)	General thermal decomposition; Polymerization of furan moiety.	- Optimize the reaction for the lowest possible temperature.- Consider microwave-assisted synthesis for shorter reaction times at elevated temperatures.[1]
Oxidizing Agents	Oxidative cleavage of the furan ring.	- Ensure an inert atmosphere (e.g., nitrogen or argon) if the reaction is sensitive to oxygen.- Avoid unnecessary exposure to strong oxidizing agents.

Experimental Workflow for Stability Assessment:

If you suspect compound degradation, a systematic stability study can be beneficial.

Caption: Workflow for assessing the stability of 2-cyano-N-(furan-2-ylmethyl)acetamide.

Issue 3: Discoloration of the Compound or Reaction Mixture

Question: My sample of 2-cyano-N-(furan-2-ylmethyl)acetamide, which was initially a colorless or pale solid, has turned yellow or brown. What is the cause of this discoloration?

Answer:

Discoloration, particularly turning yellow or brown, is often indicative of minor degradation or the formation of polymeric materials.

• Furan Ring Instability: Furan compounds, especially under acidic conditions or upon exposure to air and light, can be prone to polymerization, leading to colored byproducts.

• Impurity Profile: The synthesis of 2-cyano-N-(furan-2-ylmethyl)acetamide can sometimes yield a "yellow brownish" crude product, suggesting that even minor impurities can impart color.[3]

Preventative Measures:

• Purification: Ensure the starting material is of high purity. Recrystallization from an acetone/water mixture has been reported to yield colorless crystals.[1]

• Inert Atmosphere: For sensitive reactions, work under an inert atmosphere (nitrogen or argon) to prevent air oxidation.

• Protection from Light: Store the compound in an amber vial and protect the reaction vessel from direct light, especially if the reaction is run over an extended period.

Mechanistic Insights into Degradation

To better understand the potential stability issues, it is helpful to visualize the primary degradation pathways.

Caption: Simplified potential degradation pathways of 2-cyano-N-(furan-2-ylmethyl)acetamide.

This guide is intended to provide a foundational understanding of the stability of 2-cyano-N-(furan-2-ylmethyl)acetamide under various reaction conditions. For novel applications, it is always recommended to perform small-scale pilot experiments to determine the optimal conditions and assess the stability of the compound within your specific chemical system.

References

• Horishnya, V. Ya., Arshad, M., & Matiychuk, V. S. (2021). Synthesis and Anticancer Activity of 2-Cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide Derivatives. Russian Journal of Organic Chemistry, 57(2), 283-291. [Link]

• Subhadramma, S., Siddaraju, B. P., Naveen, C., Saravanan, J., & Gayathri, D. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 7), o455–o456. [Link]

• Naveen, C., Siddaraju, B. P., Subhadramma, S., Saravanan, J., & Gayathri, D. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)-3-(3-nitrophenyl)propanamide. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 8), o568–o569. [Link]

• Fadda, A. A., El-Mekabaty, A., & El-Attar, M. M. (2014). N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis. Der Pharma Chemica, 6(5), 130-141. [Link]

• Ghozlan, S. A. S., Abdel-monem, M. I., & Hassan, A. A. (2020). Synthesis, and synthetic applications of cyanoacetamides. Arkivoc, 2020(1), 1-100. [Link]

• Fadda, A. A., El-Azzouny, A. A., & El-Sayed, M. S. (2008). Cyanoacetamide Derivatives as Synthons in Heterocyclic Synthesis. Turkish Journal of Chemistry, 32(2), 259-286. [Link]

• Zeid, I. F., & Abou-El-Regal, M. M. (2017). Heteroannulations of cyanoacetamide-based MCR scaffolds utilizing formamide. Beilstein Journal of Organic Chemistry, 13, 222-228. [Link]

• Subhadramma, S., Siddaraju, B. P., Naveen, C., Saravanan, J., & Gayathri, D. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 7), o455–o456. [Link]

• Galkin, K. I., & Sandulenko, I. V. (2025). General scheme of the study of furan stability. Molecules, 30(10), 4239. [Link]

• Galkin, K. I., & Sandulenko, I. V. (2025). The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. ChemSusChem. [Link]

• Fadda, A. A., El-Mekabaty, A., & El-Attar, M. M. (2014). N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis. Der Pharma Chemica, 6(5), 130-141. [Link]

• Chemistry Steps. (n.d.). The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. [Link]

• Master Organic Chemistry. (2019, October 7). Amide Hydrolysis Using Acid Or Base. [Link]

• Lumen Learning. (n.d.). Hydrolysis of nitriles. Organic Chemistry II. [Link]

• Chemistry LibreTexts. (2020, May 30). Amide Chemistry. [Link]

• Patsnap Synapse. (2024, July 17). What is the mechanism of Acetamide? [Link]

• YouTube. (2023, March 12). Hydrolysis of Acetamide | Acid | Base | Acetic acid | Sodium acetate | Organic Chemistry | Class 12|. [Link]

• Falco, F., Bassy, A., Ee, S., & Averous, L. (2019). Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization. Polymers, 11(12), 2056. [Link]

• Naveen, C., Siddaraju, B. P., Subhadramma, S., Saravanan, J., & Gayathri, D. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)-3-(3-nitrophenyl)propanamide. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 8), o568–o569. [Link]

Sources

• 1. Crystal structure of 2-cyano-N-(furan-2-ylmeth­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. Crystal structure of 2-cyano-N-(furan-2-ylmeth­yl)-3-(3-nitro­phen­yl)propanamide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Synthesis of 2-cyano-N-(furan-2-ylmethyl)acetamide

Welcome to the technical support center for the synthesis of 2-cyano-N-(furan-2-ylmethyl)acetamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and nuances of this synthetic procedure. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed protocols to ensure the successful and efficient synthesis of your target compound.

Troubleshooting Guide & FAQs

This section addresses specific issues that may arise during the synthesis of 2-cyano-N-(furan-2-ylmethyl)acetamide. The question-and-answer format is intended to provide direct and actionable solutions to common experimental challenges.

Q1: My reaction yield is significantly lower than expected. What are the potential causes and how can I improve it?

A1: Low yields in this N-acylation reaction can stem from several factors, primarily related to incomplete reaction or the formation of side products.

• Incomplete Reaction: The reaction between furfurylamine and ethyl cyanoacetate to form the amide bond is an equilibrium process. To drive the reaction to completion, it is often necessary to remove the ethanol byproduct.

  • Causality: Le Chatelier's principle dictates that the removal of a product will shift the equilibrium towards the formation of more products.

  • Solution: If conducting the reaction at elevated temperatures, consider performing the reaction under conditions that allow for the distillation of ethanol as it is formed. For solvent-free reactions, ensure the temperature is high enough to favor the forward reaction and facilitate the removal of ethanol. Microwave-assisted synthesis can also be highly effective in driving the reaction to completion in a short time frame.[1][2]

• Sub-optimal Reaction Conditions: The reaction kinetics are sensitive to temperature and time.

  • Solution: If you are performing the reaction under conventional heating, ensure the temperature is maintained consistently. A typical procedure involves heating an equimolar mixture of furfurylamine and ethyl cyanoacetate at around 210°C for 20 minutes.[1] For microwave synthesis, a power of 700 W for 3 minutes with intermittent cooling is a good starting point.[2] Monitoring the reaction by Thin Layer Chromatography (TLC) is crucial to determine the optimal reaction time.

• Hydrolysis of Starting Material: Ethyl cyanoacetate is susceptible to hydrolysis to cyanoacetic acid, especially if there is moisture in the starting materials or solvent.

  • Solution: Ensure that your furfurylamine and ethyl cyanoacetate are anhydrous. If using a solvent, it should be thoroughly dried.

Q2: I'm observing a significant amount of a dark, tarry byproduct that is difficult to remove. What is this and how can I prevent its formation?

A2: The formation of dark, insoluble materials is a common issue when working with furan derivatives, particularly under acidic or high-temperature conditions.

• Furan Ring Instability: The furan ring is an electron-rich heterocycle that is susceptible to acid-catalyzed polymerization and ring-opening reactions.[3][4]

  • Causality: Trace amounts of acid can initiate the polymerization of the furan moiety in the starting material or the product, leading to the formation of complex, high molecular weight, dark-colored byproducts.

  • Solution:

    • Purify Starting Materials: Ensure your furfurylamine is free from acidic impurities. Distillation of furfurylamine before use is recommended.

    • Control Reaction pH: Avoid acidic conditions during the reaction and workup. If an acidic quench or extraction is necessary, perform it at low temperatures and for a minimal amount of time.

    • Moderate Reaction Temperature: While heat is necessary to drive the reaction, excessive temperatures can promote thermal degradation and polymerization. Monitor the reaction closely and avoid prolonged heating.

Q3: My purified product shows an extra peak in the 1H NMR spectrum in the aliphatic region, and the integration is not clean. What could this impurity be?

A3: This is likely due to the self-condensation of ethyl cyanoacetate, which can occur under the reaction conditions.

• Self-Condensation of Ethyl Cyanoacetate: The methylene protons of ethyl cyanoacetate are acidic and can be deprotonated, leading to a Claisen-type self-condensation.[5][6][7]

  • Causality: In the presence of a base (or even at high temperatures), the enolate of ethyl cyanoacetate can attack the carbonyl group of another molecule of ethyl cyanoacetate.

  • Solution:

    • Stoichiometry Control: Use a precise 1:1 molar ratio of furfurylamine to ethyl cyanoacetate. An excess of ethyl cyanoacetate will increase the likelihood of self-condensation.

    • Temperature Management: Avoid excessively high temperatures for extended periods.

    • Purification: This byproduct can often be removed by careful recrystallization. The target compound, 2-cyano-N-(furan-2-ylmethyl)acetamide, can be recrystallized from a toluene or an acetone/water mixture.[1][2]

Q4: During workup, I notice a solid precipitating from the aqueous layer. What is this?

A4: This could be the salt of cyanoacetic acid if hydrolysis of ethyl cyanoacetate has occurred.

• Hydrolysis and Salt Formation: If water is present in the reaction, ethyl cyanoacetate can hydrolyze to cyanoacetic acid. If the workup involves a basic wash, the cyanoacetic acid will be deprotonated to form a water-soluble carboxylate salt, which may precipitate if the concentration is high.

  • Solution: Using anhydrous conditions will minimize this. If hydrolysis is suspected, an acidic workup (with caution, see Q2) can be used to protonate the carboxylate and extract the cyanoacetic acid into an organic solvent, though this complicates purification. The primary solution is to prevent hydrolysis in the first place.

Detailed Experimental Protocols

Protocol 1: Microwave-Assisted Synthesis

This protocol is adapted from established procedures and offers a rapid and efficient method for the synthesis of 2-cyano-N-(furan-2-ylmethyl)acetamide.[2]

Materials:

• Furfurylamine (freshly distilled)

• Ethyl cyanoacetate

• Methanol (for washing)

• Toluene or acetone/water (for recrystallization)

Procedure:

• In a microwave-safe vessel, combine equimolar amounts of furfurylamine and ethyl cyanoacetate.

• Place the vessel in a microwave reactor and irradiate at 700 W for a total of 3 minutes, using 20-second intervals of irradiation followed by a brief cooling period.

• After the reaction is complete (monitor by TLC), pour the warm mixture into a beaker and allow it to cool to room temperature.

• A solid product should form upon cooling. Triturate the solid with cold methanol to remove any unreacted starting materials.

• Filter the solid product and wash with a small amount of cold methanol.

• Recrystallize the crude product from toluene or an acetone/water mixture to yield pure 2-cyano-N-(furan-2-ylmethyl)acetamide as a crystalline solid.

Protocol 2: Conventional Heating (Solvent-Free)

This protocol is a more traditional approach and does not require specialized microwave equipment.[1]

Materials:

• Furfurylamine (freshly distilled)

• Ethyl cyanoacetate

• Methanol (for washing)

• Toluene (for recrystallization)

Procedure:

• In a round-bottom flask equipped with a short path distillation head, combine furfurylamine and a slight excess (1.1 equivalents) of ethyl cyanoacetate.

• Heat the mixture in an oil bath at approximately 210°C for 20-30 minutes. Ethanol will distill off as the reaction proceeds.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, allow the mixture to cool to room temperature.

• The crude product should solidify upon cooling. Triturate the solid with cold methanol.

• Filter the solid and wash with a small amount of cold methanol.

• Recrystallize the product from toluene to obtain pure 2-cyano-N-(furan-2-ylmethyl)acetamide.

Data Presentation

Potential Issue	Likely Cause	Appearance	Prevention/Solution
Low Yield	Incomplete reaction	Oily residue with starting materials present	Increase reaction time/temperature; use microwave; remove ethanol byproduct
Dark/Tarry Byproducts	Furan ring polymerization/degradation	Dark, insoluble solid or oil	Use purified starting materials; avoid acidic conditions; moderate temperature
Aliphatic Impurities in NMR	Self-condensation of ethyl cyanoacetate	Sharp singlets/multiplets in the 1-4 ppm region	Use 1:1 stoichiometry; careful temperature control; recrystallization
Product is an Oil/Doesn't Solidify	Presence of impurities	Viscous oil instead of a solid	Purify by column chromatography; ensure complete reaction

Reaction Pathway and Side Reactions

Caption: Main reaction pathway and potential side reactions.

References

• Ghozlan, S. A. S., et al. (2020). Synthesis, and synthetic applications of cyanoacetamides. Arkivoc, 2020(i), 1-101. [Link]

• Fadda, A. A., et al. (2015). N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis. Der Pharma Chemica, 7(10), 130-141. [Link]

• Horishnya, V. Y., et al. (2021). Synthesis and Anticancer Activity of 2-Cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide Derivatives. Russian Journal of Organic Chemistry, 57(2), 255-264. [Link]

• Ingles, D. L., & Scott, R. S. (1943). Cyanoacetamide. Organic Syntheses, Coll. Vol. 2, p.177 (1943); Vol. 18, p.21 (1938). [Link]

• Subhadramma, S., et al. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 7), o455–o456. [Link]

• Chemistry LibreTexts. (2024). Reactions of Amines. [Link]

• ResearchGate. (2013). How can I minimise the self condensation of ethyl cyanoacetate?. [Link]

• Van de Walle, T., et al. (2019). Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization. Polymers, 11(12), 2054. [Link]

• Galkin, K. I., et al. (2024). The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. ChemSusChem. [Link]

• Chemistry LibreTexts. (2024). The Claisen Condensation Reaction. [Link]

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. Crystal structure of 2-cyano-N-(furan-2-ylmeth­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Self-condensation of two moles of ethyl acetate in presence of sodium ethoxide yields [allen.in]
• 7. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Optimization of Reaction Conditions for 2-Cyano-N-(furan-2-ylmethyl)acetamide Derivatives

Welcome to the technical support center for the synthesis and optimization of 2-cyano-N-(furan-2-ylmethyl)acetamide and its derivatives. This guide is designed for researchers, scientists, and professionals in drug development. It provides in-depth troubleshooting advice and frequently asked questions to navigate the challenges you might encounter during your experiments. Our approach is rooted in explaining the "why" behind the "how," ensuring you have a solid understanding of the reaction's intricacies.

I. Foundational Knowledge: Understanding the Reaction

The synthesis of 2-cyano-N-(furan-2-ylmethyl)acetamide typically involves the reaction of furfurylamine with an active methylene compound, most commonly ethyl cyanoacetate. This reaction can be performed under various conditions, including solvent-free high-temperature fusion or microwave irradiation.[1][2] The core transformation is an acylation of the amine with the ester, driven by the nucleophilicity of the furfurylamine and the electrophilicity of the ester's carbonyl group.

II. Troubleshooting Guide: From Low Yields to Impure Products

This section addresses common problems encountered during the synthesis of 2-cyano-N-(furan-2-ylmethyl)acetamide derivatives, providing solutions grounded in chemical principles.

A. Low or No Product Yield

Q1: I'm getting a very low yield, or no product at all. What are the likely causes?

A1: Low or no yield in this synthesis can stem from several factors, primarily related to reaction conditions and reagent quality.

• Insufficiently High Temperature (for thermal conditions): The solvent-free reaction between furfurylamine and ethyl cyanoacetate often requires high temperatures (around 210°C) to proceed efficiently.[2] If the temperature is too low, the reaction rate will be significantly reduced, leading to poor conversion.

• Reagent Quality: The purity of your starting materials is paramount.

  • Furfurylamine: This amine can degrade over time, especially if exposed to air and light. It is advisable to use freshly distilled or recently purchased furfurylamine.

  • Ethyl Cyanoacetate: While generally stable, ensure it is free from significant amounts of water or other impurities that could interfere with the reaction.

• Reaction Time: Ensure the reaction is allowed to proceed for a sufficient duration. For the high-temperature fusion method, a reaction time of at least 20 minutes is recommended.[2]

Troubleshooting Workflow for Low Yield:

Caption: Simplified mechanism of the amidation reaction.

V. References

• Subhadramma, S., et al. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. Acta Crystallographica Section E: Crystallographic Communications, E71, o455–o456. Available at: [Link]

• Horishnya, V. Ya., Arshad, M., & Matiychuk, V. S. (2021). Synthesis and Anticancer Activity of 2-Cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide Derivatives. Russian Journal of Organic Chemistry, 57(2), 269–277. Available at: [Link]

• Subhadramma, S., et al. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. ResearchGate. Available at: [Link]

• Ghorab, M. M., et al. (2012). N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis. Der Pharma Chemica, 4(1), 131-141. Available at: [Link]

• Possible reaction path for the formation of furfurylamine under the studied reaction conditions. ResearchGate. Available at: [Link]

• Subhadramma, S., et al. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)-3-(3-nitrophenyl)propanamide. National Institutes of Health. Available at: [Link]

• Knoevenagel condensation reaction between benzaldehyde and cyanoacetamide catalyzed by SNW‐1@NH2 COP. ResearchGate. Available at: [Link]

• FURFURYLAMINE FOR SYNTHESIS MSDS. Loba Chemie. (2016). Available at: [Link]

• Ethyl Cyanoacetate Reactions. ResearchGate. Available at: [Link]

• Kolykhalov, D. A., et al. (2024). The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. ChemSusChem. Available at: [Link]

• Alternatives to piperidine in Knoevenagel condensation of 2-cyanoacetamide with benzaldehydes. ResearchGate. Available at: [Link]

• Hamad, O. O. (2022). Ethyl Cyanoacetate Reactions. مجلة العلوم والدراسات الإنسانية - كلية الآداب والعلوم – المرج. Available at: [Link]

• Biosynthesis of Furfurylamines in Batch and Continuous Flow by Immobilized Amine Transaminases. MDPI. Available at: [Link]

• El-Gaml, K. M. (2016). Synthesis and Antimicrobial Evaluation of New Polyfunctionally Substituted Heterocyclic Compounds Derived from 2-cyano-N-(3-cyanoquinolin-2-yl)acetamide. Scientific & Academic Publishing. Available at: [Link]

• Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity. SciELO México. Available at: [Link]

• Kolykhalov, D. A., et al. (2025). The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. PubMed. Available at: [Link]

• Knoevenagel Condensation Reaction Mechanism. YouTube. (2025). Available at: [Link]

• Dawadi, P. B. S., & Lugtenburg, J. (2011). Efficient syntheses of ethyl 4-cyano-5-hydroxy-2-methyl-1H-pyrrole-3-carboxylate and ethyl (2Z)-(4-cyano-5-oxopyrrolidin-2-ylidene)ethanoate. Tetrahedron Letters, 52(19), 2508–2510. Available at: [Link]

• Side reactions on the synthesis of 2-cyanoacrylic acid by vacuum pyrolysis of ethyl-2-cyanoacrylate. ResearchGate. Available at: [Link]

• Wang, C., et al. (2022). Synthesis of furfurylamine by reductive amination of biomass-based furfural over Raney Ni catalyst. Sanderman Publishing House. Available at: [Link]

• Ethyl cyanoacetate. Wikipedia. Available at: [Link]

Sources

• 1. Crystal structure of 2-cyano-N-(furan-2-ylmeth­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. derpharmachemica.com [derpharmachemica.com]

Technical Support Center: Scaling Up the Synthesis of 2-Cyano-N-(furan-2-ylmethyl)acetamide

This guide provides in-depth technical support for researchers, process chemists, and drug development professionals transitioning the synthesis of 2-cyano-N-(furan-2-ylmethyl)acetamide from laboratory scale to larger pilot or production volumes. We move beyond simple protocols to address the nuanced challenges of scale-up, focusing on process control, impurity management, and safety.

Section 1: Reaction Fundamentals and Mechanism

The synthesis of 2-cyano-N-(furan-2-ylmethyl)acetamide is fundamentally an aminolysis of an ester—a specific type of nucleophilic acyl substitution. In this reaction, the lone pair of electrons on the nitrogen atom of furfurylamine acts as a nucleophile, attacking the electrophilic carbonyl carbon of ethyl cyanoacetate. The reaction proceeds through a tetrahedral intermediate, which then collapses, eliminating an ethoxide ion (a good leaving group) to form the stable amide bond.

While this reaction can be performed under solvent-free (neat) or microwave conditions on a small scale, these methods present significant challenges for scalability, primarily due to poor heat transfer and non-uniform heating.[1][2][3] For larger scales, a solvent-based approach using conventional heating is recommended for superior temperature control and mixing efficiency.

Caption: Reaction mechanism for amide formation.

Section 2: Scalable Synthesis and Purification Protocol

This protocol is designed for a nominal 100-gram scale and incorporates checkpoints for in-process control (IPC), making it a self-validating system.

Reagent and Parameter Table

Parameter	Value	Moles	Molar Eq.	Notes
Ethyl Cyanoacetate	113.1 g (101 mL)	1.00	1.00	Limiting Reagent
Furfurylamine	102.0 g (100 mL)	1.05	1.05	Slight excess to ensure full conversion.
Toluene	500 mL	-	-	Reaction solvent.
Reaction Temperature	110-115 °C	-	-	Gentle reflux.
Reaction Time	6-8 hours	-	-	Monitor by IPC.

Step-by-Step Experimental Workflow

• Setup: Equip a 2 L, three-necked round-bottom flask with a mechanical stirrer, a reflux condenser with a drying tube, and a thermocouple for internal temperature monitoring.

• Charging Reagents: Charge the flask with toluene (500 mL), ethyl cyanoacetate (113.1 g), and furfurylamine (102.0 g).

• Reaction: Begin vigorous stirring and heat the mixture to a gentle reflux (internal temperature of 110-115 °C). The reaction is mildly exothermic, so initial heating should be controlled.

• In-Process Control (IPC): After 4 hours, take an aliquot of the reaction mixture and analyze by TLC (50% ethyl acetate/hexane). The reaction is complete when the ethyl cyanoacetate spot has been consumed.

• Cooling and Crystallization: Once complete, turn off the heat and allow the mixture to cool slowly to room temperature. Then, cool further in an ice bath to 0-5 °C for at least 2 hours to maximize crystallization.

• Isolation: Isolate the precipitated solid by vacuum filtration using a Buchner funnel.

• Washing: Wash the filter cake with two portions of cold (0-5 °C) ethanol (2 x 100 mL) to remove residual starting materials and toluene.[1][4]

• Drying: Dry the product in a vacuum oven at 50 °C until a constant weight is achieved. The expected yield is 130-145 g (80-90%) of a light tan solid.

• Purification (if required): For higher purity, the crude product can be recrystallized from an acetone/water mixture (7:3 v/v) or toluene.[1][3]

Caption: Scalable experimental workflow diagram.

Section 3: Troubleshooting Guide

This section addresses common issues encountered during the scale-up process in a direct question-and-answer format.

Q1: My reaction has stalled. After 8 hours, HPLC analysis shows >10% unreacted ethyl cyanoacetate. What is the cause and solution?

A1: This indicates incomplete conversion, a common scale-up challenge.

• Causality: On a larger scale, inefficient mixing or inadequate heat transfer can create cold spots within the reactor, slowing the reaction rate. Furthermore, the ethanol byproduct can shift the reaction equilibrium backward.

• Solution:

  • Verify Temperature and Mixing: Ensure your mechanical stirrer is creating a sufficient vortex and that the internal temperature is consistently at reflux.

  • Extend Reaction Time: Continue the reaction for another 2-4 hours, monitoring by HPLC every hour.

  • Consider Byproduct Removal: For very large scales, configuring the apparatus with a Dean-Stark trap can remove the ethanol byproduct as it forms, driving the reaction to completion according to Le Châtelier's principle.

Q2: The product oiled out upon cooling instead of crystallizing, forming a dark, viscous mass. Why did this happen?

A2: Oiling out is typically a sign of significant impurities or improper cooling.

• Causality: The presence of unreacted starting materials, byproducts from overheating, or residual solvent can act as an impurity, depressing the melting point and inhibiting crystal lattice formation. Rapid cooling ("shock cooling") can also favor oil formation over orderly crystallization.

• Solution:

  • Isolate the Issue: Try to obtain a small seed crystal by scratching the inside of the flask with a glass rod at the solvent-air interface.

  • Solvent Trituration: If seeding fails, concentrate the mixture to remove most of the toluene, then add a different, cold solvent in which the product is poorly soluble but the impurities are soluble (e.g., cold ethanol or diethyl ether). Stir vigorously to induce precipitation of the product.

  • Review Reaction Temperature: Dark coloration suggests potential thermal decomposition. Ensure your heating mantle is not creating localized hot spots, and consider lowering the reaction temperature slightly and extending the time on subsequent runs.

Q3: The crystallized product is extremely fine, almost like a powder, and filtration is taking hours. How can this be improved?

A3: Particle size is critical for efficient solid handling on a large scale.

• Causality: Very fine particles are often the result of rapid precipitation from a supersaturated solution, which occurs during fast cooling. These particles can clog the filter paper pores, severely slowing down filtration.

• Solution:

  • Control the Cooling Profile: Implement a slow, controlled cooling ramp. Allow the mixture to cool naturally to ~60 °C before applying external cooling. A slower cooling rate allows for the growth of larger, more easily filterable crystals.

  • Aging: Hold the slurry at the final crystallization temperature (0-5 °C) with gentle stirring for a few hours. This "aging" period can improve crystal size and habit.

  • Filtration Equipment: For pilot scale, consider using a Nutsche filter dryer, which is designed for more efficient solid-liquid separation than a simple Buchner funnel.

Q4: My final product purity is only 95% by HPLC, with a persistent impurity. How do I identify and remove it?

A4: The most likely impurities are residual starting materials or a self-condensation byproduct.

• Causality: While washing removes most starting materials, some may remain trapped in the crystal lattice. A known side-reaction for cyanoacetamide preparations is the formation of malonamide, which can be difficult to remove.[5]

• Solution:

  • Identification: Use LC-MS to identify the mass of the impurity. Compare its retention time with standards of your starting materials.

  • Optimized Recrystallization: Perform a recrystallization from a suitable solvent system like acetone/water or toluene.[1][3] Dissolve the crude product in the minimum amount of hot solvent and allow it to cool slowly. This process is highly effective at rejecting impurities from the crystal lattice.

  • Charcoal Treatment: If the product is discolored, you can add a small amount of activated charcoal to the hot solution during recrystallization to adsorb colored impurities.[5] Filter the hot solution through Celite to remove the charcoal before cooling.

Section 4: Frequently Asked Questions (FAQs)

• Q: Can I use methyl cyanoacetate instead of ethyl cyanoacetate?

  • A: Yes, methyl cyanoacetate is a suitable alternative. The reaction will produce methanol as a byproduct instead of ethanol.[6] Reaction kinetics may vary slightly, so a new optimization of time and temperature would be prudent.

• Q: What are the primary safety concerns when scaling up?

  • A: The primary concerns are (1) Thermal Runaway: The reaction is exothermic; ensure adequate cooling capacity. (2) Reagent Handling: Furfurylamine and cyanoacetamide are hazardous.[7] Use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. (3) Solvent Safety: Toluene is flammable. Ensure all heating is done using an electric heating mantle and the apparatus is in a well-ventilated fume hood, away from ignition sources.

• Q: How critical is the exclusion of water from the reaction?

  • A: While not strictly an anhydrous reaction, significant amounts of water are detrimental. Water can hydrolyze the ester starting material to cyanoacetic acid or the nitrile group of the product to a carboxylic acid, leading to impurities and lower yields. Using a drying tube on the condenser is a sufficient precaution.

• Q: What is the best analytical method for in-process control?

  • A: For speed and simplicity during the reaction, Thin Layer Chromatography (TLC) is effective. For quantitative analysis to confirm reaction completion and for final purity assessment, High-Performance Liquid Chromatography (HPLC) with UV detection is the preferred method.

Section 5: Process Safety Considerations

Safe scale-up requires a thorough understanding of the hazards involved.

Substance	Hazard Class	Key Risks
Ethyl Cyanoacetate	Combustible Liquid	Harmful if swallowed or inhaled.
Furfurylamine	Flammable Liquid, Corrosive	Causes severe skin burns and eye damage. Toxic if swallowed.
2-Cyano-N-(furan-2-ylmethyl)acetamide	Acute Toxicity, Irritant	Harmful if swallowed, causes skin and serious eye irritation.[7]
Toluene	Flammable Liquid, Health Hazard	Highly flammable, may be fatal if swallowed and enters airways, causes skin irritation.

Always conduct a thorough risk assessment before beginning any scale-up experiment. Ensure engineering controls (fume hood, fire suppression) and PPE are adequate for the quantities being handled.

Section 6: Troubleshooting Logic Diagram

This diagram provides a logical path for diagnosing and solving common scale-up problems.

Caption: A decision tree for troubleshooting common issues.

References

• Organic Syntheses, Coll. Vol. 2, p.379 (1943); Vol. 15, p.24 (1935). [Link]

• Subhadramma, S., et al. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 5), o455–o456. [Link]

• Horishnya, V. Y., et al. (2021). Synthesis and Anticancer Activity of 2-Cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide Derivatives. Russian Journal of Organic Chemistry, 57(2), 293-303. [Link]

• Subhadramma, S., et al. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)-3-(3-nitrophenyl)propanamide. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 6), o568–o569. [Link]

• Process for the preparation of 2-cyano-2-oximino-acetamide derivatives. (1989).

• Fadda, A. A., et al. (2008). Cyanoacetamide Derivatives as Synthons in Heterocyclic Synthesis. Turkish Journal of Chemistry, 32(2), 257-295. [Link]

• Amide synthesis by acylation. Organic Chemistry Portal. [Link]

• The Amide Functional Group: Properties, Synthesis, and Nomenclature. (2018). Master Organic Chemistry. [Link]

• CYANOACETAMIDE (FOR SYNTHESIS) Safety Data Sheet. Suvchem. [Link]

• Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. (2015). ResearchGate. [Link]

• Synthesis method of cyanoacetamide. (2020).

• N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis. (2016). Der Pharma Chemica, 8(19), 33-40. [Link]

• Process for preparing cyanoacetamide. (2001).

• Synthesis of Amides. (2021). Chemistry LibreTexts. [Link]

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Technical Support Dossier: 2-cyano-N-(furan-2-ylmethyl)acetamide

Introduction: A Scientist's Overview

This guide is structured to provide researchers, scientists, and drug development professionals with a comprehensive understanding of this compound's practical application. We will move from fundamental safety and storage protocols to in-depth troubleshooting for common experimental challenges.

Section 1: Hazard Identification & Safe Handling

While a specific Safety Data Sheet (SDS) for 2-cyano-N-(furan-2-ylmethyl)acetamide is not widely published, its structural components—a cyanoacetamide core—allow us to infer critical safety protocols from analogous compounds like 2-cyanoacetamide.[3][4] The primary hazards are associated with the cyano group and potential irritant properties.

Core Safety Directives:

• Toxicity: Assumed to be harmful if swallowed, consistent with related cyano-compounds.[3][4]

• Irritation: May cause skin, eye, and respiratory system irritation.[3]

• Thermal Decomposition: Avoid high temperatures. Decomposition can release toxic fumes, including nitrogen oxides (NOx) and highly toxic hydrogen cyanide gas.[3]

Personal Protective Equipment (PPE) Protocol:

• Primary Engineering Control: Always handle this compound, especially the solid powder, within a certified chemical fume hood to prevent inhalation of dust.[5]

• Hand Protection: Wear nitrile or other chemically impervious gloves.[6]

• Eye Protection: Use chemical safety goggles or a face shield, particularly when there is a risk of splashing.[6]

• Body Protection: A standard laboratory coat is mandatory.

• Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were worn. Do not eat, drink, or smoke in the handling area.[7]

Section 2: Physicochemical Data Summary

The following table summarizes the key physical and chemical properties of 2-cyano-N-(furan-2-ylmethyl)acetamide for quick reference.

Property	Value	Source(s)
Molecular Formula	C₈H₈N₂O₂	[8][9]
Molecular Weight	164.16 g/mol	[8][9]
Appearance	Colorless, block-like crystals (pure); may appear as yellow to brownish crystals.	[1][8]
Solubility	Readily soluble in DMF, DMSO, and acetic acid.	[2]
Insoluble in apolar solvents and water.	[2]
Reactivity	The active methylene group and cyano group are key reactive sites.	[1][2]

Section 3: Frequently Asked Questions (FAQs)

Q1: My solid 2-cyano-N-(furan-2-ylmethyl)acetamide is yellow-brown, but the literature reports it as colorless. Is it usable?

A: The pure, crystalline form of this compound is colorless.[8] A yellow or brownish tint typically indicates the presence of impurities, likely residual starting materials from synthesis or minor degradation products.[1] For sensitive downstream applications, we strongly recommend purifying the material via recrystallization before use. For less sensitive reactions, it may be usable, but be aware that yields may be lower and side products more prevalent.

Q2: What are the optimal storage conditions for long-term stability?

A: To ensure long-term stability, store the compound in a tightly sealed container to prevent moisture ingress. Place it in a cool, dry, and dark location, such as a desiccator cabinet away from light sources.[3] The amide bond is susceptible to slow hydrolysis over time, and the furan ring can be sensitive to strong light.

Q3: What solvents should I use to make a stock solution?

A: Based on its reported solubility, Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) are excellent choices for creating stock solutions.[2] Acetic acid is also a suitable solvent, though its acidic nature may not be appropriate for all experimental contexts.[2] Avoid using water or apolar solvents like hexanes or toluene, as the compound is insoluble in them.[2]

Q4: What chemical classes should I avoid mixing with this compound?

A: Avoid strong acids and strong bases, as they can catalyze the hydrolysis of the amide bond, especially at elevated temperatures.[3][10] Also, keep the compound away from strong oxidizing agents and strong reducing agents, which can react with the furan ring or the cyano group.[3]

Section 4: Troubleshooting Experimental Issues

Unexpected results are a common challenge in research. This section provides a logical framework for diagnosing and solving problems encountered when using 2-cyano-N-(furan-2-ylmethyl)acetamide.

Troubleshooting Workflow Diagram

Caption: Logical workflow for troubleshooting common experimental problems.

Scenario 1: Reaction yield is low and multiple spots appear on TLC.

• Probable Cause: This classic symptom points to insufficient purity of the starting material. Impurities can interfere with the reaction, leading to the formation of unintended side products.

• Investigative Steps:

  • Visual Inspection: Check the compound's appearance. Is it a crisp, colorless solid or a discolored, yellow-brown powder?[1][8]

  • Storage Check: Review your storage conditions. Has the container been sealed properly? Was it exposed to moisture or light?

• Corrective Action: Purify the material using the recrystallization protocol below (Section 5, Protocol 2). Using a pure, crystalline starting material is critical for clean reaction profiles.

Scenario 2: The compound fails to dissolve completely in the reaction solvent.

• Probable Cause: An inappropriate solvent has been chosen. This compound has specific solubility characteristics and will not dissolve in many common laboratory solvents.

• Investigative Steps:

  • Confirm Solvent: Double-check the solvent used against the known solubility profile.

• Corrective Action: Switch to a recommended solvent such as DMF or DMSO.[2] If the reaction chemistry allows, gentle warming can aid dissolution, but be cautious of thermal degradation.

Section 5: Key Experimental Protocols

Protocol 1: Standard Procedure for Weighing and Solubilizing

This protocol emphasizes safety and accuracy.

• Preparation: Don appropriate PPE (lab coat, gloves, safety goggles). Ensure the chemical fume hood is operational.

• Weighing: Tare a clean, dry weighing vessel on an analytical balance. Using a spatula, carefully transfer the desired amount of 2-cyano-N-(furan-2-ylmethyl)acetamide to the vessel inside the fume hood to minimize dust exposure.

• Transfer: Transfer the weighed solid to the reaction vessel.

• Solubilization: Add the appropriate volume of a recommended solvent (e.g., DMSO, DMF) to the reaction vessel.[2]

• Mixing: Stir the mixture using a magnetic stir bar or gentle agitation until the solid is fully dissolved. Gentle warming may be applied if necessary, but do not exceed 50-60°C.

Protocol 2: Recrystallization for Purification

This protocol is adapted from procedures for similar compounds and aims to yield the pure, colorless crystalline form.[8]

• Dissolution: In a clean flask, dissolve the impure (yellowish) compound in a minimum amount of a 7:3 acetone/water mixture with gentle heating and stirring. Start with a small amount of solvent and add more incrementally until the solid just dissolves.[8]

• Hot Filtration (Optional): If insoluble impurities are visible, perform a hot filtration through a pre-warmed funnel with fluted filter paper to remove them.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the resulting colorless crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold ethanol to remove any remaining soluble impurities.[8]

• Drying: Dry the purified crystals under vacuum to remove all residual solvent. The resulting pure compound should be colorless and crystalline.

References

• Al-Ghorbani, M., et al. (2015). N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis. Der Pharma Chemica, 7(10), 131-149. [Link available upon request]

• Subhadramma, S., et al. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)-3-(3-nitrophenyl)propanamide. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 8), o633–o634. [Link]

• Subhadramma, S., et al. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 7), o455–o456. [Link]

• Horishnya, V. Y., et al. (2021). Synthesis and Anticancer Activity of 2-Cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide Derivatives. Russian Journal of Organic Chemistry, 57(2), 273-282. [Link]

• Subhadramma, S., et al. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. ResearchGate. [Link]

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 80622, 2-Cyano-N-methylacetamide. [Link]

• Westlab. (n.d.). A Guide to Troubleshooting Common Chemistry Laboratory Equipment Issues. [Link]

• Wikipedia. (2023). Amide. [Link]

• Stanford Environmental Health & Safety. (n.d.). Information on Cyanide Compounds. [Link]

• Safe Work Australia. (n.d.). Guide for Preventing and Responding to Cyanide Poisoning in the Workplace. [Link]

• Chemistry Steps. (n.d.). Amides Preparation and Reactions Summary. [Link]

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• 10. Amides Preparation and Reactions Summary - Chemistry Steps [chemistrysteps.com]

Reference Data & Comparative Studies

A Comparative Guide to the Characterization of 2-cyano-N-(furan-2-ylmethyl)acetamide

This guide provides an in-depth characterization of 2-cyano-N-(furan-2-ylmethyl)acetamide, a versatile synthetic intermediate. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple data repository. It offers a comparative analysis against relevant chemical analogs, grounded in experimental data and established scientific principles. The objective is to furnish a comprehensive understanding of its chemical behavior, empowering informed decisions in synthetic design and application.

Introduction: The Significance of a Multifunctional Building Block

2-cyano-N-(furan-2-ylmethyl)acetamide, with the chemical formula C8H8N2O2, is a compound of growing interest in medicinal and synthetic chemistry.[1] Its structure uniquely combines three key functional groups: a cyano group, an acetamide linkage, and a furan ring. This trifecta of reactivity makes it a valuable precursor for the synthesis of a wide array of more complex heterocyclic systems.[2][3]

The furan moiety, an electron-rich aromatic heterocycle, is a common scaffold in numerous biologically active compounds, exhibiting properties ranging from antibacterial to anticancer.[1][4][5][6] Similarly, the cyanoacetamide core is a well-established synthon, prized for its active methylene group and its capacity to participate in diverse cyclization and condensation reactions.[3][7] The strategic fusion of these two pharmacologically relevant motifs in 2-cyano-N-(furan-2-ylmethyl)acetamide creates a molecule primed for elaboration into novel chemical entities with significant therapeutic potential.[2][8]

This guide will first detail the intrinsic physicochemical and spectroscopic properties of the title compound. Subsequently, it will compare these characteristics with those of benchmark alternatives, providing a rational basis for its selection and use in complex synthetic endeavors.

Physicochemical and Spectroscopic Characterization

A thorough understanding of a compound's physical and spectral properties is the bedrock of its application in research. These data not only confirm the identity and purity of the synthesized material but also offer insights into its molecular structure and electronic environment.

Physicochemical Properties

2-cyano-N-(furan-2-ylmethyl)acetamide presents as a solid at room temperature, with its appearance described as colorless, block-like crystals or yellow-brownish crystals depending on the crystallization method.[1][2] A summary of its key physicochemical data is presented in Table 1.

Property	Value	Source
Molecular Formula	C8H8N2O2	[1]
Molar Mass	164.16 g/mol	[1]
Appearance	Colorless to yellow-brownish crystals	[1][2]
Crystal System	Monoclinic	[1]
Space Group	P2₁/c	[1]
Melting Point	Not explicitly reported, but derivatives melt in the 170s °C range	[8]

Expert Insight: The monoclinic crystal system is a common arrangement for organic molecules of this size and complexity. The planarity of the furan and acetamide groups is influenced by their substitution, with a significant dihedral angle of 76.7(1)° observed between the furan ring and the acetamide mean plane in the solid state.[1][5] This non-planar conformation can have significant implications for its reactivity and intermolecular interactions in solution.

Spectroscopic Data

Spectroscopic analysis provides a fingerprint of the molecule, confirming its structural integrity.

¹H and ¹³C NMR are indispensable for elucidating the carbon-hydrogen framework.

• ¹H-NMR (DMSO-d₆):

  • δ 8.8 (s, 1H, NH; exchangeable with D₂O)

  • δ 7.6 (m, 1H, Furan-H)

  • δ 6.4 (m, 1H, Furan-H)

  • δ 6.3 (m, 1H, Furan-H)

  • δ 4.30 (s, 2H, NHCH₂ )

  • δ 3.65 (s, 2H, CH₂ CO)[2]

• ¹³C-NMR (DMSO-d₆):

  • δ 162.04 (C=O)

  • δ 151.33, 142.34 (C₂,₅-furan)

  • δ 116.04 (CN)

  • δ 110.46, 107.0 (C₃,₄-furan)

  • δ 35.88 (NHC H₂)

  • δ 25.19 (C H₂CO)[2]

IR spectroscopy is used to identify the key functional groups present in the molecule.

• FT-IR (KBr, ν, cm⁻¹):

  • 3210 (N-H stretching)

  • 2264 (C≡N stretching)[2]

Expert Insight: The strong absorbance at 2264 cm⁻¹ is characteristic of a nitrile group, while the peak at 3210 cm⁻¹ confirms the presence of the N-H bond in the amide. The positions of these peaks are crucial for monitoring reactions involving these functional groups. For instance, a successful hydrolysis of the nitrile would result in the disappearance of the 2264 cm⁻¹ peak.

Comparative Analysis: Benchmarking Against Alternatives

The utility of 2-cyano-N-(furan-2-ylmethyl)acetamide is best understood when compared with structurally related compounds. This section evaluates its properties against two relevant classes of molecules: (A) other N-substituted cyanoacetamides and (B) acetamides bearing different heterocyclic moieties.

Comparison with N-Substituted Cyanoacetamides

The nature of the substituent on the amide nitrogen significantly influences the molecule's properties. Let's consider N-benzylcyanoacetamide as a comparator.

Feature	2-cyano-N-(furan-2-ylmethyl)acetamide	N-benzylcyanoacetamide	Rationale for Difference
Reactivity of the Methylene Group	The electron-rich furan ring can influence the acidity of the α-protons.	The benzene ring is less electron-donating than furan, potentially leading to slightly different pKa values for the methylene protons.	The electronic nature of the aromatic ring attached to the nitrogen modulates the inductive and resonance effects on the acetamide backbone.
Potential for Further Functionalization	The furan ring is susceptible to electrophilic substitution, offering an additional site for molecular elaboration.[9]	The benzene ring requires harsher conditions for electrophilic substitution compared to furan.	Furan's lower aromaticity makes it more reactive towards electrophiles.[10]
Biological Activity of Derivatives	Derivatives have shown promising anticancer and antimicrobial activities.[2][8]	Benzyl-containing compounds are also common in bioactive molecules, but the specific furan scaffold often imparts unique biological profiles.	The furan oxygen can act as a hydrogen bond acceptor, influencing drug-receptor interactions.

Comparison with Acetamides Containing Other Heterocycles

Replacing the furan ring with other heterocycles, such as thiophene or pyridine, would create analogs with distinct chemical personalities.

Feature	Furan-containing (Title Compound)	Thiophene-containing Analog	Pyridine-containing Analog
Aromaticity	Moderate	Higher than furan	High
Reactivity towards Electrophiles	High	Moderate	Low (requires activation)
Susceptibility to Ring Opening	Prone to ring-opening under strong acidic conditions.[11][12]	More stable	Generally stable
Metal Coordination	The oxygen atom is a hard Lewis base.	The sulfur atom is a soft Lewis base.	The nitrogen atom is a good ligand for various metals.

Expert Insight: The choice between a furan, thiophene, or pyridine-containing acetamide would be dictated by the specific synthetic goal. For instance, if the strategy involves electrophilic substitution on the heterocyclic ring, the furan derivative is the most suitable starting material. Conversely, if stability to acidic conditions is paramount, a thiophene or pyridine analog would be preferable.

Experimental Protocols

To ensure scientific integrity and reproducibility, detailed experimental methodologies are crucial. The following protocols are based on established literature procedures.

Synthesis of 2-cyano-N-(furan-2-ylmethyl)acetamide

Two primary methods have been reported for the synthesis of the title compound.

This method is rapid and efficient.

• Combine equimolar amounts of furfurylamine and ethyl cyanoacetate in a microwave-safe conical flask.[1]

• Heat the mixture under microwave irradiation at 700 W for 3 minutes, with intermittent cooling every 20 seconds to prevent overheating.[1]

• Pour the resulting mixture into a beaker and cool to induce solidification.

• Wash the solid product with cold ethanol to remove unreacted starting materials.[1]

• Recrystallize the crude product from an acetone/water mixture (7:3 ratio) to obtain colorless, block-like crystals.[1]

This method avoids the use of solvents and specialized equipment.

• Fuse furfurylamine with an excess of ethyl cyanoacetate in an oil bath at approximately 210 °C for 20 minutes.[2]

• Remove the excess ethyl cyanoacetate under vacuum.

• Triturate the solid residue with methanol.

• Filter the solid product and recrystallize from toluene to yield yellow-brownish crystals.[2]

Causality Behind Experimental Choices: Microwave irradiation provides rapid, localized heating, which can significantly accelerate the reaction rate compared to conventional heating. The solvent-free fusion method is advantageous from a green chemistry perspective, although the high temperature may not be suitable for substrates with heat-sensitive functional groups. The choice of recrystallization solvent is critical for obtaining high-purity crystals and is determined empirically.

General Protocol for Spectroscopic Characterization

• NMR Spectroscopy:

  • Dissolve ~5-10 mg of the purified compound in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

  • Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field spectrometer.

  • Use the residual solvent peak (DMSO at δ 2.50 for ¹H and δ 39.52 for ¹³C) as an internal reference.

• IR Spectroscopy:

  • Prepare a potassium bromide (KBr) pellet by mixing a small amount of the sample with dry KBr powder and pressing it into a thin, transparent disk.

  • Alternatively, acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory.

  • Record the spectrum over the range of 4000-400 cm⁻¹.

Visualization of Key Processes

Diagrams are essential for visualizing workflows and molecular relationships.

Synthetic Workflow

The following diagram illustrates the general workflow for the synthesis and characterization of 2-cyano-N-(furan-2-ylmethyl)acetamide.

Caption: Workflow for the synthesis and characterization of the title compound.

Reactivity Map

This diagram illustrates the key reactive sites on 2-cyano-N-(furan-2-ylmethyl)acetamide, highlighting its versatility as a synthetic intermediate.

Caption: Reactivity map of 2-cyano-N-(furan-2-ylmethyl)acetamide. (Note: The image in the DOT script is a placeholder and would need to be replaced with an actual chemical structure diagram for full implementation.)

Conclusion

2-cyano-N-(furan-2-ylmethyl)acetamide stands out as a highly adaptable and valuable intermediate in organic synthesis. Its characterization reveals a molecule with distinct spectroscopic signatures and a non-planar solid-state conformation. When compared to other N-substituted cyanoacetamides and heterocyclic acetamides, its furan ring imparts a unique combination of high reactivity towards electrophiles and the potential for its derivatives to exhibit significant biological activity. The synthetic protocols are straightforward and adaptable, allowing for its efficient production. This guide provides the foundational and comparative knowledge necessary for researchers to confidently employ this compound in the design and synthesis of novel, functional molecules.

References

• Horishnya, V. Y., Arshadb, M., & Matiychukc, V. S. (2021). Synthesis and Anticancer Activity of 2-Cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide Derivatives. Russian Journal of Organic Chemistry, 57(2), 263-272.

• Subhadramma, S., Siddaraju, B. P., Naveen, C., Saravanan, J., & Gayathri, D. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 7), o455–o456. [Link]

• Fadda, A. A., & El-Mekabaty, A. (2014). N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis. Der Pharma Chemica, 6(5), 130-143. [Link]

• Naveen, C., Siddaraju, B. P., Subhadramma, S., Saravanan, J., & Gayathri, D. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)-3-(3-nitrophenyl)propanamide. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 8), o568–o569. [Link]

• Wikipedia. (n.d.). Cyanoacetamide. Retrieved January 28, 2026, from [Link]

• Subhadramma, S., Siddaraju, B. P., Naveen, C., Saravanan, J., & Gayathri, D. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. ResearchGate. [Link]

• Google Patents. (n.d.). US20010021787A1 - Process for preparing cyanoacetamide.

• Sanjay Chemicals (India) Pvt. Ltd. (n.d.). CYANOACETAMIDE. Retrieved January 28, 2026, from [Link]

• Chemistry Stack Exchange. (2014). What's the mechanism of the reaction of (E)-methyl 3-(furan-2-yl)acrylate in acidic methanol?[Link]

• Fadda, A. A., El-Mekabaty, A., & El-Attar, M. (2012). Cyanoacetamide Derivatives as Synthons in Heterocyclic Synthesis. ResearchGate. [Link]

• Google Patents. (n.d.). CN1489577A - Cyanoacetamide derivatives and preparation methods thereof.

• Organic Syntheses. (n.d.). cyanoacetamide. Retrieved January 28, 2026, from [Link]

• YouTube. (2020). Chemical reactions of Furan (part-1). [Link]

• Saeid, H., Al-sayed, H., & Bader, M. (2023). A Review on Biological and Medicinal Significance of Furan. Alq J Med App Sci, 6(1), 123-134. [Link]

• Fadda, A. A., Bondock, S., Rabie, S., & Etman, H. A. (2008). Cyanoacetamide Derivatives as Synthons in Heterocyclic Synthesis. Turk J Chem, 32, 259-295. [Link]

• YouTube. (2020). Five Member Heterocycles Reactivity of Furan. [Link]

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A Comparative Guide to the Biological Activity of 2-Cyano-N-(furan-2-ylmethyl)acetamide Analogs

In the landscape of medicinal chemistry, the furan nucleus is a well-established pharmacophore, integral to the structure of numerous compounds with a broad spectrum of biological activities.[1][2] Among the myriad of furan-containing scaffolds, 2-cyano-N-(furan-2-ylmethyl)acetamide has emerged as a versatile and synthetically accessible starting point for the development of novel therapeutic agents. Its inherent chemical reactivity, particularly of the active methylene group, allows for facile structural modifications, leading to a diverse array of analogs with potential applications in oncology and infectious diseases.[3][4]

This guide provides a comparative analysis of the biological activities of 2-cyano-N-(furan-2-ylmethyl)acetamide analogs, with a focus on their anticancer and antimicrobial properties. We will delve into the structure-activity relationships (SAR) of these compounds, supported by available experimental data, and provide detailed protocols for the key biological assays used in their evaluation. This document is intended for researchers, scientists, and drug development professionals seeking to understand the therapeutic potential of this promising class of molecules.

The 2-Cyano-N-(furan-2-ylmethyl)acetamide Scaffold: A Foundation for Diverse Bioactivity

The core structure of 2-cyano-N-(furan-2-ylmethyl)acetamide combines several key features that contribute to its biological potential. The furan ring is a known bioisostere for other aromatic systems and can engage in various receptor interactions.[1] The cyanoacetamide moiety is a reactive handle that can participate in a variety of chemical transformations, allowing for the construction of more complex heterocyclic systems.[4] This synthetic tractability is a significant advantage, enabling the exploration of a wide chemical space to optimize biological activity.

The general synthetic approach to the parent scaffold is a straightforward condensation reaction between furfurylamine and ethyl cyanoacetate.[1][5]

Synthesis of the parent scaffold.

Anticancer Activity: A Study of Thiazolidinone Analogs

A significant body of research has focused on the anticancer potential of derivatives of 2-cyano-N-(furan-2-ylmethyl)acetamide. One particularly promising avenue has been the synthesis of 2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide analogs.[3] These compounds have been evaluated for their cytotoxic effects against a panel of human cancer cell lines, with several derivatives demonstrating potent and selective activity.[3]

Structure-Activity Relationship (SAR) Insights

The anticancer activity of these thiazolidinone derivatives is influenced by the nature of the substituents on the aryl ring attached to the thiazolidinone core. The table below summarizes the growth percentage of various cancer cell lines when treated with a selection of these analogs at a concentration of 10 µM. A lower growth percentage indicates higher cytotoxic activity.

Compound ID	Aryl Substituent	Most Sensitive Cell Line	Growth Percentage (%)
8b	4-Methylphenyl	SR (Leukemia)	27.90
8d	4-Methoxyphenyl	SR (Leukemia)	51.24
8e	4-Chlorophenyl	CCRF-CEM (Leukemia)	21.55
8g	2,4-Dichlorophenyl	CCRF-CEM (Leukemia)	31.54
9a	(5-alkoxycarbonylmethylidene)	UO-31 (Renal Cancer)	47.24
9b	(5-alkoxycarbonylmethylidene)	UO-31 (Renal Cancer)	37.65
12a	(5-pyridylmethylidene)	SR (Leukemia)	61.24
13a	(5-arylfurfurylidene)	T-47D (Breast Cancer)	49.24

Data extracted from Horishnya et al., 2021.[3]

• Leukemia cell lines appear to be particularly sensitive to this class of compounds, with compounds 8b , 8e , and 8g showing significant growth inhibition.[3]

• The presence of a chloro-substituent on the aryl ring (8e) appears to enhance cytotoxic activity against the CCRF-CEM leukemia cell line compared to a methyl substituent (8b).[3]

• Further derivatization at the 5-position of the thiazolidinone ring with pyridylmethylidene (12a ) or arylfurfurylidene (13a ) moieties did not consistently improve activity compared to the most potent arylthiazolidinone analogs.[3]

These findings suggest that the electronic and steric properties of the aryl substituent on the thiazolidinone ring play a crucial role in the anticancer activity of these analogs. Further optimization of this part of the molecule could lead to the development of more potent and selective anticancer agents.

Experimental Protocol: MTT Assay for Cytotoxicity

The evaluation of the cytotoxic activity of these compounds is typically performed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Workflow for the MTT cytotoxicity assay.

Step-by-Step Methodology:

• Cell Seeding: Plate cells in a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate the plate at 37°C in a humidified 5% CO₂ atmosphere for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compounds, e.g., DMSO) and a blank control (medium only).

• Incubation: Incubate the plate for 48 to 72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours.

• Formazan Solubilization: Carefully remove the medium containing MTT from each well. Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment by comparing the absorbance of the treated wells to the vehicle control wells. The half-maximal inhibitory concentration (IC₅₀) value, which is the concentration of the compound that causes 50% inhibition of cell growth, can be determined by plotting the percentage of cell viability against the compound concentration.

Antimicrobial Activity: Exploring Heterocyclic Analogs

This highlights a promising area for future research, where a systematic investigation into the structure-activity relationships of these heterocyclic analogs could lead to the discovery of novel antimicrobial agents. The key to such a study would be the quantitative assessment of antimicrobial activity using standardized methods like the determination of MIC values.

Experimental Protocol: Broth Microdilution for Minimum Inhibatory Concentration (MIC) Determination

The broth microdilution method is a widely used technique to determine the MIC of an antimicrobial agent, which is the lowest concentration of the agent that prevents the visible growth of a microorganism.

Workflow for the broth microdilution MIC assay.

Step-by-Step Methodology:

• Compound Dilution: Prepare a stock solution of the test compound in a suitable solvent. In a 96-well microtiter plate, perform serial two-fold dilutions of the compound in a suitable broth medium (e.g., Mueller-Hinton Broth).

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism equivalent to a 0.5 McFarland turbidity standard. This corresponds to approximately 1.5 x 10⁸ colony-forming units (CFU)/mL. Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate containing the serially diluted compound. Include a positive control well (broth with inoculum but no compound) and a negative control well (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Reading: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism.

Conclusion and Future Directions

The 2-cyano-N-(furan-2-ylmethyl)acetamide scaffold represents a valuable starting point for the development of novel bioactive compounds. The available data on its thiazolidinone analogs demonstrates promising anticancer activity, particularly against leukemia cell lines, and provides initial insights into the structure-activity relationships governing this effect. Furthermore, the synthetic accessibility of this scaffold allows for the creation of a wide range of heterocyclic derivatives with potential antimicrobial properties.

However, to fully realize the therapeutic potential of this compound class, further research is warranted. A systematic investigation into the structure-activity relationships of a broader range of analogs, with a focus on generating quantitative biological data (IC₅₀ and MIC values), is crucial. Such studies would enable a more precise understanding of the structural features required for potent and selective activity and would guide the rational design of next-generation therapeutic agents based on the 2-cyano-N-(furan-2-ylmethyl)acetamide scaffold.

References

• Horishnya, V. Y., Arshad, M., & Matiychuk, V. S. (2021). Synthesis and Anticancer Activity of 2-Cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide Derivatives. Russian Journal of Organic Chemistry, 57(2), 263-271. [Link]

• Subhadramma, S., Siddaraju, B. P., Naveen, C., Saravanan, J., & Gayathri, D. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 7), o455–o456. [Link]

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A Comparative Guide to the Structural Validation of 2-cyano-N-(furan-2-ylmethyl)acetamide: X-ray Crystallography in Focus

For researchers, scientists, and drug development professionals, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of chemical research and development. In this guide, we delve into the structural validation of 2-cyano-N-(furan-2-ylmethyl)acetamide, a molecule of interest for its potential applications in heterocyclic synthesis.[1] We will provide an in-depth exploration of single-crystal X-ray crystallography as the definitive method for structural elucidation and objectively compare its outcomes with data from other widely used analytical techniques: Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FT-IR) Spectroscopy, and Mass Spectrometry (MS). This guide is designed to not only present data but to illuminate the causality behind experimental choices, ensuring a robust and self-validating approach to structural analysis.

The Imperative of Structural Integrity

The precise arrangement of atoms in a molecule dictates its physical, chemical, and biological properties. In drug development, an accurate molecular structure is paramount for understanding intermolecular interactions, such as how a potential drug molecule might bind to a biological target.[2] Any ambiguity in the structure can lead to misinterpretation of activity data and costly failures in later-stage development. Therefore, the initial validation of a synthesized compound's structure is a critical, non-negotiable step.

X-ray Crystallography: The Gold Standard for Structural Elucidation

Single-crystal X-ray crystallography stands as the most powerful technique for determining the precise three-dimensional structure of a molecule.[1][3] By analyzing the diffraction pattern of X-rays passing through a single crystal of the compound, we can map the electron density and, consequently, the exact position of each atom in the crystal lattice. This provides unequivocal information on bond lengths, bond angles, and stereochemistry.

Experimental Protocol: Single-Crystal X-ray Diffraction of 2-cyano-N-(furan-2-ylmethyl)acetamide

The successful application of X-ray crystallography is critically dependent on the quality of the single crystal. The following protocol outlines the key steps from synthesis to structure refinement.

1. Synthesis and Crystallization:

• Synthesis: 2-cyano-N-(furan-2-ylmethyl)acetamide can be synthesized by the solvent-free reaction of ethyl cyanoacetate and furfurylamine.[1] An equimolar mixture is heated, and the resulting solid is purified.

• Crystallization: The choice of solvent and crystallization technique is crucial. For 2-cyano-N-(furan-2-ylmethyl)acetamide, colorless, block-like crystals suitable for X-ray diffraction were obtained by slow evaporation from an acetone/water mixture (7:3).[4][5] This method allows for the slow and orderly arrangement of molecules into a well-defined crystal lattice.

2. Data Collection:

• A suitable crystal (typically 0.1-0.5 mm in size) is selected and mounted on a goniometer head.[3]

• The crystal is placed in a diffractometer and exposed to a monochromatic X-ray beam.

• The diffraction pattern is recorded as the crystal is rotated.

3. Structure Solution and Refinement:

• The collected diffraction data is processed to determine the unit cell dimensions and space group.

• The initial structure is solved using direct methods or Patterson methods.

• The structural model is then refined against the experimental data to obtain the final, accurate atomic coordinates and thermal parameters.[6]

Crystallographic Data for 2-cyano-N-(furan-2-ylmethyl)acetamide

The crystallographic analysis of 2-cyano-N-(furan-2-ylmethyl)acetamide yields the following key parameters:

Parameter	Value[4][5]
Chemical Formula	C₈H₈N₂O₂
Molecular Weight	164.16 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
a	4.8093(4) Å
b	14.9495(16) Å
c	11.4969(11) Å
β	93.482(3)°
Volume	825.06(14) ų
Z	4

These data provide a unique and unambiguous fingerprint of the crystalline solid, confirming the atomic connectivity and the overall molecular structure. The analysis reveals that the acetamide unit is inclined to the furan ring by 76.7(1)°.[4][5]

Orthogonal Validation with Spectroscopic and Spectrometric Methods

While X-ray crystallography provides the definitive solid-state structure, other analytical techniques offer complementary information about the molecule's functional groups and connectivity, primarily in solution or the gas phase. A self-validating system of protocols requires that data from these orthogonal methods be consistent with the crystallographically determined structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules in solution by probing the magnetic properties of atomic nuclei.[7][8] For 2-cyano-N-(furan-2-ylmethyl)acetamide, both ¹H and ¹³C NMR provide key insights.

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in a suitable deuterated solvent (e.g., DMSO-d₆) in an NMR tube. The choice of solvent is critical to avoid signals that overlap with those of the analyte.

• Data Acquisition: Acquire the ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 500 MHz).

• Data Processing: Process the raw data (Fourier transform, phase correction, and baseline correction) to obtain the final spectra.

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Assignment[1]
¹H	3.65	singlet	2H, CH₂CO
4.30	singlet	2H, NHCH₂
6.3, 6.4, 7.6	multiplet	3H, Furan-H
8.8	singlet	1H, NH
¹³C	25.19, 35.88	2CH₂
107.0, 110.46	C₃, C₄-furan
116.04	C≡N
142.34, 151.33	C₂, C₅-furan
162.04	C=O

The observed signals and their integrations are fully consistent with the structure determined by X-ray crystallography.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

• Sample Preparation: For a solid sample, the Attenuated Total Reflectance (ATR) method is often preferred for its simplicity and minimal sample preparation.[9] A small amount of the solid is placed directly on the ATR crystal.

• Data Acquisition: The IR spectrum is recorded.

• Data Analysis: The positions of the absorption bands (in cm⁻¹) are correlated with specific functional groups.

Wavenumber (cm⁻¹)	Functional Group[1]
3210	N-H stretch
2264	C≡N stretch

The presence of strong absorption bands corresponding to the N-H and cyano (C≡N) groups provides further confirmation of the proposed structure.[10][11][12][13]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to deduce its structure. Electron Ionization (EI) is a common technique for volatile organic compounds.[14][15]

• Sample Introduction: A small amount of the sample is introduced into the mass spectrometer, where it is vaporized.

• Ionization: The gaseous molecules are bombarded with high-energy electrons (typically 70 eV), causing ionization and fragmentation.[14]

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z).

• Detection: The abundance of each ion is measured, generating a mass spectrum.

For 2-cyano-N-(furan-2-ylmethyl)acetamide (MW = 164.16), the mass spectrum would be expected to show a molecular ion peak at m/z = 164. The fragmentation pattern would likely involve cleavage of the bonds adjacent to the furan ring and the amide group, providing further structural clues.[12][16][17]

Comparative Analysis: A Unified Structural Conclusion

The true power of a multi-technique approach lies in the convergence of data.

Technique	Information Provided	Consistency with Proposed Structure
X-ray Crystallography	Unambiguous 3D structure, bond lengths, and angles.	Definitive
NMR Spectroscopy	Correct number and type of protons and carbons, and their connectivity.	High
FT-IR Spectroscopy	Presence of key functional groups (amide, cyano).	High
Mass Spectrometry	Correct molecular weight and plausible fragmentation.	High

The data from NMR, FT-IR, and MS are all in complete agreement with the three-dimensional structure determined by X-ray crystallography. This internal consistency across different analytical principles provides the highest level of confidence in the structural assignment of 2-cyano-N-(furan-2-ylmethyl)acetamide.

Conclusion

The structural validation of a novel compound is a multi-faceted process that relies on the strategic application of various analytical techniques. While spectroscopic and spectrometric methods provide essential information regarding functional groups and atomic connectivity, single-crystal X-ray crystallography remains the unequivocal gold standard for determining the absolute three-dimensional structure of a molecule in the solid state. The data presented in this guide demonstrates a robust, self-validating workflow where the crystallographic structure of 2-cyano-N-(furan-2-ylmethyl)acetamide is corroborated by a suite of orthogonal analytical techniques. For researchers in drug discovery and development, adopting such a comprehensive approach is fundamental to ensuring the integrity of their chemical matter and the reliability of subsequent biological data.

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A Comparative Guide to the Anticancer Efficacy of 2-Cyano-N-(furan-2-ylmethyl)acetamide Derivatives

The relentless pursuit of novel anticancer agents has led researchers to explore a vast chemical space, with heterocyclic compounds emerging as a particularly fruitful area of investigation. Among these, the furan moiety, a five-membered aromatic ring containing an oxygen atom, is a privileged scaffold in medicinal chemistry, known to impart a wide range of pharmacological activities, including antitumor effects.[1][2][3][4] When coupled with a cyanoacetamide group, a versatile pharmacophore, the resulting 2-cyano-N-(furan-2-ylmethyl)acetamide core structure presents a promising foundation for the development of new cancer therapeutics.[1][2][5]

This guide provides a comprehensive comparison of the anticancer efficacy of various derivatives built upon the 2-cyano-N-(furan-2-ylmethyl)acetamide scaffold. We will delve into the structure-activity relationships gleaned from experimental data, provide detailed protocols for evaluating their cytotoxic and mechanistic properties, and offer insights into the rationale behind these experimental designs. Our focus is to equip researchers, scientists, and drug development professionals with the critical information needed to advance the study of this promising class of compounds.

The Core Scaffold: A Foundation for Anticancer Activity

The 2-cyano-N-(furan-2-ylmethyl)acetamide structure combines two key chemical entities. The furan ring is a bioisostere for other aromatic systems like benzene, potentially enhancing metabolic stability and receptor interactions.[6] The cyanoacetamide moiety provides reactive sites for further chemical modifications, allowing for the generation of diverse libraries of derivatives with a wide spectrum of biological activities.[5] The strategic combination of these two components has led to the synthesis of derivatives with significant cytotoxic effects against various cancer cell lines.

Comparative Efficacy of Thiazolidinone-Containing Derivatives

A notable class of derivatives incorporates a thiazolidin-4-one ring, a heterocyclic motif also known for its broad biological activities.[7] A study by Horishnya et al. (2021) synthesized a series of 2-(4-oxo-3-arylthiazolidin-2-ylidene)-2-cyano-N-(furan-2-ylmethyl)acetamide derivatives and screened them against a panel of 60 human cancer cell lines.[7] The results highlight the potent and selective cytotoxic effects of these compounds, particularly against leukemia cell lines.

The data below summarizes the growth percentage (GP) of various cancer cell lines when treated with these compounds at a concentration of 10 µM. A lower GP value indicates higher cytotoxic activity.

Compound	Average GP (%)	Most Sensitive Cell Line	GP (%) in Most Sensitive Line
8b	92.11	SR (Leukemia)	27.90
8e	91.74	CCRF-CEM (Leukemia)	21.55
8g	96.25	CCRF-CEM (Leukemia)	31.54
9b	98.37	UO-31 (Renal Cancer)	37.65
13a	98.54	T-47D (Breast Cancer)	49.24

Data extracted from Horishnya et al., 2021.[7]

From this data, it is evident that subtle structural modifications can significantly impact both the potency and selectivity of these derivatives. For instance, compounds 8b and 8e demonstrated the most potent cytotoxic effects, particularly against leukemia cell lines CCRF-CEM and SR.[7] This suggests that the nature of the substituent on the thiazolidinone ring plays a crucial role in determining the anticancer activity.

Elucidating the Mechanism of Action: Key Experimental Workflows

To move beyond preliminary cytotoxicity screening, it is imperative to understand the molecular mechanisms by which these compounds exert their anticancer effects. While specific mechanistic studies on 2-cyano-N-(furan-2-ylmethyl)acetamide derivatives are emerging, insights can be drawn from related cyanoacetamide and furan-containing compounds, which have been shown to induce apoptosis, inhibit cell cycle progression, and affect metastatic and angiogenic pathways.[8][9]

Below are detailed protocols for essential assays to characterize the anticancer properties of these derivatives.

Experimental Workflow: From Cytotoxicity to Mechanism

This diagram outlines the logical flow of experiments to comprehensively evaluate a novel 2-cyano-N-(furan-2-ylmethyl)acetamide derivative.

Caption: Workflow for apoptosis detection using Annexin V/PI staining.

Cell Cycle Analysis by Propidium Iodide (PI) Staining

Many anticancer agents exert their effects by disrupting the cell cycle, leading to cell cycle arrest and subsequent cell death. [9]Cell cycle analysis using PI staining and flow cytometry allows for the quantification of cells in different phases of the cell cycle (G0/G1, S, and G2/M). [10][11][12]PI is a fluorescent dye that binds stoichiometrically to DNA, meaning the fluorescence intensity is directly proportional to the DNA content. [10] Protocol:

• Cell Treatment: Treat cells with the compound at its IC50 concentration for various time points (e.g., 12, 24, 48 hours).

• Cell Harvesting and Fixation: Harvest the cells and fix them in cold 70% ethanol overnight at -20°C. Fixation permeabilizes the cells, allowing the PI to enter and stain the DNA.

• Staining: Wash the fixed cells with PBS and resuspend them in a staining solution containing PI and RNase A. RNase A is crucial to prevent the staining of double-stranded RNA. [12]4. Incubation: Incubate the cells in the dark for 30 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The resulting histogram will show distinct peaks corresponding to the G0/G1, S, and G2/M phases of the cell cycle.

Future Directions and Concluding Remarks

The 2-cyano-N-(furan-2-ylmethyl)acetamide scaffold holds considerable promise for the development of novel anticancer agents. The derivatives synthesized and tested to date have demonstrated significant and, in some cases, selective cytotoxicity against cancer cell lines. [7]The structure-activity relationship appears to be highly dependent on the nature of the substituents on the heterocyclic rings, offering a rich area for further chemical exploration.

Future research should focus on:

• Synthesis of new derivatives: To expand the chemical diversity and improve the anticancer activity and selectivity.

• In-depth mechanistic studies: To identify the specific molecular targets and signaling pathways modulated by these compounds. This could involve investigating their effects on key proteins involved in apoptosis (e.g., caspases, Bcl-2 family proteins) and cell cycle regulation (e.g., cyclins, cyclin-dependent kinases). [8][9]* In vivo studies: To evaluate the efficacy and safety of the most promising derivatives in animal models of cancer.

By employing the systematic evaluation workflow outlined in this guide, researchers can effectively characterize the anticancer potential of novel 2-cyano-N-(furan-2-ylmethyl)acetamide derivatives and contribute to the development of the next generation of cancer therapeutics.

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A Comparative Guide to the Cytotoxicity of 2-cyano-N-(furan-2-ylmethyl)acetamide Derivatives

In the landscape of oncological research, the quest for novel therapeutic agents with enhanced efficacy and selectivity remains a paramount objective. Among the myriad of heterocyclic compounds investigated for their pharmacological potential, derivatives of 2-cyanoacetamide have emerged as a promising scaffold. The incorporation of a furan moiety, a five-membered aromatic ring containing oxygen, has been noted for conferring a spectrum of biological activities, including anticancer properties.[1] This guide provides a comprehensive comparison of the cytotoxic profiles of a series of 2-cyano-N-(furan-2-ylmethyl)acetamide derivatives, with a particular focus on 2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamides. The experimental data presented herein is synthesized from peer-reviewed literature to offer researchers and drug development professionals an in-depth technical resource for this class of compounds.

The Rationale for Investigating Furan-Containing Cyanoacetamides

The 2-cyanoacetamide core is a versatile building block in medicinal chemistry, known for its ability to participate in various chemical reactions to form complex heterocyclic systems.[2] The cyano and acetamide functionalities contribute to the molecule's reactivity and potential for biological interactions. The furan ring, on the other hand, is a well-established pharmacophore found in numerous natural and synthetic bioactive compounds.[1] Its presence can influence a molecule's pharmacokinetic and pharmacodynamic properties, often enhancing its interaction with biological targets. The combination of these two moieties in 2-cyano-N-(furan-2-ylmethyl)acetamide derivatives presents a compelling strategy for the development of novel anticancer agents.

Comparative Cytotoxicity Analysis

A study by Horishny et al. provides a foundational dataset for comparing the cytotoxic activity of a series of 2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives.[3] The in vitro anticancer activity of these compounds was evaluated against a panel of 60 human cancer cell lines. The data is presented as the growth percentage (GP) of the cancer cells after exposure to the compounds at a concentration of 10⁻⁵ M. A lower GP value indicates higher cytotoxic activity.

Compound ID	R Group (on Benzyl)	R¹ Group (on Aryl)	Average GP (%)	Most Sensitive Cell Line	GP (%) in Most Sensitive Line
8a	CH₃	H	96.36	CCRF-CEM (Leukemia)	13.77
8b	CH₃	3-CH₃	92.11	SR (Leukemia)	27.90
8c	CH₃	4-CH₃	95.44	CCRF-CEM (Leukemia)	24.65
8d	CH₃	2-Cl	98.59	SR (Leukemia)	51.24
8e	F	2,4-Cl₂	91.74	CCRF-CEM (Leukemia)	21.55
8f	Br	H	96.25	CCRF-CEM (Leukemia)	32.77
8g	Br	3-CH₃	96.25	CCRF-CEM (Leukemia)	31.54
8h	Br	4-CH₃	97.32	SR (Leukemia)	42.31
8i	Br	2-Cl	94.54	CCRF-CEM (Leukemia)	22.44
9a	-	CH₃	103.45	UO-31 (Renal Cancer)	47.24
9b	-	C₂H₅	98.37	UO-31 (Renal Cancer)	37.65
12a	-	-	98.32	SR (Leukemia)	61.24
12b	-	-	99.07	SR (Leukemia)	62.35
13a	-	-	98.54	T-47D (Breast Cancer)	49.24
13b	-	-	99.11	SK-MEL-28 (Melanoma)	68.59
13c	-	-	98.26	UO-31 (Renal Cancer)	64.31

Data synthesized from Horishny et al. (2021).[3]

Structure-Activity Relationship Insights

From the comparative data, several structure-activity relationships can be inferred:

• Substitution on the Aryl Ring: The nature and position of the substituent on the aryl ring attached to the thiazolidinone core (R¹) significantly influence cytotoxicity. For instance, compound 8e , with a fluorine at the R position and two chlorine atoms at the 2 and 4 positions of the aryl ring, exhibited the lowest average growth percentage (91.74%) and strong activity against the CCRF-CEM leukemia cell line (GP 21.55%).[3]

• Substitution on the Benzyl Group: The substituent on the benzyl group (R) also plays a role. Compounds with a bromine atom (e.g., 8f , 8g , 8i ) generally showed good activity against leukemia cell lines.[3]

• Leukemia Cell Line Sensitivity: A notable trend is the high sensitivity of leukemia cell lines (CCRF-CEM and SR) to many of the tested derivatives, suggesting a potential therapeutic avenue for hematological malignancies.[3]

• Other Cancer Types: While leukemia cell lines were the most sensitive, some compounds showed noteworthy activity against other cancer types, such as renal cancer (UO-31) and breast cancer (T-47D), indicating a broader spectrum of potential anticancer activity.[3]

Proposed Mechanism of Action: Induction of Apoptosis

While the precise molecular targets of these 2-cyano-N-(furan-2-ylmethyl)acetamide derivatives are still under investigation, the current body of literature on related cyanoacetamide and furan-containing compounds suggests that their cytotoxic effects are likely mediated through the induction of apoptosis.[4] Apoptosis, or programmed cell death, is a crucial process for maintaining tissue homeostasis, and its dysregulation is a hallmark of cancer.

The proposed apoptotic pathway likely involves the intrinsic, or mitochondrial, pathway. This is often characterized by the involvement of the Bcl-2 family of proteins and the activation of a cascade of caspases, which are cysteine proteases that execute the apoptotic program.

Proposed apoptotic pathway for furan-containing cyanoacetamides.

Experimental Protocols for Cytotoxicity Assessment

To ensure the reproducibility and validity of cytotoxicity studies, standardized protocols are essential. The following are detailed methodologies for common in vitro assays used to evaluate the cytotoxic potential of novel compounds.

Experimental Workflow

General workflow for in vitro cytotoxicity testing.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity.[5] NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin). Incubate for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[6]

• Incubation: Incubate the plate for 4 hours at 37°C in the dark.[6]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[6]

• Absorbance Measurement: Gently shake the plate for 10 minutes and measure the absorbance at 570 nm using a microplate reader.[6]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

The LDH assay is a colorimetric method used to quantify cell death by measuring the activity of lactate dehydrogenase released from damaged cells into the culture medium.[7]

Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Supernatant Collection: After the treatment period, centrifuge the 96-well plate at 600 x g for 10 minutes.

• Sample Transfer: Carefully transfer 10-50 µL of the supernatant from each well to a new, optically clear 96-well plate.[8]

• Reaction Mixture Preparation: Prepare the LDH reaction mixture according to the manufacturer's instructions.

• Reaction Incubation: Add 100 µL of the LDH reaction mix to each well containing the supernatant and incubate for 30 minutes at room temperature, protected from light.

• Stop Solution: Add 50 µL of the stop solution provided in the kit to each well.[9]

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.[9]

• Data Analysis: Calculate the percentage of cytotoxicity based on the LDH released from treated cells compared to the maximum LDH release from lysed control cells.

Annexin V-FITC/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay differentiates between viable, early apoptotic, and late apoptotic/necrotic cells.[10] Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane in early apoptotic cells. PI is a fluorescent nucleic acid stain that can only enter cells with compromised membranes (late apoptotic and necrotic cells).

Protocol:

• Cell Culture and Treatment: Culture and treat cells with the test compounds in 6-well plates.

• Cell Harvesting: After treatment, collect both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

• Cell Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Annexin V binding buffer.

• Staining: Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI (100 µg/mL) to the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry within one hour. FITC is detected in the FL1 channel and PI in the FL2 channel.

• Data Analysis: Quantify the percentage of cells in each quadrant (viable: Annexin V-/PI-, early apoptotic: Annexin V+/PI-, late apoptotic/necrotic: Annexin V+/PI+).

Conclusion and Future Directions

The 2-cyano-N-(furan-2-ylmethyl)acetamide scaffold holds significant promise for the development of novel anticancer agents. The comparative analysis of the 2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives reveals that specific substitutions on the aryl and benzyl rings can significantly enhance cytotoxic activity, particularly against leukemia cell lines. The proposed mechanism of action through the induction of apoptosis provides a solid foundation for further mechanistic studies.

Future research should focus on:

• Expanding the Derivative Library: Synthesizing and screening a broader range of 2-cyano-N-(furan-2-ylmethyl)acetamide derivatives to establish more comprehensive structure-activity relationships.

• IC₅₀ Determination: Evaluating the most potent compounds in dose-response studies to determine their IC₅₀ values against a panel of cancer cell lines.

• Mechanistic Elucidation: Conducting detailed mechanistic studies to identify the specific molecular targets and signaling pathways modulated by these compounds.

• In Vivo Efficacy: Assessing the in vivo anticancer efficacy and pharmacokinetic properties of the most promising lead compounds in preclinical animal models.

By systematically addressing these areas, the full therapeutic potential of this exciting class of compounds can be realized, paving the way for the development of new and effective cancer therapies.

References

• Horishny, V. Y., Arshad, M., & Matiychuk, V. S. (2021). Synthesis and Anticancer Activity of 2-Cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide Derivatives. Russian Journal of Organic Chemistry, 57(2), 293–299.
• Farag, A. A. (2015). N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis. Der Pharma Chemica, 7(11), 130-141.
• Subhadramma, S., Siddaraju, B. P., Naveen, C., Saravanan, J., & Gayathri, D. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide.
• Dömling, A., & Ugi, I. (2000). Multicomponent reactions with isocyanides.
• MDPI. (2022). Synthesis and Anticancer Activity Evaluation of New 5-((5-Nitrofuran-2-yl)allylidene)-2-thioxo-4-thiazolidinones. Molecules, 27(21), 7268.
• Anupam, et al. (2011). Furan derivatives: a patent review.
• Dömling, A. (2013). Cyanoacetamide MCR (III): Three-Component Gewald Reactions Revisited. Molecules, 18(11), 14335–14346.

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• MDPI. (2023). Apoptosis: A Comprehensive Overview of Signaling Pathways, Morphological Changes, and Physiological Significance and Therapeutic Implications. International Journal of Molecular Sciences, 24(13), 10933.

• ResearchGate. (2015). (PDF) Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. Retrieved from [Link]

• International Journal of Pharmaceutical Research and Applications (IJPRA). (2023). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. Retrieved from [Link]

• National Center for Biotechnology Information. (2018). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Retrieved from [Link]

• National Center for Biotechnology Information. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)-3-(3-nitrophenyl)propanamide. Retrieved from [Link]

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• University of Helsinki. (2022). Synthesis of bis-thiohydantoin derivatives as an antiproliferative agents targeting EGFR inhibitory pathway. Retrieved from [Link]

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A Comparative Guide to the Synthesis of 2-Cyano-N-(furan-2-ylmethyl)acetamide: Methodology, Efficiency, and Practical Considerations

For researchers and professionals in the dynamic field of drug discovery and development, the efficient synthesis of novel chemical entities is paramount. 2-Cyano-N-(furan-2-ylmethyl)acetamide serves as a crucial building block in the creation of more complex heterocyclic compounds with potential therapeutic applications, including anticancer and antimicrobial agents.[1][2] This guide provides an in-depth comparison of the primary synthesis methods for this versatile intermediate, offering detailed protocols, performance data, and expert insights to inform your experimental design.

Introduction: The Significance of a Versatile Intermediate

2-Cyano-N-(furan-2-ylmethyl)acetamide, a compound featuring a reactive cyano group and a furan moiety, is a key precursor in the synthesis of various biologically active molecules.[2] Its structure is amenable to a variety of chemical transformations, allowing for the construction of diverse molecular scaffolds. The furan ring itself is a privileged structure in medicinal chemistry, known to impart a range of pharmacological activities.[2] Consequently, the efficient and scalable synthesis of this acetamide derivative is a critical first step in many drug development pipelines.

Method 1: The Direct Condensation of Furfurylamine and Ethyl Cyanoacetate

The most direct and widely reported method for the synthesis of 2-cyano-N-(furan-2-ylmethyl)acetamide involves the condensation reaction between furfurylamine and ethyl cyanoacetate. This approach is favored for its simplicity and relatively high yields. The reaction proceeds through the nucleophilic attack of the amine on the ester carbonyl, followed by the elimination of ethanol.

Reaction Pathway

Caption: Direct condensation of furfurylamine and ethyl cyanoacetate.

Experimental Protocols and Performance Comparison

Two common variations of this method exist: a solvent-free thermal approach and a microwave-assisted synthesis.

Protocol 1A: Solvent-Free Thermal Condensation

This traditional method relies on heating the neat mixture of reactants.

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser, mix equimolar amounts of furfurylamine and ethyl cyanoacetate.

  • Heat the mixture in an oil bath at approximately 210°C for 20-30 minutes.[2]

  • After cooling, evaporate the excess ethyl cyanoacetate under reduced pressure.

  • Triturate the resulting solid residue with methanol.

  • Collect the solid product by filtration and recrystallize from toluene to obtain yellow-brownish crystals.[2]

Protocol 1B: Microwave-Assisted Synthesis

Microwave irradiation offers a significant acceleration of the reaction.

• Procedure:

  • Mix equimolar amounts of furfurylamine and ethyl cyanoacetate in a microwave-safe vessel.

  • Irradiate the mixture in a microwave reactor at 700 W for 3 minutes, with intermittent cooling every 20 seconds to prevent overheating.[3][4][5]

  • After cooling, wash the resulting solid with ethanol.

  • Recrystallize the product from an acetone/water mixture (7:3) to yield colorless block-like crystals.[3]

Data Summary and Comparison

Parameter	Method 1A: Solvent-Free Thermal	Method 1B: Microwave-Assisted
Reaction Time	20-30 minutes[2]	3 minutes[3][4][5]
Reported Yield	~80%[2]	Not explicitly quantified, but described as effective.
Energy Input	High (sustained heating at 210°C)	Moderate (short bursts of microwave energy)
Solvent Usage	Minimal (for workup and recrystallization)	Minimal (for workup and recrystallization)
Product Purity	Good, requires recrystallization.[2]	Good, requires recrystallization.[3]

Expert Insight: The choice between these two protocols often depends on available equipment. The microwave-assisted method offers a dramatic reduction in reaction time, aligning with green chemistry principles by minimizing energy consumption. However, the solvent-free thermal method is robust and does not require specialized microwave instrumentation. For scalability, the thermal approach may be more straightforward to implement in standard laboratory glassware.

Method 2: Amide Formation via Activated Carboxylic Acid Derivatives (Theoretical)

While less commonly reported for this specific molecule, general principles of amide synthesis suggest alternative pathways involving the activation of cyanoacetic acid. These methods are foundational in organic chemistry and offer potential advantages in specific contexts, such as milder reaction conditions.

Conceptual Pathways

Two plausible routes in this category are the acid chloride method and the use of coupling agents.

2A: The Acid Chloride Method

This involves the conversion of cyanoacetic acid to cyanoacetyl chloride, followed by reaction with furfurylamine.

Caption: Synthesis via the cyanoacetyl chloride intermediate.

Expert Insight: The reaction of an acid chloride with an amine is typically fast and exothermic, often requiring cooling and the use of a base to neutralize the HCl byproduct.[] While effective, this method involves an extra synthetic step and the handling of thionyl chloride, which is a corrosive and moisture-sensitive reagent.

2B: Coupling Agent-Mediated Amidation

This one-pot method involves the direct reaction of cyanoacetic acid and furfurylamine in the presence of a coupling agent, such as dicyclohexylcarbodiimide (DCC).

Caption: One-pot synthesis using a coupling agent.

Expert Insight: Coupling agents are widely used in peptide synthesis and offer mild reaction conditions.[7] A significant drawback is the formation of a byproduct (e.g., dicyclohexylurea (DCU) when using DCC) that must be removed from the reaction mixture, often by filtration.[8] This method avoids the harsh reagents of the acid chloride route but introduces challenges in purification and increases the overall cost.

Comparative Analysis of Theoretical Methods

Feature	Method 2A: Acid Chloride	Method 2B: Coupling Agent
Number of Steps	Two	One
Reagent Hazards	High (Thionyl Chloride)	Moderate (Coupling Agents can be sensitizers)
Reaction Conditions	Often requires cooling, inert atmosphere	Generally mild, room temperature
Byproducts	Gaseous (SO₂, HCl)	Solid (e.g., DCU)
Purification	Simpler workup	Requires removal of solid byproduct

Method 3: Nucleophilic Substitution with a Cyanide Source (Theoretical)

A third potential, though less direct, approach would be the cyanation of an N-(furan-2-ylmethyl)-2-haloacetamide precursor, such as N-(furan-2-ylmethyl)-2-chloroacetamide. This would involve a nucleophilic substitution reaction where a cyanide salt replaces the halide.

Conceptual Reaction Scheme

Caption: Synthesis via cyanation of a haloacetamide precursor.

Expert Insight: This method is contingent on the availability of the starting haloacetamide. The primary concern with this route is the use of highly toxic cyanide salts (e.g., KCN, NaCN). While less toxic cyanide sources are being developed for other applications, their applicability here would require investigation.[9] This route is generally less favorable due to the significant safety precautions required when handling cyanide.

Conclusion and Recommendations

For the routine and scalable synthesis of 2-cyano-N-(furan-2-ylmethyl)acetamide, the direct condensation of furfurylamine and ethyl cyanoacetate (Method 1) remains the most practical and efficient choice. The microwave-assisted variation offers a significant advantage in terms of speed and energy efficiency, making it ideal for rapid library synthesis and small-scale preparations. The solvent-free thermal method is a robust alternative for larger-scale production where microwave reactors may not be feasible.

The theoretical methods involving activated carboxylic acids or cyanation offer alternative synthetic strategies that may be valuable in specific research contexts, but they introduce additional steps, costs, or safety concerns that make them less appealing for routine synthesis of this particular target molecule.

Ultimately, the selection of a synthesis method will depend on the specific requirements of the research, including scale, available equipment, and safety protocols. This guide provides the necessary data and expert context to make an informed decision, enabling the efficient production of this key synthetic intermediate.

References

• Horishny, V. Ya., et al. (2021). Synthesis and Anticancer Activity of 2-Cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide Derivatives. Russian Journal of Organic Chemistry, 57(2).
• Der Pharma Chemica. (Year not specified). N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis. Scholars Research Library.
• Google Patents. (1989).
• Subhadramma, S., et al. (2015). Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide.
• Crystal structure of 2-cyano-N-(furan-2-ylmethyl)-3-(3-nitrophenyl)propanamide. (2015).
• Quick Company. (2008).
• Crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide. (2015). PMC - NIH.
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• BOC Sciences. (2024).
• Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. (2013).
• Chemguide. (Year not specified).
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• Chemistry Stack Exchange. (2021). Can I synthesize an Amide simply by heating an amine and a carboxylic acid (with a vacuum pump)?
• Organic Chemistry Portal. (2017).
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